Potassium malonate

• CAS: 13095-67-5

Core Science & Biosynthesis

The Synthesis and Properties of Potassium Malonates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and properties of potassium salts of malonic acid, with a focus on dipotassium (B57713) malonate and potassium monoethyl malonate. These compounds are valuable intermediates in organic synthesis, particularly in the pharmaceutical and specialty chemical industries. This document outlines detailed experimental protocols, presents key physicochemical data in a structured format, and includes visualizations of synthetic and chemical processes.

Introduction to Malonic Acid and its Potassium Salts

Malonic acid (propanedioic acid) is a dicarboxylic acid with the formula CH₂(COOH)₂. Its two carboxylic acid groups can be deprotonated to form malonate salts. The pKa values for the successive deprotonations of malonic acid are approximately pKa₁ = 2.83 and pKa₂ = 5.69.[1][2] This allows for the formation of both monobasic and dibasic potassium salts.

• Dipotassium Malonate (C₃H₂K₂O₄): The fully deprotonated salt, where both carboxylic acid protons are replaced by potassium ions.

• Potassium Hydrogen Malonate (C₃H₃KO₄): The monobasic salt, which can exist in a crystalline structure containing both malonic acid molecules and malonate ions.[3]

• Potassium Monoethyl Malonate (C₅H₇KO₄): An important derivative where one carboxylic acid group is esterified with ethanol (B145695) and the other is deprotonated with potassium. It is a key reagent in the malonic ester synthesis and other carbon-carbon bond-forming reactions.[4]

This guide will focus on the synthesis and properties of dipotassium malonate and the widely used potassium monoethyl malonate.

Synthesis of Potassium Malonates

Synthesis of Dipotassium Malonate

The synthesis of dipotassium malonate is a straightforward acid-base neutralization reaction. While specific detailed protocols are not abundant in the literature, the following general procedure is based on standard chemical principles for the formation of carboxylate salts.

Experimental Protocol: Neutralization of Malonic Acid

• Dissolution: Dissolve a known mass of malonic acid in a minimal amount of distilled water in a reaction flask equipped with a magnetic stirrer.

• Titration: Slowly add a standardized aqueous solution of potassium hydroxide (B78521) (2 molar equivalents) to the malonic acid solution while stirring continuously. The reaction is exothermic, and cooling in an ice bath may be necessary to control the temperature.

• pH Monitoring: Monitor the pH of the reaction mixture. The endpoint is reached when a stable pH above 7 is achieved, indicating complete neutralization of both carboxylic acid groups.

• Isolation: The resulting aqueous solution of dipotassium malonate can be used directly, or the salt can be isolated by removing the water under reduced pressure using a rotary evaporator. The resulting solid can be further purified by recrystallization from a suitable solvent if necessary.

Synthesis of Potassium Monoethyl Malonate

The synthesis of potassium monoethyl malonate is a well-documented procedure involving the selective saponification of diethyl malonate. This process is crucial as the formation of dipotassium malonate is an undesired side reaction.[5]

Experimental Protocol: Selective Saponification of Diethyl Malonate [6][7]

• Reaction Setup: In a 2-liter three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, charge 100 g (0.625 mole) of diethyl malonate and 400 ml of absolute ethanol.

• Base Addition: While stirring the diethyl malonate solution at room temperature, add a solution of 35 g (0.624 mole) of potassium hydroxide in 400 ml of absolute ethanol dropwise from the dropping funnel over a period of one hour.

• Reaction: After the addition is complete, continue stirring the mixture overnight at room temperature.

• Heating and Cooling: Heat the reaction mixture to reflux and then allow it to cool slowly to room temperature.

• Isolation of Product: A precipitate of potassium monoethyl malonate will form. Collect the solid by vacuum filtration through a sintered glass funnel.

• Purification and Yield Enhancement: Wash the collected solid with a small amount of ether and dry it under reduced pressure. To obtain an additional crop of the product, the filtrate can be concentrated to approximately 100-125 ml and cooled in an ice bath to induce further precipitation. The combined yield is typically in the range of 75-92%.[6]

Data Presentation: Physicochemical Properties

The following tables summarize the key quantitative data for dipotassium malonate and potassium monoethyl malonate.

Table 1: Physicochemical Properties of Dipotassium Malonate

Property	Value
Molecular Formula	C₃H₂K₂O₄[1]
Molecular Weight	180.24 g/mol [1]
Appearance	White solid
Boiling Point	170.3 °C (decomposes)[1]
Solubility in Water	Soluble

Table 2: Physicochemical Properties of Potassium Monoethyl Malonate

Property	Value
Molecular Formula	C₅H₇KO₄[4]
Molecular Weight	170.20 g/mol [4]
Appearance	White crystalline powder[4]
Melting Point	194 °C (decomposes)[4]
Solubility in Water	Soluble[4]
Solubility in Organic Solvents	Slightly soluble in methanol[4]
Hygroscopicity	Hygroscopic[4]

Visualizations of Chemical Processes

The following diagrams, generated using the DOT language, illustrate the key chemical transformations involved in the synthesis and formation of potassium malonates.

Caption: Stepwise deprotonation of malonic acid to form its potassium salts.

Caption: Workflow for the synthesis of potassium monoethyl malonate.

References

• 1. Potassium malonate | CAS#:13095-67-5 | Chemsrc [chemsrc.com]
• 2. Dipotassium malate | C4H4K2O5 | CID 164689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Potassium hydrogen malonate: remarkable crystal and molecular structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. parchem.com [parchem.com]
• 5. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 6. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Unraveling the Crystalline Architecture of Potassium Malonates: A Technical Guide

For Immediate Release

Executive Summary

Potassium malonates are salts of malonic acid that are of interest in various chemical and pharmaceutical contexts. Understanding their crystal structure is crucial for predicting their physical and chemical properties, and for their application in areas such as crystal engineering and drug formulation. This guide synthesizes available crystallographic data, details the experimental methodologies for their characterization, and provides visual representations of the analytical workflow and key structural features. A notable finding is the unusual crystal structure of potassium hydrogen malonate, which incorporates both malonic acid and malonate ions within its lattice.

Crystallographic Data

The following tables summarize the key crystallographic parameters for potassium hydrogen malonate and potassium tri-hydrogen di-malonate, derived from X-ray and neutron diffraction studies.

Table 1: Crystallographic Data for Potassium Hydrogen Malonate (KHC₃H₂O₄)

Parameter	Value
Formula	KHC₃H₂O₄
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.489(6)
b (Å)	12.201(11)
c (Å)	9.658(7)
α (°)	90
β (°)	108.10(54)
γ (°)	90
Volume (ų)	950.22
Z	4
Density (calculated) (g/cm³)	1.706

Table 2: Alternative Unit Cell for Potassium Hydrogen Malonate

Parameter	Value
Crystal System	Monoclinic
Space Group	Cm (probable)
a (Å)	9.52
b (Å)	11.61
c (Å)	4.79
α (°)	90
β (°)	92.6
γ (°)	90
Z	4

Table 3: Crystallographic Data for Potassium Tri-hydrogen Di-malonate (KH₃(C₃H₂O₄)₂)

Parameter	Value
Formula	KH₃(C₃H₂O₄)₂
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.489(6)
b (Å)	12.201(11)
c (Å)	9.658(7)
α (°)	90
β (°)	108.10(54)
γ (°)	90
Volume (ų)	950.22
Z	4
Density (calculated) (g/cm³)	1.706

Experimental Protocols

Synthesis and Crystallization of Potassium Hydrogen Malonate

Single crystals of potassium hydrogen malonate can be prepared by mixing aqueous solutions containing stoichiometric amounts of malonic acid and potassium hydroxide (B78521). The crystallization is typically achieved through the slow evaporation of the solvent at room temperature.

An alternative method for preparing dipotassium (B57713) malonate involves mixing aqueous solutions of potassium hydroxide and malonic acid in a 3:1 molar ratio (a 50% excess of KOH). The solvent is then evaporated by boiling until crystallization begins. Upon cooling to room temperature and vigorous stirring, a solid mass is formed.

X-ray Diffraction Data Collection and Structure Refinement

The crystal structure of potassium hydrogen malonate was determined using single-crystal X-ray diffraction. Zero-level precession photographs were taken with Molybdenum Kα radiation (λ = 0.7107 Å) along the three principal axes. The diffraction symmetry was determined to be 2/mC-/-, which is consistent with the space groups Cm, C2, or C2/m.

For potassium tri-hydrogen di-malonate, the structure was solved by direct methods using X-ray data and refined using neutron diffraction data. Neutron diffraction data were collected on a four-circle diffractometer. The final refinement was carried out using least-squares methods with anisotropic vibrational parameters.

Structural Analysis and Visualization

Crystal Structure of Potassium Hydrogen Malonate

A remarkable feature of the potassium hydrogen malonate crystal is the coexistence of both neutral malonic acid molecules and doubly ionized malonate ions in equal numbers within the same crystal lattice.[1] These two species are connected by strong hydrogen bonds in one direction and by potassium ions in the other directions.[1] This represents a rare observation of the simultaneous presence of a dicarboxylic acid and its corresponding dianion in a single crystal.[1]

Diagrams

The following diagrams illustrate the experimental workflow for crystal structure analysis and the logical relationships within the potassium hydrogen malonate structure.

References

• 1. Ethyl potassium malonate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

A Technical Guide to the Solubility of Potassium Malonate in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium malonate, a compound of interest in various chemical and pharmaceutical applications. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on providing qualitative solubility information, a detailed experimental protocol for determining precise solubility, and a clear workflow for this process.

Introduction to Potassium Malonate

Potassium malonate, specifically dipotassium (B57713) malonate (CAS 13095-67-5), is the dipotassium salt of malonic acid with the chemical formula C₃H₂K₂O₄. As an alkali metal salt of a dicarboxylic acid, its solubility characteristics are of interest in various synthetic and formulation contexts. Understanding its behavior in different solvents is crucial for its application in areas such as organic synthesis, materials science, and pharmaceutical formulation.

Solubility of Potassium Malonate: A Qualitative Summary

Information regarding the solubility of potassium malonate esters, such as potassium methyl malonate and potassium ethyl malonate, is also primarily qualitative.

The following table summarizes the available qualitative solubility information for potassium malonate and its related esters.

Compound Name	CAS Number	Solvent	Solubility Description
Dipotassium Malonate	13095-67-5	Water	Expected to be highly soluble.
Organic Solvents	Expected to have low solubility in nonpolar organic solvents.
Potassium Methyl Malonate	38330-80-2	Methanol	Soluble.
Potassium Ethyl Malonate	6148-64-7	Water	Soluble.
Methanol	Slightly Soluble.

Experimental Protocol for Determining the Solubility of Potassium Malonate

For researchers requiring precise quantitative solubility data, the following experimental protocol, adapted from standard laboratory methods for salt solubility determination, is recommended.[2][3][4][5][6]

Objective

To determine the solubility of potassium malonate in a given solvent at various temperatures and construct a solubility curve.

Materials and Equipment

• Dipotassium malonate (analytical grade)

• Selected solvent (e.g., deionized water, ethanol, methanol)

• Analytical balance (± 0.001 g)

• Vials with caps (B75204) or test tubes

• Heating and stirring plate

• Magnetic stir bars

• Digital thermometer or temperature probe (± 0.1 °C)

• Pipettes or burettes for accurate solvent dispensing

• Drying oven

Gravimetric Method (Isothermal)

This method involves preparing a saturated solution at a constant temperature and then determining the mass of the dissolved solute.

• Sample Preparation : Accurately weigh a sample of dipotassium malonate (e.g., 1-5 g) and transfer it to a vial.

• Solvent Addition : Add a precise volume or mass of the chosen solvent to the vial.

• Equilibration : Place the vial in a temperature-controlled water bath or on a stirring hotplate set to the desired temperature. Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is saturated.

• Phase Separation : Allow the undissolved solid to settle.

• Sample Extraction : Carefully extract a known mass or volume of the clear, supernatant liquid.

• Solvent Evaporation : Place the extracted sample in a pre-weighed container and heat it in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the salt.

• Mass Determination : Once the solvent is completely evaporated, cool the container in a desiccator and weigh it. The mass of the remaining solid is the amount of dissolved potassium malonate.

• Calculation : Express the solubility as grams of solute per 100 g of solvent or moles of solute per liter of solution.

Polythermal Method (Dynamic)

This method involves determining the temperature at which a solution of known concentration becomes saturated.

• Preparation of Solutions : Prepare a series of solutions with known concentrations of dipotassium malonate in the chosen solvent in separate vials.

• Heating : Heat each vial while stirring until all the solid dipotassium malonate has dissolved.

• Cooling and Observation : Slowly cool the solution while continuing to stir. Carefully observe the temperature at which the first crystals of dipotassium malonate appear. This is the saturation temperature for that specific concentration.

• Data Collection : Repeat this process for each of the prepared solutions.

• Solubility Curve Construction : Plot the concentration of each solution against its saturation temperature to generate a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility using the polythermal method.

Caption: Experimental workflow for determining solubility via the polythermal method.

References

• 1. Solubility Rules [dept.harpercollege.edu]
• 2. DipotassiumMalonate | 13095-67-5 [amp.chemicalbook.com]
• 3. Propanedioic acid, potassium salt (1:2) | C3H2K2O4 | CID 13581995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Study on the Influence of Saturated Aliphatic Dicarboxylic Acids on the Solubility of Their Norfloxacin Salts [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Physical and Chemical Properties of Potassium Malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of potassium malonate, a compound of significant interest in various scientific and pharmaceutical applications. This document consolidates critical data, outlines experimental methodologies, and presents key biochemical interactions to serve as a foundational resource for professionals in research and development.

Introduction

Potassium malonate refers to the potassium salts of malonic acid, a dicarboxylic acid with the formula CH₂(COOH)₂. Depending on the degree of neutralization, it can exist as dipotassium (B57713) malonate (C₃H₂K₂O₄) or monopotassium malonate, also known as potassium hydrogen malonate (C₃H₃KO₄). These salts are notable for their roles in organic synthesis and as biochemical tools, particularly as a classical competitive inhibitor of succinate (B1194679) dehydrogenase.

Physical Properties

The physical characteristics of potassium malonate and its related acidic form are crucial for their handling, formulation, and application in experimental settings.

Table 1: Physical Properties of Malonic Acid and its Potassium Salts

Property	Malonic Acid	Potassium Hydrogen Malonate	Dipotassium Malonate
Molecular Formula	C₃H₄O₄	C₃H₃KO₄	C₃H₂K₂O₄[1]
Molecular Weight	104.06 g/mol [2]	~142.16 g/mol	180.24 g/mol [1]
Appearance	White crystalline solid[3]	White crystalline solid	White solid
Melting Point	135-137 °C (decomposes)[2]	Data not readily available	Data not readily available (may decompose)
Boiling Point	Decomposes[2]	Not applicable	170.3 °C (likely decomposition)[1][4]
Solubility	Soluble in water (763 g/L), alcohol, and ether[2][5]	Soluble in water[6]	Soluble in water[7]
Density	1.619 g/cm³[2]	1.81 g/mL[6]	Data not readily available

Chemical Properties

The chemical behavior of potassium malonate is largely defined by the malonate dianion. This section details its acidity, key reactions, and biochemical interactions.

Acidity

Malonic acid is a diprotic acid, meaning it can donate two protons. The pKa values for these dissociations are critical for understanding the pH-dependent behavior of malonate in solution.

• pKa₁ = 2.83 [2][3]

• pKa₂ = 5.69 [2][3]

These values indicate that malonic acid is a stronger acid than acetic acid (pKa ≈ 4.75).[3]

Caption: Dissociation of Malonic Acid to form Potassium Malonates.

Synthesis and Reactivity

Potassium malonates are valuable reagents in organic synthesis. For instance, potassium monoalkyl malonates are used in decarboxylative cross-coupling reactions to form new carbon-carbon bonds.[7] They are also key intermediates in the classic malonic ester synthesis for producing a variety of carboxylic acids.[7]

Biochemical Inhibition of Succinate Dehydrogenase

Malonate is a well-characterized competitive inhibitor of succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain.[7] Due to its structural similarity to the enzyme's natural substrate, succinate, malonate binds to the active site but does not undergo a reaction, thereby blocking the conversion of succinate to fumarate.[8][9] This inhibition disrupts the Krebs cycle and cellular respiration.[10] This property makes potassium malonate an invaluable tool for studying mitochondrial function and dysfunction in various disease models, such as ischemia-reperfusion injury.[7][11][12]

Caption: Competitive Inhibition of Succinate Dehydrogenase by Malonate.

Experimental Protocols

This section provides generalized methodologies for determining key properties of potassium malonate.

Determination of pKa Values by Titration

Objective: To determine the acid dissociation constants (pKa) of malonic acid.

Methodology:

• Preparation of Malonic Acid Solution: Accurately weigh a sample of malonic acid and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.1 M).

• Titration Setup: Calibrate a pH meter and place the electrode in the malonic acid solution. Use a burette filled with a standardized solution of a strong base (e.g., 0.1 M KOH).

• Titration: Slowly add the KOH solution in small increments, recording the pH after each addition.

• Data Analysis: Plot the pH versus the volume of KOH added. The pKa₁ is the pH at the first half-equivalence point, and the pKa₂ is the pH at the second half-equivalence point.

Caption: Workflow for pKa Determination by Titration.

Measurement of Solubility

Objective: To determine the solubility of dipotassium malonate in water at a specific temperature.

Methodology:

• Preparation of a Saturated Solution: Add an excess amount of dipotassium malonate to a known volume of deionized water (e.g., 100 mL) in a beaker. Stir the mixture at a constant temperature for an extended period to ensure equilibrium is reached and a saturated solution is formed.[13]

• Separation of Undissolved Solid: Allow the undissolved solid to settle. Carefully decant or filter a known volume of the supernatant into a pre-weighed container.

• Evaporation of Solvent: Heat the container gently to evaporate the water completely, leaving behind the dissolved dipotassium malonate.[13]

• Calculation of Solubility: Weigh the container with the dry residue. The difference in weight gives the mass of the dissolved salt. Calculate the solubility in grams per 100 mL of water.

Caption: Workflow for Solubility Measurement.

Conclusion

Potassium malonate, in its various forms, is a compound with well-defined physical and chemical properties that make it a versatile tool in both synthetic chemistry and biochemical research. Its role as a competitive inhibitor of succinate dehydrogenase is particularly significant for studies related to cellular metabolism and disease. This guide provides essential data and methodologies to support the effective application of potassium malonate in a research and development setting.

References

• 1. Potassium malonate | CAS#:13095-67-5 | Chemsrc [chemsrc.com]
• 2. Malonic Acid - Formula, Significance, Properties | Turito [turito.com]
• 3. Malonic acid | 141-82-2 [chemicalbook.com]
• 4. DipotassiumMalonate | 13095-67-5 [amp.chemicalbook.com]
• 5. Malonic acid - Wikipedia [en.wikipedia.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]
• 8. Inhibition of succinate dehydrogenase by malonate is class 11 biology CBSE [vedantu.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. atamankimya.com [atamankimya.com]
• 11. Succinate dehydrogenase inhibition with malonate during reperfusion reduces infarct size by preventing mitochondrial permeability transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. embibe.com [embibe.com]

A Technical Guide to Potassium Malonate and Its Derivatives for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of potassium malonate and its key derivatives, with a focus on their chemical properties, synthesis, and applications in research and drug development. The information is tailored for researchers, scientists, and professionals in the pharmaceutical industry.

Core Chemical Data

Potassium malonate and its common ester derivatives are important reagents in organic synthesis. Their fundamental properties are summarized below.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Potassium Malonate (Dipotassium Malonate)	13095-67-5	C₃H₂K₂O₄	180.24
Ethyl Potassium Malonate	6148-64-7	C₅H₇KO₄	170.20
Methyl Potassium Malonate	38330-80-2	CH₃OCOCH₂COOK	156.18

Synthesis and Experimental Protocols

The potassium salts of malonic acid and its monoesters are typically prepared by the selective saponification of the corresponding diethyl or dimethyl malonate. The following protocols outline the synthesis of these key compounds.

Synthesis of Ethyl Potassium Malonate

Ethyl potassium malonate is synthesized by the controlled reaction of diethyl malonate with potassium hydroxide (B78521).[1]

Experimental Protocol:

• Reaction Setup: A solution of diethyl malonate (0.625 mol) in anhydrous ethanol (B145695) (400 ml) is placed in a 2-liter round-bottom flask equipped with a magnetic stirrer.

• Addition of Base: A solution of potassium hydroxide (0.624 mol) in anhydrous ethanol (400 ml) is added dropwise to the diethyl malonate solution at room temperature with continuous stirring.

• Reaction: The reaction mixture is stirred overnight, during which a white precipitate of ethyl potassium malonate will form.[2]

• Workup: The mixture is then heated to reflux and subsequently cooled to room temperature.

• Isolation: The product is isolated by vacuum filtration and dried.[3]

Synthesis of Ethyl Potassium Malonate.

Applications in Drug Development and Organic Synthesis

Potassium malonates are versatile reagents with significant applications in the pharmaceutical and chemical industries.

Inhibition of Succinate (B1194679) Dehydrogenase

Malonate and its derivatives are well-known competitive inhibitors of succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain.[4][5] This inhibition is a key area of interest for drug development, particularly in metabolic disorders and cancer.[6] By blocking the oxidation of succinate to fumarate, malonates can modulate cellular metabolism and reduce the production of reactive oxygen species (ROS) associated with ischemia-reperfusion injury.[7][8][9]

Competitive Inhibition of Succinate Dehydrogenase by Malonate.

Intermediate in Organic Synthesis

Ethyl potassium malonate serves as a crucial intermediate in the synthesis of a wide array of organic compounds, including pharmaceuticals and agrochemicals.[10] It is a precursor for the production of (trimethylsilyl)ethyl malonate, which is used to prepare beta-ketoesters.[3] Furthermore, it is employed in the synthesis of ethyl tert-butyl malonate, a key building block in the creation of various pharmaceutical agents.[6]

Knoevenagel Condensation

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction in organic chemistry.[11] While diethyl malonate is often cited as the active methylene (B1212753) compound, its potassium salt can be used to facilitate the reaction.[12] This reaction is instrumental in the synthesis of unsaturated carbonyl compounds and is a key step in the production of various pharmaceuticals.

General Experimental Protocol for Knoevenagel Condensation:

• Reaction Setup: An aldehyde or ketone and an active methylene compound (e.g., diethyl malonate) are dissolved in a suitable solvent, such as ethanol or dimethyl sulfoxide.[13]

• Catalyst: A basic catalyst, such as piperidine (B6355638) or a potassium salt, is added to the mixture.

• Reaction: The reaction is typically stirred at room temperature or with gentle heating.

• Workup: The product is isolated by extraction and purified by crystallization or chromatography.

Workflow of the Knoevenagel Condensation Reaction.

References

• 1. DE19817101A1 - Process for the preparation of potassium monoethyl malonate - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Ethyl potassium malonate | 6148-64-7 [chemicalbook.com]
• 4. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]
• 5. ncert.nic.in [ncert.nic.in]
• 6. Cas 6148-64-7,Ethyl potassium malonate | lookchem [lookchem.com]
• 7. Inhibition of Succinate Dehydrogenase by Diazoxide is Independent of the KATP Channel Subunit SUR 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Long-Term Protective Effects of Succinate Dehydrogenase Inhibition during Reperfusion with Malonate on Post-Infarction Left Ventricular Scar and Remodeling in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting succinate dehydrogenase with malonate ester prodrugs decreases renal ischemia reperfusion injury [repository.cam.ac.uk]
• 10. CAS 6148-64-7: Potassium ethyl malonate | CymitQuimica [cymitquimica.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]

A Technical Guide to the Hygroscopic Nature of Potassium Malonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Potassium malonate (dipotassium malonate) is a potassium salt of malonic acid with potential applications in various scientific and industrial fields. A critical physical property influencing its handling, storage, and application is its interaction with atmospheric moisture, or its hygroscopicity. This technical guide provides a comprehensive overview of the current understanding of the hygroscopic nature of potassium malonate. Due to the limited direct quantitative data available for dipotassium (B57713) malonate, this guide also draws upon data from its sodium analogue, disodium (B8443419) malonate, and related malonate compounds to provide a broader perspective. The document details established experimental protocols for characterizing hygroscopicity and presents the available data in a structured format to aid researchers and professionals in drug development and other scientific disciplines.

Introduction

The hygroscopic nature of a chemical compound, its ability to attract and hold water molecules from the surrounding environment, is a crucial parameter in material science, pharmaceutical development, and chemical manufacturing. For potassium malonate (C₃H₂K₂O₄), understanding its behavior in the presence of atmospheric moisture is essential for determining appropriate storage conditions, formulation strategies, and predicting its stability.

This guide synthesizes the available information on the hygroscopic properties of potassium malonate and provides detailed methodologies for its experimental determination.

Physicochemical Properties of Potassium Malonate

A summary of the key physicochemical properties of dipotassium malonate is presented in Table 1.

Table 1: Physicochemical Properties of Dipotassium Malonate

Property	Value	Reference
Molecular Formula	C₃H₂K₂O₄	[1]
Molecular Weight	180.24 g/mol	[1]
CAS Number	13095-67-5	[1]
Appearance	White crystalline solid (presumed)
Hygroscopic Nature	Observed to be "somewhat deliquescent"

Hygroscopic Nature of Malonate Salts

Dipotassium Malonate

An early study involving the synthesis of potassium salts of malonic acid noted that dipotassium malonate appeared to be "somewhat deliquescent". Deliquescence is a process where a substance absorbs enough moisture from the atmosphere to dissolve and form a liquid solution. This qualitative observation suggests that dipotassium malonate has a significant affinity for water vapor.

Analogous Compounds: Disodium Malonate

In the absence of direct data for the potassium salt, the hygroscopic behavior of disodium malonate can serve as a useful reference. A study investigating the hygroscopic properties of atmospherically relevant carboxylic salts reported a hygroscopic growth factor (GF) for disodium malonate. The growth factor is a measure of the increase in a particle's diameter due to water uptake at a specific relative humidity (RH).

Table 2: Hygroscopic Growth Factor of Disodium Malonate

Compound	Relative Humidity (RH)	Growth Factor (GF)
Disodium Malonate	90%	1.78

This high growth factor indicates that disodium malonate is significantly hygroscopic. It is reasonable to infer that dipotassium malonate would exhibit a similar, if not more pronounced, hygroscopic nature due to the generally higher hygroscopicity of potassium salts compared to their sodium counterparts.

Other Related Compounds

Observations of derivatives such as potassium ethyl malonate and potassium methyl malonate also indicate a tendency towards hygroscopicity, further supporting the likelihood of the parent compound's affinity for atmospheric moisture.

Experimental Protocols for Determining Hygroscopicity

To quantitatively assess the hygroscopic nature of potassium malonate, several established experimental protocols can be employed. The choice of method depends on the specific information required, such as the deliquescence point, moisture sorption-desorption isotherms, or hygroscopic growth factor.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption is a gravimetric technique that measures the change in mass of a sample as it is exposed to varying levels of relative humidity at a constant temperature.[2] This method provides detailed information on the amount of water sorbed and the rate of sorption, allowing for the generation of moisture sorption-desorption isotherms.[3][4]

Experimental Workflow for DVS Analysis:

References

• 1. Propanedioic acid, potassium salt (1:2) | C3H2K2O4 | CID 13581995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. skpharmteco.com [skpharmteco.com]
• 3. particletechlabs.com [particletechlabs.com]
• 4. Dynamic Vapor Sorption | Techniques [particlelaboratories.com]

Stability of Potassium Malonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of potassium malonate under various conditions, including thermal stress, humidity, and different pH environments. Understanding these stability characteristics is crucial for its application in research, chemical synthesis, and pharmaceutical development, ensuring its quality, efficacy, and safety.

Thermal Stability

For sodium malonate monohydrate, the decomposition process is as follows:

• Dehydration: The initial weight loss corresponds to the loss of water of hydration.

• Decomposition: The anhydrous salt then decomposes at higher temperatures. In an inert atmosphere, the final residue is typically the metal carbonate.

It is anticipated that potassium malonate would follow a similar decomposition pattern.

Table 1: Anticipated Thermal Decomposition Profile of Potassium Malonate

Decomposition Stage	Anticipated Temperature Range (°C)	Anticipated Mass Loss (%)	Probable Solid Product	Probable Gaseous Product(s)
Dehydration (if hydrate)	100 - 200	Dependent on hydration state	Anhydrous Potassium Malonate	Water (H₂O)
Anhydrous Decomposition	> 250	~35% (calculated for K₂C₃H₂O₄ → K₂CO₃)	Potassium Carbonate (K₂CO₃)	Carbon Dioxide (CO₂), Acetic Acid (CH₃COOH) fragments

Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol outlines a general procedure for determining the thermal stability of potassium malonate using TGA.

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of potassium malonate powder into an inert crucible (e.g., alumina (B75360) or platinum).

• Atmosphere: Use a dynamic inert atmosphere, such as nitrogen or argon, with a constant flow rate (e.g., 50-100 mL/min) to prevent oxidative side reactions.

• Heating Program: Heat the sample from ambient temperature to approximately 600°C at a constant heating rate (e.g., 10°C/min).

• Data Analysis: Record the mass loss as a function of temperature. The onset temperature of decomposition and the percentage of mass loss at different stages are determined from the resulting TGA curve.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions.

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of potassium malonate into an aluminum pan and seal it. A pinhole may be made in the lid to allow for the escape of volatiles.

• Reference: An empty sealed aluminum pan.

• Atmosphere: A dynamic inert atmosphere (e.g., nitrogen) at a constant flow rate.

• Heating Program: Heat the sample from ambient temperature to a temperature beyond its decomposition point at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The DSC thermogram will show endothermic or exothermic peaks corresponding to events such as dehydration and decomposition.

Hygroscopicity

Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding atmosphere. This is a critical parameter for solid dosage form development as it can affect powder flow, compaction, and chemical stability. While specific Dynamic Vapor Sorption (DVS) data for potassium malonate is not available, related compounds like ethyl potassium malonate are known to be hygroscopic.

Table 2: Hygroscopicity Classification (European Pharmacopoeia)

Classification	Weight % of Water Sorbed after 24 hours of exposure to 80%RH at 25°C
Slightly hygroscopic	≥ 0.2% and < 2%
Hygroscopic	≥ 2% and < 15%
Very hygroscopic	≥ 15%
Deliquescent	Sufficient water is absorbed to form a liquid

Experimental Protocol: Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to varying relative humidity (RH) at a constant temperature.

• Instrument: A dynamic vapor sorption analyzer.

• Sample Preparation: Place a known mass of potassium malonate (typically 5-15 mg) onto the sample pan of the DVS instrument.

• Experimental Conditions:

  • Temperature: 25°C (or other relevant temperature).

  • RH Profile: A typical experiment involves a pre-drying step at 0% RH, followed by a stepwise increase in RH (e.g., in 10% increments from 0% to 90% RH) and a subsequent stepwise decrease back to 0% RH.

• Equilibrium Criterion: At each RH step, the sample is allowed to equilibrate until the rate of mass change over time ( dm/dt ) is below a certain threshold (e.g., 0.002%/min).

• Data Analysis: The change in mass at each RH step is plotted against the RH to generate a sorption-desorption isotherm. The hygroscopicity classification can be determined from the water uptake at 80% RH.

pH Stability

The stability of potassium malonate in aqueous solutions is highly dependent on the pH. Malonic acid and its salts can undergo decarboxylation, particularly when heated. The rate of this degradation reaction is influenced by the pH of the solution.

Studies on the decarboxylation of the malonate system have shown that the rate of decomposition follows the order: malonic acid > monovalent malonate anion > divalent malonate anion. This indicates that potassium malonate is more stable in neutral to basic solutions compared to acidic solutions.

Table 3: pH-Dependent Stability Profile of Malonate in Aqueous Solution

pH Range	Predominant Species	Relative Stability	Primary Degradation Reaction
< 2.8	Malonic Acid (H₂A)	Low	Decarboxylation
2.8 - 5.7	Monovalent Malonate (HA⁻)	Moderate	Decarboxylation
> 5.7	Divalent Malonate (A²⁻)	High	Decarboxylation (slower rate)

Experimental Protocol: pH Stability Study

This protocol describes a general method for assessing the pH stability of potassium malonate.

• Materials: Potassium malonate, buffer solutions (e.g., phosphate, citrate) covering a range of pH values (e.g., pH 2, 4, 7, 9), and a stability-indicating HPLC method.

• Sample Preparation: Prepare solutions of potassium malonate of a known concentration in the different buffer solutions.

• Storage Conditions: Store the solutions at a specified temperature (e.g., 40°C or 60°C) to accelerate degradation.

• Time Points: Withdraw aliquots from each solution at predetermined time intervals (e.g., 0, 24, 48, 72 hours).

• Analysis: Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of potassium malonate remaining and to detect the formation of any degradation products.

• Data Analysis: Plot the concentration of potassium malonate versus time for each pH condition to determine the degradation kinetics.

Degradation Pathways

Potassium malonate can degrade through several pathways depending on the stress conditions applied.

• Thermal Degradation: The primary thermal degradation pathway for malonic acid and its salts is decarboxylation to form acetic acid and carbon dioxide.

• Hydrolytic Degradation: In aqueous solutions, the stability is pH-dependent, with decarboxylation being the main degradation route, accelerated under acidic conditions.

• Oxidative Degradation: In the presence of oxidizing agents, malonate can undergo oxidative decomposition to form products such as carbon dioxide, oxalate, glyoxylate, and formate.

A Comprehensive Technical Guide to the Safety Data for Potassium Malonate and Its Derivatives

This technical guide provides a detailed overview of the safety information for potassium malonate, with a primary focus on its commonly used derivative, ethyl potassium malonate, due to the availability of comprehensive safety data sheets for the latter. This document is intended for researchers, scientists, and professionals in drug development who handle this chemical.

Chemical Identification and Physical Properties

Potassium malonate and its derivatives are organic compounds used in various chemical syntheses. For the purpose of this guide, we will focus on ethyl potassium malonate.

Table 1: Physical and Chemical Properties of Ethyl Potassium Malonate

Property	Value	Source
Molecular Formula	C5H7KO4	[1][2]
Molecular Weight	170.2 g/mol	[1][3]
Appearance	White crystalline powder	[3][4]
Melting Point	193-203°C	[3]
Solubility	Soluble in water (100mg/1ml)	[3]
Hygroscopicity	Hygroscopic	[4][5]

Hazard Identification and Classification

Ethyl potassium malonate is classified as a hazardous substance. The following table summarizes its hazard statements and classifications according to the Globally Harmonized System (GHS).

Table 2: GHS Hazard Classification for Ethyl Potassium Malonate

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Sources:[1][2][3][5]

Precautionary Statements:

A series of precautionary statements are associated with the handling of ethyl potassium malonate to minimize risk. These include:

• Prevention: P261, P264, P271, P280[3][5]

• Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362[3][5]

• Storage: P403+P233, P405[3]

• Disposal: P501[3]

Toxicological Information

Routes of Exposure:

• Inhalation[3]

• Eye contact[3]

• Skin contact[3]

• Ingestion[3]

Symptoms of Exposure:

• Skin contact: May cause inflammation, itching, scaling, reddening, or blistering.[3]

• Eye contact: May result in redness, pain, or severe eye damage.[3]

• Inhalation: May cause respiratory irritation.[3]

Experimental Protocols

The safety data sheets reviewed do not provide detailed experimental protocols for the toxicological and physical-chemical tests conducted. The hazard classifications are based on standardized GHS criteria, but the specific methodologies (e.g., in vivo or in vitro studies for irritation) are not described.

First-Aid Measures

In the event of exposure to ethyl potassium malonate, the following first-aid measures should be taken immediately.

Table 3: First-Aid Procedures for Ethyl Potassium Malonate Exposure

Exposure Route	First-Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[3][7]
Skin Contact	Immediately flush skin with plenty of running water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[3]
Eye Contact	Immediately flush eyes with plenty of running water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Logical Flow of First-Aid Response

Caption: Workflow for first-aid response to chemical exposure.

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety when working with ethyl potassium malonate.

Handling:

• Handle in a well-ventilated area.[7][8]

• Avoid contact with skin, eyes, and clothing.[3][8]

• Avoid breathing dust.[5]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and protective clothing.[3][7]

• Wash hands thoroughly after handling.[3]

• Minimize dust generation and accumulation.[3]

Storage:

• Store in a tightly closed container.[3][7]

• Keep in a cool, dry, and well-ventilated place.[3][7]

• Store away from incompatible substances, such as strong oxidizing agents.[5]

• Store locked up.[3]

Handling and Storage Workflow

Caption: Recommended workflow for handling and storage.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure.

Table 4: Exposure Controls and Personal Protective Equipment

Control Type	Recommendation
Engineering Controls	Use in a well-ventilated area. Facilities should be equipped with an eyewash fountain and safety shower.[3][5]
Eye/Face Protection	Wear chemical splash-resistant safety glasses or goggles. A face shield may be appropriate in some situations.[3][7]
Skin Protection	Wear protective gloves and clothing to prevent skin exposure.[1][7]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[7]

SDS Information Hierarchy

References

• 1. fishersci.ie [fishersci.ie]
• 2. Potassium ethyl malonate | C5H7KO4 | CID 3446434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. Ethyl Potassium Malonate CAS 6148-64-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of Potassium Malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected infrared (IR) spectroscopic data for potassium malonate. Due to the limited availability of direct experimental spectra for potassium malonate in publicly accessible databases, this guide synthesizes data from its parent compound, malonic acid, and the well-established spectroscopic behavior of carboxylate salts. This approach allows for a robust, inferred understanding of the key vibrational modes of the potassium malonate molecule.

Introduction to the Infrared Spectroscopy of Carboxylate Salts

Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules. When a carboxylic acid, such as malonic acid, is converted to its corresponding carboxylate salt, like potassium malonate, significant and predictable changes occur in its IR spectrum.

The most notable changes include:

• Disappearance of the O-H Stretch: The broad absorption band characteristic of the hydroxyl group (O-H) in the carboxylic acid, typically found in the 2500-3300 cm⁻¹ region, disappears upon deprotonation.

• Replacement of the Carbonyl (C=O) Stretch: The sharp, intense peak of the carbonyl group (C=O) stretch in the acid, usually around 1700-1760 cm⁻¹, is replaced by two distinct new bands.

• Appearance of Asymmetric and Symmetric Carboxylate Stretches: The deprotonated carboxylate group (COO⁻) exhibits two characteristic vibrations: an asymmetric stretching vibration (νas) at a lower wavenumber and a symmetric stretching vibration (νs) at an even lower wavenumber. These two absorptions are key identifiers for the formation of the carboxylate salt.[1][2]

Predicted Infrared Spectroscopy Data for Potassium Malonate

The following table summarizes the expected quantitative IR absorption data for potassium malonate. This data is inferred from the known spectrum of malonic acid and the characteristic absorption ranges for carboxylate anions.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~2950-2850	Medium-Weak	C-H Stretch (Methylene)
~1550-1620	Strong	Asymmetric Carboxylate Stretch (νas COO⁻)
~1350-1420	Strong	Symmetric Carboxylate Stretch (νs COO⁻)
~1400-1440	Medium	CH₂ Scissoring
~900-950	Medium-Weak	C-C Stretch

Note: The exact peak positions can vary based on the sample preparation method and the physical state of the sample.

Comparison with Malonic Acid

To highlight the transformation from the dicarboxylic acid to the dipotassium (B57713) salt, the table below compares the key IR bands of malonic acid with the predicted bands for potassium malonate.

Vibrational Mode	Malonic Acid Wavenumber (cm⁻¹)	Potassium Malonate Wavenumber (cm⁻¹)	Key Change
O-H Stretch	2500-3300 (very broad)	Absent	Disappearance of the hydroxyl group absorption.
C=O Stretch	~1710-1760 (strong, sharp)	Absent	Disappearance of the carbonyl double bond absorption.
Carboxylate Asymmetric Stretch	Absent	~1550-1620 (strong)	Appearance of a new strong band.
Carboxylate Symmetric Stretch	Absent	~1350-1420 (strong)	Appearance of a new strong band.

Experimental Protocol for Acquiring IR Spectrum of Potassium Malonate

The following protocol details a standard method for obtaining a high-quality Fourier Transform Infrared (FTIR) spectrum of solid potassium malonate using the potassium bromide (KBr) pellet technique. This method is widely used for solid samples and is mentioned in the spectral data for related malonate salts.[3][4]

4.1. Materials and Equipment

• Potassium Malonate (solid)

• FTIR Grade Potassium Bromide (KBr), desiccated

• Agate Mortar and Pestle

• Pellet Press with Die Set

• FTIR Spectrometer

• Spatula

• Infrared Lamp (optional, for drying)

4.2. Procedure

• Sample and KBr Preparation:

  • Gently grind a small amount of FTIR grade KBr in an agate mortar to a fine powder. If any moisture is suspected, dry the KBr under an infrared lamp or in an oven at ~110°C for 2-4 hours and store in a desiccator.

  • Weigh approximately 1-2 mg of the potassium malonate sample.

  • Weigh approximately 100-200 mg of the finely ground, dry KBr. The sample-to-KBr ratio should be roughly 1:100.

• Mixing:

  • Add the weighed potassium malonate to the mortar containing the KBr.

  • Gently mix the two components with a spatula.

  • Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder is obtained. The grinding action helps to reduce particle size and disperse the sample evenly within the KBr matrix.

• Pellet Formation:

  • Carefully transfer a portion of the powdered mixture into the collar of the pellet press die.

  • Distribute the powder evenly across the bottom die surface.

  • Place the upper die into the collar and place the assembly into the hydraulic press.

  • Apply pressure according to the manufacturer's instructions (typically 7-10 tons) for several minutes. This will cause the KBr to flow and form a transparent or translucent disc.

• Spectral Acquisition:

  • Carefully remove the die from the press and extract the KBr pellet.

  • Place the pellet into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum with the empty sample compartment.

  • Acquire the sample spectrum by scanning the KBr pellet over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

Logical Workflow and Data Analysis

The following diagrams illustrate the experimental workflow for obtaining and analyzing the IR spectrum of potassium malonate.

References

• 1. IR Infrared Absorption Bands of Carboxylate - 911Metallurgist [911metallurgist.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Malonic acid, disodium salt | C3H2Na2O4 | CID 8865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Potassium ethyl malonate | C5H7KO4 | CID 3446434 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H-NMR Spectrum of Potassium Malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H-Nuclear Magnetic Resonance (NMR) spectrum of potassium malonate. It details the expected spectral parameters, a thorough experimental protocol for acquiring the spectrum, and the logical workflow of the analytical process. This document is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development who utilize NMR spectroscopy for the characterization of small molecules.

Introduction to the ¹H-NMR Spectroscopy of Malonates

¹H-NMR spectroscopy is a powerful analytical technique used to determine the structure of organic molecules. For the malonate dianion, the salt form of malonic acid, ¹H-NMR provides crucial information about the electronic environment of its protons. The dipotassium (B57713) salt of malonic acid, in particular, is of interest in various chemical and pharmaceutical contexts. Its ¹H-NMR spectrum is characterized by a single peak corresponding to the two equivalent methylene (B1212753) (-CH₂-) protons. The chemical shift of this peak is sensitive to the surrounding chemical environment, including the solvent and the ionic nature of the carboxylate groups.

Predicted ¹H-NMR Spectral Data for Dipotassium Malonate

For reference, the methylene protons of malonic acid appear at approximately 3.260 ppm in DMSO-d₆ and 3.446 ppm in acetone-d₆[1]. In the fully deprotonated state as the dipotassium salt in D₂O, the methylene protons are expected to show a single resonance, as they are chemically equivalent.

Table 1: Predicted ¹H-NMR Data for Dipotassium Malonate

Protons	Multiplicity	Predicted Chemical Shift (δ) in D₂O (ppm)	Integration
-CH₂-	Singlet	~3.1 - 3.3	2H

Note: The predicted chemical shift is an estimation. The actual experimental value may vary depending on the sample concentration, pH of the D₂O, and the specific NMR instrument parameters.

Detailed Experimental Protocol

This section outlines a detailed methodology for the acquisition of a high-quality ¹H-NMR spectrum of potassium malonate.

Sample Preparation

• Analyte: Use high-purity dipotassium malonate.

• Solvent: Deuterium oxide (D₂O) is the solvent of choice for potassium salts to avoid a large residual solvent peak from ¹H₂O.

• Concentration: Prepare a solution with a concentration of 5-25 mg of potassium malonate in 0.6-0.7 mL of D₂O.

• Internal Standard: For accurate chemical shift referencing, an internal standard such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (DSS) or tetramethylsilane (B1202638) (TMS) can be used. If using an internal standard, it should be added to the D₂O at a known, low concentration.

• Filtration: To ensure a homogeneous magnetic field and sharp NMR signals, it is crucial to remove any particulate matter. Filter the prepared solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Final Volume: The final volume of the solution in the NMR tube should be approximately 4-5 cm in height.

NMR Instrument Parameters

The following are typical parameters for acquiring a ¹H-NMR spectrum on a 400 MHz or 500 MHz spectrometer.

Table 2: Recommended NMR Spectrometer Parameters

Parameter	Recommended Value
Spectrometer Frequency	400 or 500 MHz
Nucleus	¹H
Solvent	D₂O
Temperature	298 K (25 °C)
Pulse Sequence	Standard single-pulse (zg)
Number of Scans	16-64 (depending on concentration)
Relaxation Delay (d1)	1-5 seconds
Acquisition Time	2-4 seconds
Spectral Width	10-12 ppm
Referencing	Calibrate to the internal standard or the residual HDO peak (approximately 4.79 ppm at 25 °C).

Experimental Workflow and Data Analysis

The process of obtaining and interpreting the ¹H-NMR spectrum of potassium malonate can be visualized as a systematic workflow. This workflow ensures reproducibility and accurate data analysis.

Caption: Experimental workflow for the ¹H-NMR analysis of potassium malonate.

Interpretation of the Spectrum

The resulting ¹H-NMR spectrum of dipotassium malonate is expected to be simple, showing a single, sharp singlet.

• Chemical Shift: The position of the singlet on the x-axis (in ppm) provides information about the electronic environment of the methylene protons. As discussed, this is predicted to be around 3.1-3.3 ppm in D₂O.

• Multiplicity: The signal appears as a singlet because the two methylene protons are chemically and magnetically equivalent, and there are no adjacent protons to cause spin-spin coupling.

• Integration: The area under the peak, when normalized, will correspond to two protons.

Conclusion

This technical guide has provided a comprehensive overview of the ¹H-NMR spectroscopy of potassium malonate. While a definitive experimental spectrum is not widely published, this document offers a robust predicted data set, a detailed experimental protocol for its acquisition, and a clear workflow for the analysis. By following the methodologies outlined herein, researchers and drug development professionals can confidently acquire and interpret the ¹H-NMR spectrum of potassium malonate, aiding in the structural elucidation and quality control of this important compound.

References

• 1. Malonic acid(141-82-2) 1H NMR spectrum [chemicalbook.com]

A Technical Guide to Research-Grade Potassium Malonate for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of research-grade potassium malonate, its commercial suppliers, and its applications in key biochemical and organic synthesis protocols. This document is intended to serve as a valuable resource for researchers and professionals in the fields of biochemistry, medicinal chemistry, and drug development.

Introduction to Potassium Malonate

Potassium malonate (dipotassium malonate) is the potassium salt of malonic acid. In the realm of scientific research, it is a versatile reagent with two primary areas of application. In biochemistry, it is widely recognized as a classical competitive inhibitor of succinate (B1194679) dehydrogenase (Complex II) in the electron transport chain, making it an invaluable tool for studying cellular metabolism and the Krebs cycle. In organic synthesis, potassium malonate and its derivatives, such as ethyl potassium malonate and methyl potassium malonate, serve as key intermediates in reactions like the malonic ester synthesis and the Knoevenagel condensation, which are fundamental for the formation of carbon-carbon bonds in the synthesis of a wide range of compounds, including pharmaceuticals and other bioactive molecules.

Commercial Suppliers of Research-Grade Potassium Malonate and its Derivatives

The following table summarizes the quantitative data for research-grade potassium malonate and its common derivatives available from various commercial suppliers. This information is crucial for selecting the appropriate grade and supplier for specific research needs.

Product Name	Supplier	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity/Assay
Potassium malonate	Chemsrc	13095-67-5	C₃H₂K₂O₄	180.242	97.0%[1]
Ethyl potassium malonate	Sigma-Aldrich	6148-64-7	C₅H₇KO₄	170.20	98%[2]
Ethyl potassium malonate	Thermo Scientific Chemicals	6148-64-7	C₅H₇KO₄	170.205	≥97.5 to ≤102.5%[3][4]
Ethyl potassium malonate	J&K Scientific	6148-64-7	C₅H₇KO₄	170.20	98%[5]
Ethyl potassium malonate	Santa Cruz Biotechnology	6148-64-7	C₅H₇KO₄	170.20	-
Ethyl potassium malonate	ProcessPointChemicals	6316-49-4	C₇H₁₀O₄K	176.21	High-purity[6]
Ethyl potassium malonate	Home Sunshine Pharma	6148-64-7	-	-	99%[7]
Methyl potassium malonate	Sigma-Aldrich	38330-80-2	C₄H₅KO₄	156.18	≥99.0% (NT)
Methyl potassium malonate	CP Lab Safety	38330-80-2	C₄H₅KO₄	156.18	min 98%[8]
Methyl potassium malonate	Ottokemi	38330-80-2	C₄H₅KO₄	156.18	99%[9]
Methyl potassium malonate	Amerigo Scientific	38330-80-2	CH₃OCOCH₂COOK	156.18	≥99.0% (NT)[10]
Methyl potassium malonate	MedKoo	38330-80-2	C₄H₅KO₄	156.18	>98%[11]

Key Applications and Experimental Protocols

Biochemical Application: Inhibition of Succinate Dehydrogenase

Potassium malonate acts as a competitive inhibitor of succinate dehydrogenase, the enzyme that catalyzes the oxidation of succinate to fumarate (B1241708) in the Krebs cycle. This inhibition occurs because malonate is structurally similar to the enzyme's natural substrate, succinate, allowing it to bind to the active site without undergoing a reaction, thereby blocking succinate from binding.

The following diagram illustrates the point of inhibition by potassium malonate in the Krebs cycle.

Inhibition of Succinate Dehydrogenase in the Krebs Cycle by Potassium Malonate.

This protocol outlines a spectrophotometric method to measure the activity of succinate dehydrogenase and its inhibition by potassium malonate. The assay is based on the reduction of an artificial electron acceptor, such as 2,6-dichlorophenolindophenol (DCPIP), which changes color upon reduction.

Materials:

• Isolated mitochondria or tissue homogenate

• Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)

• Sodium succinate solution (0.2 M)

• Potassium malonate solution (various concentrations for inhibition studies)

• 2,6-dichlorophenolindophenol (DCPIP) solution (1 mM)

• Sodium azide (B81097) (1 mM, to inhibit cytochrome c oxidase)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture in a cuvette containing potassium phosphate buffer, sodium azide, and DCPIP solution.

• Add the mitochondrial preparation or tissue homogenate to the cuvette and incubate for 5 minutes at 30°C to allow for temperature equilibration.

• To measure the baseline rate, initiate the reaction by adding the sodium succinate solution.

• Immediately measure the decrease in absorbance at 600 nm for 5-10 minutes. The rate of DCPIP reduction is proportional to the succinate dehydrogenase activity.

• For inhibition studies, pre-incubate the mitochondrial preparation with varying concentrations of potassium malonate for 10 minutes before adding the sodium succinate.

• Calculate the percentage of inhibition for each concentration of potassium malonate and determine the IC₅₀ value.

Experimental Workflow for Succinate Dehydrogenase Inhibition Assay.

Organic Synthesis Applications

Potassium malonate and its esters are fundamental reagents in organic synthesis for forming new carbon-carbon bonds.

The malonic ester synthesis is a versatile method for preparing substituted carboxylic acids. The process involves the alkylation of a malonic ester enolate followed by hydrolysis and decarboxylation.[12][13][14]

Key Steps:

• Enolate Formation: A base, such as sodium ethoxide, is used to deprotonate the α-carbon of a malonic ester (e.g., diethyl malonate), forming a resonance-stabilized enolate.

• Alkylation: The nucleophilic enolate reacts with an alkyl halide in an Sₙ2 reaction to form an alkylated malonic ester. This step can be repeated to introduce a second alkyl group.

• Hydrolysis and Decarboxylation: The ester groups of the alkylated malonic ester are hydrolyzed to carboxylic acids using aqueous acid. Upon heating, the resulting β-dicarboxylic acid readily undergoes decarboxylation to yield the final substituted acetic acid.

Logical Workflow of the Malonic Ester Synthesis.

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound (like a malonic ester) to a carbonyl group of an aldehyde or ketone, followed by a dehydration reaction.[15][16][17] This reaction is a powerful tool for forming α,β-unsaturated products.

General Protocol:

• An aldehyde or ketone is mixed with an active methylene (B1212753) compound, such as diethyl malonate.

• A catalytic amount of a weak base (e.g., piperidine, pyridine, or an amine) is added to facilitate the reaction.

• The reaction mixture is typically stirred at room temperature or with gentle heating.

• The reaction proceeds through a nucleophilic addition followed by dehydration to yield the α,β-unsaturated product.

Experimental Workflow of the Knoevenagel Condensation.

Safety and Handling

Potassium malonate and its derivatives are generally considered irritants. It is essential to handle these chemicals in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Research-grade potassium malonate and its esters are indispensable reagents for scientists in both biochemical and synthetic organic chemistry. Their role as a specific inhibitor of succinate dehydrogenase provides a powerful tool for metabolic studies, while their utility in C-C bond-forming reactions is central to the synthesis of complex molecules. This guide provides a foundational understanding of these compounds, their commercial availability, and detailed protocols for their key applications, aiming to facilitate their effective use in research and development.

References

• 1. Potassium malonate | CAS#:13095-67-5 | Chemsrc [chemsrc.com]
• 2. 乙基丙二酸钾 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Ethyl potassium malonate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. Ethyl potassium malonate, 98% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Ethyl potassium malonate Supplier & Distributor of CAS# 6316-49-4 [processpointchem.com]
• 7. China Ethyl Potassium Malonate 6148-64-7 Suppliers, Manufacturers, Factory - VERYCHEM [verypharm.com]
• 8. calpaclab.com [calpaclab.com]
• 9. Methyl potassium malonate, 99% 38330-80-2 India [ottokemi.com]
• 10. Methyl potassium malonate (≥99.0% (NT)) - Amerigo Scientific [amerigoscientific.com]
• 11. medkoo.com [medkoo.com]
• 12. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 13. Malonic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 14. organicchemistrytutor.com [organicchemistrytutor.com]
• 15. researchgate.net [researchgate.net]
• 16. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 17. asianpubs.org [asianpubs.org]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of Potassium Malonate in Knoevenagel Condensation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Knoevenagel condensation is a cornerstone reaction in organic synthesis for the formation of carbon-carbon bonds, leading to the production of α,β-unsaturated carbonyl compounds and their derivatives.[1][2][3][4] These products are valuable intermediates in the synthesis of pharmaceuticals, polymers, cosmetics, and other fine chemicals.[4][5] The reaction involves the condensation of an aldehyde or ketone with a compound containing an active methylene (B1212753) group, catalyzed by a base.[6][7]

Malonic acid and its esters are frequently used as the active methylene component due to the acidity of their α-protons, which allows for easy deprotonation to form a resonance-stabilized enolate anion.[1][8] This enolate serves as a potent nucleophile.[8] Potassium malonate, the potassium salt of malonic acid, or its corresponding enolates generated in situ from malonic esters and a potassium base (e.g., potassium hydroxide (B78521), potassium carbonate), are highly effective reagents in this transformation.[8][9] The choice of the base or the specific malonate salt can significantly influence the reaction's efficiency and selectivity.[1] This document provides detailed application notes, quantitative data, and experimental protocols for employing potassium malonate and related potassium salts in Knoevenagel condensation reactions.

Reaction Mechanism

The mechanism of the Knoevenagel condensation proceeds through three primary steps:

• Deprotonation: A base abstracts an acidic proton from the active methylene compound (e.g., a malonate ester) to form a nucleophilic enolate ion.[3][5] The use of a mild base is crucial to prevent the self-condensation of the aldehyde or ketone reactant.[6][7]

• Nucleophilic Addition: The resonance-stabilized enolate attacks the electrophilic carbonyl carbon of the aldehyde or ketone, forming a tetrahedral alkoxide intermediate.[3][10]

• Dehydration: Following proton transfer, a molecule of water is eliminated from the intermediate, resulting in the final α,β-unsaturated product.[5][7]

Caption: General mechanism of the Knoevenagel condensation.

Application Notes

Potassium Salts as Effective Base Catalysts: The use of potassium bases, such as potassium hydroxide (KOH) or potassium carbonate (K₂CO₃), to generate the malonate enolate in situ offers several advantages. Potassium-loaded catalysts, for instance, can exhibit improved basicity, leading to higher catalytic activity and shorter reaction times.[9]

Heterogeneous Catalysis with Supported Potassium Salts: To simplify catalyst separation and improve recyclability, potassium salts can be impregnated onto solid supports. A study utilizing potassium hydroxide loaded on a MgAl hydrotalcite (KOH/HT) demonstrated an efficient solid base catalyst for the Knoevenagel condensation at room temperature.[9] This approach is particularly valuable in pharmaceutical manufacturing where process simplification and sustainability are critical. The catalyst was shown to be active for multiple cycles without significant loss of activity.[9]

The Doebner Modification: A significant variant is the Doebner modification, which employs malonic acid (instead of an ester) in the presence of pyridine (B92270) and a catalytic amount of an amine like piperidine.[2][6] This reaction is typically followed by a concerted decarboxylation, yielding α,β-unsaturated carboxylic acids, which are important precursors for various pharmaceuticals and polymers.[2][5]

Data Presentation: Efficacy in Knoevenagel Condensation

The following table summarizes quantitative data from a study on the Knoevenagel condensation using a 10% potassium hydroxide-loaded MgAl hydrotalcite (10% KOH/HT) as a heterogeneous catalyst in DMF at room temperature.[9] This data highlights the efficiency of the potassium-based catalyst with various aldehydes and active methylene compounds.

Entry	Aldehyde	Active Methylene Compound	Time (h)	Conversion (%)	Selectivity (%)
1	Benzaldehyde (B42025)	Malononitrile (B47326)	0.25	99	100
2	4-Chlorobenzaldehyde	Malononitrile	0.25	99	100
3	4-Nitrobenzaldehyde	Malononitrile	0.25	99	100
4	4-Methylbenzaldehyde	Malononitrile	0.5	99	100
5	2-Furaldehyde	Malononitrile	0.25	99	100
6	1-Naphthaldehyde	Malononitrile	1.0	99	100
7	Benzaldehyde	Diethyl malonate	4.0	90	100
8	4-Chlorobenzaldehyde	Diethyl malonate	5.0	85	100
9	4-Nitrobenzaldehyde	Diethyl malonate	4.0	90	100
10	4-Methylbenzaldehyde	Diethyl malonate	6.0	80	100
11	1-Naphthaldehyde	Diethyl malonate	8.0	70	100

Data sourced from a comparative study on potassium salt-loaded MgAl hydrotalcites.[9]

As shown, reactions with malononitrile are significantly faster than those with diethyl malonate, which is attributed to the higher acidity of malononitrile's methylene protons.[9] Aldehydes bearing electron-withdrawing groups (e.g., 4-nitrobenzaldehyde) tend to react faster.[9]

Experimental Protocols

Below are representative protocols for performing a Knoevenagel condensation using a potassium-based system.

Protocol 1: Heterogeneous Catalysis with KOH-Loaded Hydrotalcite

This protocol is adapted from the procedure for the Knoevenagel condensation of benzaldehyde and diethyl malonate using a 10% KOH/HT solid catalyst.[9]

Materials:

• Benzaldehyde

• Diethyl malonate

• 10% KOH-loaded MgAl hydrotalcite (catalyst)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the 10% KOH/HT catalyst (a specific catalytic amount should be determined based on the original literature, typically 5-10 mol%).

• Add DMF (solvent) to the flask.

• Add benzaldehyde (1 equivalent) to the suspension.

• Add diethyl malonate (1.2 equivalents) to the reaction mixture.

• Stir the mixture vigorously at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion (as indicated by TLC, approx. 4 hours for 90% conversion), filter the reaction mixture to recover the solid catalyst. The catalyst can be washed, dried, and reused.[9]

• Transfer the filtrate to a separatory funnel and dilute with ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the pure α,β-unsaturated product.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. purechemistry.org [purechemistry.org]
• 4. Synthesis of α,β-unsaturated carbonyl compounds by carbonylation reactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 7. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 8. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Potassium Malonate as a Reagent in Malonic Ester Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The malonic ester synthesis is a versatile and widely utilized method in organic chemistry for the synthesis of substituted carboxylic acids. The core of this methodology involves the alkylation of a malonate ester, followed by hydrolysis and decarboxylation. While traditional protocols often employ strong bases such as sodium ethoxide for the deprotonation of the malonate, the use of potassium salts, particularly potassium carbonate, in conjunction with phase-transfer catalysis, has emerged as a milder, safer, and highly efficient alternative. This approach avoids the need for strictly anhydrous conditions and the handling of reactive sodium metal.[1]

This document provides detailed application notes and experimental protocols for the use of potassium carbonate as a base in the alkylation of diethyl malonate, a key step in the malonic ester synthesis.

Principle and Mechanism

The overall synthesis involves three main stages:

• Enolate Formation: The α-hydrogen of the malonic ester is acidic (pKa ≈ 13) due to the electron-withdrawing effect of the two adjacent carbonyl groups.[2] A base is used to deprotonate the α-carbon, forming a resonance-stabilized enolate.

• Alkylation: The resulting enolate acts as a nucleophile and attacks an alkyl halide in an SN2 reaction, forming a new carbon-carbon bond.

• Hydrolysis and Decarboxylation: The alkylated malonic ester is then hydrolyzed to the corresponding dicarboxylic acid, which, upon heating, readily undergoes decarboxylation to yield the final substituted carboxylic acid.[3]

When using potassium carbonate as the base, a phase-transfer catalyst (PTC) such as a crown ether (e.g., 18-crown-6) or a quaternary ammonium (B1175870) salt is often employed. The PTC facilitates the transfer of the carbonate anion from the solid phase to the organic phase, where it can deprotonate the malonic ester to form the potassium enolate.[4][5]

Advantages of Using Potassium Carbonate

The use of potassium carbonate offers several advantages over traditional strong bases:

• Milder Reaction Conditions: It is a weaker base than sodium ethoxide, which can reduce the occurrence of side reactions.

• Safety: It is easier and safer to handle than sodium metal or sodium hydride.[1]

• Simplified Workup: The byproducts are generally inorganic salts that can be easily removed by filtration or extraction.

• High Yields: When used with a phase-transfer catalyst, high yields of the alkylated product can be achieved.

Data Presentation

Table 1: Comparison of Bases in the Alkylation of Diethyl Malonate

Base	Typical Solvent(s)	Relative Basicity	Key Advantages	Key Disadvantages	Typical Yields (%)
Sodium Ethoxide (NaOEt)	Ethanol (B145695)	Strong	Readily available, inexpensive, effective for a wide range of alkyl halides.	Can promote transesterification if the ester and alkoxide do not match; can lead to dialkylation.	70-90[6]
Sodium Hydride (NaH)	THF, DMF	Very Strong	Irreversible deprotonation drives the reaction to completion; useful for less reactive alkyl halides.	Highly reactive and pyrophoric, requiring careful handling; generates hydrogen gas.	75-95[7]
Potassium Carbonate (K₂CO₃)	Acetone, DMF, Toluene, Acetonitrile (B52724)	Weak	Milder, less prone to side reactions like ester hydrolysis; can be used with a phase-transfer catalyst for improved efficiency.	Slower reaction rates compared to strong bases; may require heating and a phase-transfer catalyst.	60-85[6] (can be >85% with nano-K₂CO₃[8])

Table 2: Yields of Diethyl Alkylmalonates using Potassium Carbonate

Alkyl Halide	Product	Catalyst	Yield (%)	Reference
n-Propyl bromide	Diethyl n-propylmalonate	nano-K₂CO₃	85.2	[8]
1-Bromo-3-chloropropane	Diethyl 2-(3-chloropropyl)malonate	nano-K₂CO₃	87.5	[8]
Benzyl bromide	Diethyl benzylmalonate	nano-K₂CO₃	95.3	[8]
1-Bromobutane (B133212)	Diethyl n-butylmalonate	18-crown-6 (B118740)	High (not quantified)	[4][5]

Experimental Protocols

Protocol 1: Alkylation of Diethyl Malonate using Potassium Carbonate and a Phase-Transfer Catalyst

This protocol describes the synthesis of diethyl n-butylmalonate.

Materials:

• Diethyl malonate

• 1-Bromobutane

• Anhydrous potassium carbonate (powdered)

• 18-crown-6 (Caution: Toxic)

• Acetonitrile or Dichloromethane (B109758)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• 50 mL round-bottomed flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or sand bath

• Separatory funnel

Procedure:

• To a dry 50 mL round-bottomed flask equipped with a magnetic stir bar and a reflux condenser, add diethyl malonate (0.050 mol, 8.00 g), 1-bromobutane (0.055 mol, 7.54 g), powdered anhydrous potassium carbonate (in significant excess), and 18-crown-6 (0.002 mol, 0.50 g).[5]

• Add 5 mL of acetonitrile or dichloromethane as the solvent.[5]

• With vigorous stirring, heat the mixture to reflux (for dichloromethane) or 100°C (for acetonitrile) using a heating mantle or sand bath.[5]

• Continue heating and stirring for 1.5 to 2 hours.[5]

• After the reaction is complete (monitored by TLC or GC), cool the mixture to room temperature.

• Add 20 mL of water to dissolve the inorganic salts.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude diethyl n-butylmalonate.

• Purify the product by vacuum distillation if necessary.

Protocol 2: Hydrolysis and Decarboxylation of Diethyl Alkylmalonate

This protocol describes the conversion of the alkylated diethyl malonate to the corresponding carboxylic acid.

Materials:

• Diethyl alkylmalonate (from Protocol 1)

• Potassium hydroxide (B78521) (KOH)

• Ethanol

• Water

• Concentrated hydrochloric acid (HCl)

• Heating mantle

• Reflux condenser

• Beaker

Procedure:

• Saponification (Basic Hydrolysis):

  • Place the crude diethyl alkylmalonate in a round-bottomed flask.

  • Add a solution of potassium hydroxide (2-3 equivalents) in a mixture of ethanol and water.

  • Heat the mixture to reflux for 2-3 hours to ensure complete hydrolysis of the esters.

• Acidification:

  • Cool the reaction mixture to room temperature.

  • Carefully add concentrated hydrochloric acid until the solution is acidic (test with litmus (B1172312) paper). This will protonate the carboxylate to form the dicarboxylic acid and precipitate any salts.

• Decarboxylation:

  • Gently heat the acidified mixture. As the temperature rises, carbon dioxide will evolve.

  • Continue heating until the evolution of gas ceases. This indicates the completion of the decarboxylation.

• Isolation:

  • Cool the mixture to room temperature.

  • The product, a substituted carboxylic acid, may precipitate upon cooling or can be extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic extracts with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • The final product can be further purified by recrystallization or distillation.

Visualizations

Malonic Ester Synthesis Workflow

Caption: Experimental workflow for malonic ester synthesis using potassium carbonate.

Reaction Mechanism: Phase-Transfer Catalyzed Alkylation

Caption: Mechanism of phase-transfer catalyzed alkylation of diethyl malonate.

References

• 1. researchgate.net [researchgate.net]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols: Potassium Malonate in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Potassium malonate and its derivatives, particularly potassium monoalkyl malonates, are versatile reagents in organic synthesis. They serve as crucial building blocks for the formation of carbon-carbon bonds, enabling the synthesis of a wide array of complex molecules, including pharmaceuticals and agrochemicals.[1][2] This document provides detailed protocols for the preparation of ethyl potassium malonate and its application in key organic transformations, supported by quantitative data and procedural diagrams.

Synthesis of Ethyl Potassium Malonate

Ethyl potassium malonate (monoethyl potassium malonate) is typically synthesized via the selective saponification of diethyl malonate with potassium hydroxide (B78521).[3] This process involves the hydrolysis of one of the two ester groups.[3]

1.1. Experimental Protocol: Selective Saponification

This protocol is adapted from procedures described in multiple sources.[4][5][6]

Materials:

• Diethyl malonate

• Potassium hydroxide (KOH)

• Anhydrous ethanol (B145695)

• Ether

Equipment:

• Round bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser

• Büchner funnel

• Vacuum filtration apparatus

Procedure:

• In a 2-liter round bottom flask equipped with a magnetic stirrer, dissolve diethyl malonate (100g, 0.625 mol) in anhydrous ethanol (400 ml).[5]

• Separately, prepare a solution of potassium hydroxide (35g, 0.624 mol) in anhydrous ethanol (400 ml).[5]

• Slowly add the potassium hydroxide solution dropwise to the stirring diethyl malonate solution at room temperature.[5]

• After the addition is complete, continue stirring the reaction mixture overnight. A large amount of white precipitate should form.[4][5]

• Heat the mixture to reflux and then allow it to cool slowly to room temperature.[5]

• Isolate the first crop of the product by vacuum filtration using a Büchner funnel.[5]

• Concentrate the filtrate to approximately 500 ml and cool to room temperature to precipitate a second batch of crystals.[5]

• Combine the two batches of product and dry them under a stream of air or in a vacuum.[4][5]

1.2. Quantitative Data for Synthesis

Reactant/Product	Molecular Weight ( g/mol )	Amount (g)	Moles (mol)	Volume (ml)	Yield (%)	Reference
Diethyl Malonate	160.17	100	0.625	-	-	[5]
Potassium Hydroxide	56.11	35	0.624	-	-	[5]
Anhydrous Ethanol	46.07	-	-	800	-	[5]
Ethyl Potassium Malonate	170.20	97.7	-	-	92	[5]

1.3. Workflow for Synthesis of Ethyl Potassium Malonate

References

• 1. CAS 6148-64-7: Potassium ethyl malonate | CymitQuimica [cymitquimica.com]
• 2. Cas 6148-64-7,Ethyl potassium malonate | lookchem [lookchem.com]
• 3. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]
• 4. Page loading... [guidechem.com]
• 5. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Applications of Potassium Malonate in Pharmaceutical Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the use of potassium malonate and its derivatives in pharmaceutical chemistry. It covers its role as a versatile precursor in the synthesis of active pharmaceutical ingredients (APIs) and as a biochemical tool for studying metabolic pathways.

Application 1: Precursor in the Synthesis of Barbiturates

Potassium malonate, typically in the form of its diethyl ester, is a fundamental building block in the synthesis of barbiturates, a class of drugs that act as central nervous system depressants. The core structure of these drugs is formed through a condensation reaction between a substituted malonic ester and urea (B33335).

Protocol: Synthesis of Phenobarbital

This protocol details the synthesis of phenobarbital, a widely used anticonvulsant and sedative, starting from diethyl malonate. The overall synthesis involves the alkylation of diethyl malonate followed by a cyclization reaction with urea.

Experimental Protocol:

Stage 1: Synthesis of Diethyl Phenylmalonate

• In a three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel, dissolve 23 g of sodium in 500 mL of absolute ethanol (B145695) to prepare sodium ethoxide.

• Cool the sodium ethoxide solution to 60°C.

• Rapidly add 146 g of diethyl oxalate (B1200264) with vigorous stirring, followed immediately by 175 g of ethyl phenylacetate.

• After the initial vigorous reaction subsides, heat the mixture on a steam bath for 2 hours.

• Cool the reaction mixture and add 500 mL of ice-cold water.

• Separate the aqueous layer and acidify it with dilute sulfuric acid to precipitate the crude diethyl phenyloxobutandioate.

• Heat the crude product in a modified Claisen flask under reduced pressure (approx. 15 mmHg) to 175°C until the evolution of carbon monoxide ceases (approximately 5-6 hours) to yield diethyl phenylmalonate.

Stage 2: Ethylation of Diethyl Phenylmalonate

• Prepare a solution of sodium ethoxide by dissolving 11.5 g of sodium in 200 mL of absolute ethanol in a flask equipped with a reflux condenser.

• Add 118 g of diethyl phenylmalonate to the sodium ethoxide solution.

• Add 78 g of ethyl iodide and reflux the mixture for 3 hours.

• Distill off the ethanol and add 500 mL of water to the residue.

• Separate the oily layer of diethyl ethylphenylmalonate and purify by vacuum distillation.

Stage 3: Condensation with Urea to Synthesize Phenobarbital

• Prepare a solution of sodium methoxide (B1231860) in a suitable reaction vessel.

• Add dry urea to the sodium methoxide solution.

• Slowly add the purified diethyl ethylphenylmalonate to the urea-methoxide mixture.[1]

• Heat the reaction mixture to drive the condensation and cyclization.

• After the reaction is complete, cool the mixture and acidify with a suitable acid (e.g., HCl) to precipitate crude phenobarbital.[2]

• Filter the crude product and purify by recrystallization from ethanol to obtain pure phenobarbital.[2]

Quantitative Data:

Reaction Stage	Starting Materials	Product	Typical Yield
Synthesis of Potassium Monoethyl Malonate	Diethyl malonate, Potassium hydroxide (B78521)	Potassium Monoethyl Malonate	92%[3]
Synthesis of Barbituric Acid	Diethyl malonate, Urea, Sodium ethoxide	Barbituric Acid	72-78%[4]
Synthesis of Phenobarbital (from diethyl ethylphenylmalonate and urea)	Diethyl ethylphenylmalonate, Urea, Sodium methoxide	Phenobarbital	17.45%[1]

Experimental Workflow:

Figure 1: Synthesis workflow for Phenobarbital.

Application 2: Precursor in the Synthesis of Quinolone Antibiotics

Potassium monoethyl malonate is a key intermediate in the synthesis of quinolone antibiotics, a class of broad-spectrum antibacterial agents.[5][6] The malonate derivative is used to construct the core bicyclic structure of the quinolone molecule.

Protocol: General Synthesis of a Quinolone Core Structure

This protocol outlines a general procedure for the synthesis of a 4-quinolone-3-carboxylic acid derivative, a common core structure in many quinolone antibiotics like ciprofloxacin (B1669076).

Experimental Protocol:

Stage 1: Preparation of Potassium Monoethyl Malonate

• To a 2-liter round-bottom flask equipped with a magnetic stirrer, add diethyl malonate (100g, 0.625 mol) and anhydrous ethanol (400 ml).[3]

• Slowly add a solution of potassium hydroxide (35 g, 0.624 mol) in anhydrous ethanol (400 ml) dropwise at room temperature.[3]

• Stir the reaction mixture overnight.[3]

• Heat the mixture to reflux and then allow it to cool slowly to room temperature.[3]

• Isolate the precipitated potassium monoethyl malonate by vacuum filtration and dry. A second crop of crystals can be obtained by concentrating the filtrate.[3]

Stage 2: Condensation with an Arylamine

• React potassium monoethyl malonate with a substituted aniline (B41778) in the presence of a suitable coupling agent and solvent.

• Heat the reaction mixture to facilitate the condensation and formation of an enamine intermediate.

Stage 3: Cyclization to the Quinolone Ring

• The enamine intermediate is cyclized, often at high temperatures, to form the 4-quinolone ring system.

• This step may be followed by hydrolysis of the ester group to yield the corresponding carboxylic acid, a key functional group for the antibacterial activity of many quinolones.

Quantitative Data:

Reaction Stage	Starting Materials	Product	Typical Yield	Purity
Preparation of Potassium Monoethyl Malonate	Diethyl Malonate, Potassium Hydroxide	Potassium Monoethyl Malonate	90-95%[5]	<1% dipotassium (B57713) malonate[5]
Synthesis of Ciprofloxacin Derivative	Ciprofloxacin, Ethyl Chloroacetate, Trimethylamine	1-cyclopropyl-7-(4-(2-ethoxy-2-oxoethyl)piperazin-1-yl)-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	86%[7]	Not specified

Logical Relationship Diagram:

Figure 2: General synthesis pathway for Quinolone antibiotics.

Application 3: Biochemical Tool for Studying Cellular Respiration

Potassium malonate is a classical competitive inhibitor of succinate (B1194679) dehydrogenase (Complex II) in the mitochondrial electron transport chain. This property makes it a valuable tool for studying cellular respiration and metabolism. By blocking the conversion of succinate to fumarate, malonate can be used to investigate the effects of mitochondrial dysfunction in various disease models.

Protocol: Spectrophotometric Assay of Succinate Dehydrogenase Inhibition

This protocol describes a method to measure the activity of succinate dehydrogenase and its inhibition by potassium malonate using a spectrophotometric plate reader. The assay is based on the reduction of a probe that changes color.

Experimental Protocol:

1. Reagent Preparation:

• SDH Assay Buffer: Prepare a suitable buffer solution (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.4).

• SDH Substrate: Prepare a solution of succinate (e.g., 1 M in dH₂O).

• Electron Acceptor Probe: Prepare a solution of an artificial electron acceptor like 2,6-dichlorophenolindophenol (DCPIP).

• Potassium Malonate Inhibitor Solution: Prepare a stock solution of potassium malonate (e.g., 1 M in dH₂O) and make serial dilutions to test a range of concentrations.

• Mitochondrial Isolate: Isolate mitochondria from a suitable tissue source (e.g., bovine heart or rat liver) using standard differential centrifugation methods.

2. Assay Procedure:

• To the wells of a 96-well plate, add the following:

  • Control wells: SDH Assay Buffer, mitochondrial isolate, and SDH substrate.

  • Inhibitor wells: SDH Assay Buffer, mitochondrial isolate, SDH substrate, and varying concentrations of potassium malonate.

  • Blank wells: SDH Assay Buffer and mitochondrial isolate (no substrate).

• Add the electron acceptor probe to all wells.

• Immediately measure the absorbance at a specific wavelength (e.g., 600 nm for DCPIP) in kinetic mode at 25°C.

• Follow the change in absorbance for 10-30 minutes. The rate of decrease in absorbance is proportional to the SDH activity.

3. Data Analysis:

• Calculate the rate of reaction (ΔAbs/min) for each well.

• Subtract the rate of the blank from the rates of the control and inhibitor wells.

• Plot the percentage of inhibition against the concentration of potassium malonate to determine the IC₅₀ value.

Quantitative Data:

Parameter	Description	Typical Value
IC₅₀ of Malonate	The concentration of malonate that inhibits 50% of succinate dehydrogenase activity.	Varies depending on assay conditions and enzyme source.
Kₘ for Succinate	The substrate concentration at which the reaction rate is half of Vmax.	Varies depending on assay conditions and enzyme source.
Vmax	The maximum rate of the enzyme-catalyzed reaction.	Varies depending on assay conditions and enzyme source.

Signaling Pathway Diagram:

Figure 3: Inhibition of the Citric Acid Cycle by Potassium Malonate.

References

• 1. thaiscience.info [thaiscience.info]
• 2. benchchem.com [benchchem.com]
• 3. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 6. JPH11322669A - Production of potassium monoethyl malonate - Google Patents [patents.google.com]
• 7. Design, synthesis, and biological evaluation of novel ciprofloxacin derivatives as potential anticancer agents targeting topoisomerase II enzyme - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Potassium Malonate as a Precursor for β-Ketoesters

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of β-ketoesters using potassium malonate half-esters as a versatile precursor. This method offers a reliable and efficient alternative to other synthetic routes, such as those involving Meldrum's acid, and is particularly useful in the development of pharmaceutical intermediates and other complex organic molecules.

Introduction

β-Ketoesters are pivotal structural motifs in organic synthesis, serving as key building blocks for a wide array of pharmaceuticals, agrochemicals, and specialty chemicals. The use of potassium malonate half-esters, such as ethyl potassium malonate, as a precursor for β-ketoesters via acylation and subsequent decarboxylation presents a robust and scalable synthetic strategy. This method leverages the nucleophilic character of the malonate enolate, which readily reacts with various acylating agents to form an acylated intermediate that, upon decarboxylation, yields the desired β-ketoester.

Advantages of Using Potassium Malonate

• Versatility: This method is compatible with a wide range of acylating agents, including acyl chlorides and anhydrides, allowing for the synthesis of a diverse library of β-ketoesters.

• High Purity and Yield: The reaction conditions can be optimized to achieve high yields and excellent product purity, often exceeding 99%.[1]

• Mild Reaction Conditions: The use of magnesium chloride and a mild base like pyridine (B92270) allows the reaction to proceed under relatively gentle conditions, which is advantageous for sensitive substrates.[1]

• Scalability: The protocol is suitable for both laboratory-scale synthesis and industrial production.[1]

General Reaction Scheme

The overall transformation involves a two-step process: the acylation of the potassium malonate half-ester followed by decarboxylation. The decarboxylation often occurs in situ during the acidic workup.

Caption: General reaction scheme for the synthesis of β-ketoesters from potassium ethyl malonate.

Experimental Workflow

The following diagram outlines the typical experimental workflow for the synthesis of β-ketoesters starting from the preparation of potassium ethyl malonate.

Caption: Experimental workflow for β-ketoester synthesis.

Detailed Reaction Mechanism

The reaction proceeds through the formation of a magnesium enolate of the malonate half-ester, which then acts as a nucleophile in the acylation step. The subsequent decarboxylation is typically acid-catalyzed and driven by the formation of a stable enol intermediate, which tautomerizes to the final β-ketoester.

References

• 1. CN101215234A - The preparation method of β-keto acid ethyl ester - Google Patents [patents.google.com]

Synthesis of Substituted Malonates Using Potassium Malonate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of substituted malonates utilizing potassium malonate and its derivatives. The methods outlined herein offer a versatile and efficient pathway for the preparation of a wide range of malonic ester derivatives, which are key intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Introduction

The malonic ester synthesis is a cornerstone reaction in organic chemistry for the formation of carbon-carbon bonds. The use of potassium salts of malonic esters, such as ethyl potassium malonate, provides a convenient and often high-yielding route to mono- and di-substituted malonates. These intermediates can be further transformed into a variety of valuable compounds, including substituted carboxylic acids and β-ketoesters. This document details the preparation of the key starting material, ethyl potassium malonate, and its subsequent application in alkylation and acylation reactions.

Preparation of Ethyl Potassium Malonate

The synthesis of ethyl potassium malonate is a straightforward procedure involving the partial saponification of diethyl malonate. This process is highly efficient, providing the potassium salt in excellent yield.

Experimental Protocol: Synthesis of Ethyl Potassium Malonate[1][2]

Materials:

• Diethyl malonate

• Potassium hydroxide (B78521) (KOH)

• Anhydrous ethanol (B145695)

• Diethyl ether

Equipment:

• Round-bottom flask with magnetic stirrer and reflux condenser

• Dropping funnel

• Sintered glass funnel for vacuum filtration

Procedure:

• In a 2-liter round-bottom flask equipped with a magnetic stirrer, dissolve 100 g (0.625 mol) of diethyl malonate in 400 ml of anhydrous ethanol.

• Prepare a solution of 35 g (0.624 mol) of potassium hydroxide in 400 ml of anhydrous ethanol.

• Slowly add the potassium hydroxide solution dropwise to the stirred diethyl malonate solution at room temperature.

• After the addition is complete, continue stirring the reaction mixture overnight at room temperature.

• Heat the mixture to reflux, then allow it to cool slowly to room temperature.

• Collect the precipitated product by vacuum filtration through a large No. 2 sintered glass funnel.

• Wash the collected solid with a small amount of diethyl ether and dry it under reduced pressure at room temperature.

• The filtrate can be concentrated to approximately 500 ml and cooled to obtain a second crop of crystals.

• Combine the two crops of the product.

Data Presentation:

Reactant 1 (Amount)	Reactant 2 (Amount)	Solvent (Volume)	Product	Yield
Diethyl malonate (100 g, 0.625 mol)	Potassium hydroxide (35 g, 0.624 mol)	Anhydrous ethanol (800 ml)	Ethyl potassium malonate	92% (97.7 g)[1]
Diethyl malonate (100 g, 0.625 mol)	Potassium hydroxide (35 g)	Absolute ethanol (800 ml)	Ethyl potassium malonate	75-82% (80-87 g)[2]

Alkylation of Potassium Malonate

Ethyl potassium malonate serves as an excellent nucleophile in SN2 reactions with various electrophiles, such as alkyl halides and aryl halides. This allows for the introduction of a wide range of substituents at the α-carbon of the malonic ester.

Experimental Protocol: General Procedure for Alkylation

Materials:

• Ethyl potassium malonate

• Alkyl halide (e.g., ethyl iodide, benzyl (B1604629) chloride) or Aryl halide

• Appropriate solvent (e.g., absolute ethanol, DMF)

Equipment:

• Round-bottom flask with magnetic stirrer and reflux condenser

Procedure:

• In a round-bottom flask, suspend ethyl potassium malonate in a suitable anhydrous solvent.

• Add the alkylating agent (alkyl or aryl halide) to the suspension.

• Heat the reaction mixture to reflux and monitor the reaction progress by a suitable technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., diethyl ether or ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the crude product.

• Purify the product by vacuum distillation or column chromatography.

Data Presentation: Alkylation of Malonate Derivatives

Malonate Derivative	Electrophile	Base/Potassium Source	Solvent	Product	Yield
Diethyl malonate	Ethyl iodide	Sodium ethoxide (from Sodium)	Absolute ethanol	Diethyl ethylmalonate	~85% (based on 15g from 16g DEM)[3]
Diethyl malonate	Methyl bromide	Sodium ethoxide (from Sodium)	Absolute ethanol	Diethyl methylmalonate	79-83%[4]
Diethyl malonate	n-Propyl chloride	Potassium carbonate	N-Methyl-2-pyrrolidone (NMP)	Diethyl n-propylmalonate	~78%[5]
Diethyl malonate	Benzyl chloride	Calcium oxide	DMSO	Diethyl benzylmalonate	High Yield[6]
Diethyl alkylmalonates	Substituted chloroarenes	Potassium t-butoxide	THF/DMF	Diethyl alkyl(substituted aryl)malonates	>50% overall[7]

Acylation of Potassium Malonate

The C-acylation of potassium malonates provides a direct route to β-ketoesters, which are valuable synthetic intermediates. This transformation is typically achieved by reacting the potassium salt with an acylating agent, such as an acyl chloride.

Experimental Protocol: Synthesis of β-Ketoesters[8]

Materials:

• Ethyl potassium malonate

• Acyl chloride

• Magnesium chloride (anhydrous)

• Pyridine (B92270)

• Ethyl acetate (B1210297)

• Hydrochloric acid solution (8-15%)

Equipment:

• Round-bottom flask with magnetic stirrer

• Dropping funnel

Procedure:

• In a round-bottom flask, react ethyl potassium malonate with anhydrous magnesium chloride and pyridine in ethyl acetate at room temperature for 3-5 hours.

• Cool the mixture to 0-5 °C and add the acyl chloride dropwise.

• Allow the reaction to proceed at 5-20 °C for 8-12 hours.

• Add 8-15% hydrochloric acid solution and stir for 1-3 hours at 5-20 °C.

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate to obtain the β-ketoester.

Data Presentation: Acylation of Ethyl Potassium Malonate

Acylating Agent	Product	Purity
Acyl Chloride	β-Ketoester	>99% (GC)

Experimental Workflow and Signaling Pathways

The synthesis of substituted malonates using potassium malonate can be visualized as a straightforward workflow. The key steps involve the formation of the potassium salt followed by its reaction with a suitable electrophile.

Caption: General workflow for the synthesis of substituted malonates.

The underlying principle of these reactions is the generation of a stabilized carbanion (enolate) from the malonic ester, which then acts as a nucleophile.

Caption: Simplified mechanism of malonate alkylation.

References

• 1. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. prepchem.com [prepchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. US6262298B1 - Process for the C-alkylation of malonic esters using phase-transfer agents - Google Patents [patents.google.com]
• 6. US3701814A - Process of alkylation with base of metal oxide - Google Patents [patents.google.com]
• 7. library2.smu.ca [library2.smu.ca]

Application Notes and Protocols: Potassium Malonate in the Preparation of Coordination Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium malonate serves as a versatile and effective reagent in the synthesis of coordination polymers, including metal-organic frameworks (MOFs). The malonate dianion (C₃H₂O₄²⁻), derived from potassium malonate, is a dicarboxylate ligand capable of adopting various coordination modes, making it a valuable building block for creating diverse structural motifs. Its flexibility allows it to act as a chelating or bridging ligand, facilitating the formation of one-, two-, and three-dimensional polymeric networks.[1] The conformation of the malonate ion within the crystal structure, particularly the dihedral angle between its two carboxyl groups, plays a crucial role in determining the dimensionality and topology of the resulting coordination polymer.[1]

The malonate ligand can coordinate to metal atoms in mono-, bi-, tri-, or even tetradentate fashions, forming stable six-membered metallocycles or, less commonly, four-membered rings.[1] This versatility has been exploited to synthesize a range of coordination polymers with interesting magnetic and luminescent properties. This document provides detailed application notes and experimental protocols for the use of potassium malonate in the preparation of coordination polymers, with a focus on lanthanide-based systems.

Application Notes

Role of Potassium Malonate:

• Ligand Source: Potassium malonate is an excellent source of the malonate dianion, a versatile dicarboxylate linker. Being a salt, it readily dissolves in polar solvents like water, providing a convenient source of the deprotonated ligand for coordination reactions.

• pH Control: The malonate ion is the conjugate base of a weak acid. In solution, it can influence the pH of the reaction mixture, which is a critical parameter in the crystallization of coordination polymers. The final structure of the coordination polymer can be highly sensitive to the pH of the synthesis medium.

• Structural Diversity: The coordination behavior of the malonate ligand, with its ability to chelate and bridge metal centers, allows for the construction of a wide array of network topologies, from simple 1D chains to complex 3D frameworks.[1]

Advantages of Using Potassium Malonate:

• Solubility: Potassium malonate is generally more soluble in water and other polar solvents compared to malonic acid, simplifying the preparation of reaction mixtures.

• Controlled Deprotonation: Using potassium malonate ensures that the malonate ligand is fully deprotonated, providing better stoichiometric control over the reaction compared to using malonic acid with a base, where incomplete deprotonation can sometimes occur.

• Reproducibility: The direct use of the deprotonated ligand can lead to more reproducible synthesis outcomes.

Experimental Protocols

Protocol 1: General Synthesis of Lanthanide-Malonate Coordination Polymers via Hydrothermal Reaction

This protocol describes a general method for the synthesis of lanthanide-malonate coordination polymers using an in-situ preparation of potassium malonate followed by a hydrothermal reaction.

Materials:

• Malonic acid (H₂mal)

• Potassium hydroxide (B78521) (KOH) or Potassium carbonate (K₂CO₃)

• Lanthanide(III) nitrate (B79036) hexahydrate (Ln(NO₃)₃·6H₂O) or Lanthanide(III) chloride hexahydrate (LnCl₃·6H₂O)

• Deionized water

• Ethanol (B145695)

Equipment:

• Teflon-lined stainless steel autoclave (23 mL)

• Magnetic stirrer and stir bar

• pH meter

• Oven

• Filtration apparatus (e.g., Büchner funnel and filter paper)

Procedure:

• Preparation of Potassium Malonate Solution (in-situ):

  • Dissolve malonic acid in a mixture of deionized water and ethanol.

  • Slowly add a stoichiometric amount (2 equivalents) of potassium hydroxide or potassium carbonate solution to the malonic acid solution while stirring. This will form potassium malonate in solution.

  • Stir the solution for 30 minutes to ensure complete reaction.

• Reaction Mixture Preparation:

  • In a separate beaker, dissolve the lanthanide(III) salt in deionized water.

  • Slowly add the lanthanide salt solution to the potassium malonate solution under continuous stirring.

  • Adjust the pH of the final mixture if necessary using a dilute solution of KOH or HNO₃.

• Hydrothermal Synthesis:

  • Transfer the resulting solution or suspension to a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and place it in an oven preheated to the desired temperature (typically 120-180 °C).

  • Maintain the temperature for a specified period (typically 24-72 hours).

  • After the reaction, allow the autoclave to cool slowly to room temperature over several hours.

• Product Isolation and Purification:

  • Collect the crystalline product by filtration.

  • Wash the crystals with deionized water and then with ethanol to remove any unreacted starting materials.

  • Dry the product in air or in a desiccator.

Experimental Workflow Diagram:

Caption: Figure 1. General workflow for the synthesis of lanthanide-malonate coordination polymers.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of lanthanide-malonate coordination polymers, based on published literature where malonic acid and a base were used, which is analogous to using potassium malonate.[2][3][4]

Table 1: Synthesis Parameters for Lanthanide-Malonate Coordination Polymers.

Compound Formula	Metal Salt	Molar Ratio (Metal:Malonate)	Solvent	Temperature (°C)	Time (h)
{[Gd(C₃H₂O₄)(H₂O)₄]·NO₃}n	Gd(NO₃)₃·6H₂O	1:3	Water/Ethanol	150	48
{[Tb(C₃H₂O₄)(H₂O)₄]·NO₃}n	Tb(NO₃)₃·6H₂O	1:3	Water/Ethanol	150	48
{[Ho(C₃H₂O₄)(H₂O)₄]·NO₃}n	Ho(NO₃)₃·6H₂O	1:3	Water/Ethanol	150	48
[Er(C₃H₂O₄)(C₃H₃O₄)(H₂O)₂]n	ErCl₃·6H₂O	1:2	Water/Ethanol	150	48
{[Eu₂(C₃H₂O₄)₂(C₃H₃O₄)₂(H₂O)₆]·4H₂O}n	EuCl₃·6H₂O	1:2	Water/Ethanol	150	48

Table 2: Selected Crystallographic Data for Lanthanide-Malonate Coordination Polymers.

Compound ID	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)
1	Orthorhombic	Pmn2₁	10.123(2)	7.543(1)	6.876(1)	90	524.8(2)
2	Orthorhombic	Pmn2₁	10.115(2)	7.538(1)	6.871(1)	90	523.5(2)
3	Orthorhombic	Pmn2₁	10.098(2)	7.526(1)	6.864(1)	90	520.8(2)
4	Monoclinic	P2₁/c	9.654(2)	11.432(2)	10.678(2)	98.45(3)	1164.5(4)
5	Triclinic	P-1	8.543(2)	9.123(2)	10.123(2)	71.54(3)	712.3(3)

Visualization of Malonate Coordination

The malonate ligand exhibits diverse coordination modes. The following diagram illustrates a common chelating and bridging mode of the malonate anion in a coordination polymer.

Caption: Figure 2. Chelating and bridging coordination of a malonate ligand.

Concluding Remarks

Potassium malonate is a highly effective and convenient reagent for the synthesis of coordination polymers. Its use provides good control over the stoichiometry and reaction conditions, leading to the formation of a wide variety of crystalline materials with potentially interesting physical and chemical properties. The protocols and data presented here serve as a guide for researchers in the rational design and synthesis of novel malonate-based coordination polymers. Further exploration of reaction parameters such as pH, temperature, and the use of co-ligands can lead to the discovery of new materials with tailored structures and functionalities.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Thermal, Structural Analyses, and Photoluminescent Properties of a New Family of Malonate-Containing Lanthanide(III) Coordination Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Synthesis, Thermal, Structural Analyses, and Photoluminescent Properties of a New Family of Malonate-Containing Lanthanide(III) Coordination Polymers [frontiersin.org]
• 4. Synthesis, Thermal, Structural Analyses, and Photoluminescent Properties of a New Family of Malonate-Containing Lanthanide(III) Coordination Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Potassium Malonate as a Competitive Inhibitor of Succinate Dehydrogenase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Succinate (B1194679) dehydrogenase (SDH), also known as mitochondrial complex II, is a key enzyme that functions in both the citric acid cycle and the electron transport chain. It catalyzes the oxidation of succinate to fumarate. The inhibition of SDH has significant implications for cellular metabolism and has been a subject of intense research, particularly in the context of ischemia-reperfusion injury and cancer.

Malonate, a dicarboxylic acid structurally similar to succinate, is a classic example of a competitive inhibitor of SDH.[1][2][3] Due to its structural resemblance, malonate can bind to the active site of SDH but cannot be dehydrogenated, thus blocking the enzyme's activity.[1] This competitive inhibition is reversible and can be overcome by increasing the concentration of the substrate, succinate.[1] Potassium malonate, as a readily soluble salt, is frequently used to study the effects of SDH inhibition in various experimental models.

These application notes provide an overview of the use of potassium malonate as an SDH inhibitor, including quantitative data on its inhibitory effects and detailed protocols for its application in research settings.

Data Presentation

The inhibitory effect of malonate on succinate dehydrogenase activity has been quantified in several studies. The following tables summarize key quantitative data for easy comparison.

Table 1: In Vitro Inhibition of Succinate Dehydrogenase by Malonate

Preparation	Method	Substrate Concentration	Inhibitor Concentration	% Inhibition	IC50	Reference
Bovine heart submitochondrial particles	Spectrophotometric coupled enzyme assay	5 mM Succinate	0-5 mM Malonate	Concentration-dependent	~1 mM	[4]
Rat mitochondria	DCPIP reduction assay	Not specified	Not specified	Not specified	42 µM	[5]
Human cell lines	DCPIP reduction assay	Not specified	Not specified	Not specified	180-210 µM	[5]
Wild type mice mitochondria	Spectrophotometric analysis of 2,6-Dichloroindophenol (B1210591) reduction	20 mM Succinate	8 mM Malonate	79%	Not determined	[6]

Table 2: Effects of Malonate on Myocardial Infarct Size and Function

Model	Treatment	Endpoint	Result	Reference
Isolated mice hearts	3 mmol/L disodium (B8443419) malonate during reperfusion	Infarct size	Reduced to 24.57% from 39.84% in controls	[7]
In situ pig hearts	Intracoronary malonate	Myocardial infarct size	Significant reduction	[2]
Wild-type mice	Single dose of disodium malonate (10 mg/kg/min) during reperfusion	Infarct size after 24h	Reduced to 15.47% from 29.34% in controls	[8]
Wild-type mice	Single dose of disodium malonate during reperfusion	Scar area after 28 days	Reduced to 11.94% from 23.25% in controls	[8]

Experimental Protocols

Protocol 1: Determination of Succinate Dehydrogenase Inhibition by Potassium Malonate in Isolated Mitochondria

This protocol describes a colorimetric assay to measure the inhibitory effect of potassium malonate on SDH activity in isolated mitochondria. The assay is based on the reduction of an artificial electron acceptor, 2,6-dichloroindophenol (DCPIP), which changes color upon reduction.[9]

Materials:

• Isolated mitochondria

• SDH Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.4)

• Succinate solution (e.g., 1 M stock)

• Potassium malonate solution (e.g., 1 M stock)

• DCPIP solution (e.g., 2 mM stock)

• Sodium azide (B81097) (to inhibit cytochrome c oxidase)[9]

• 96-well microplate

• Microplate reader capable of measuring absorbance at 600 nm[9][10]

Procedure:

• Mitochondria Preparation: Isolate mitochondria from tissue or cells of interest using a standard differential centrifugation protocol. Determine the protein concentration of the mitochondrial suspension using a suitable method (e.g., Bradford or BCA assay).

• Reaction Setup: In a 96-well plate, set up the following reactions in triplicate. The final volume for each reaction should be 200 µL.

  • Blank: 100 µL SDH Assay Buffer, 50 µL water.

  • Control (No Inhibitor): 50 µL mitochondrial suspension (adjust volume for desired protein concentration, e.g., 10-50 µg), varying concentrations of succinate (e.g., 0.1, 0.5, 1, 5, 10, 20 mM), and SDH Assay Buffer to a volume of 150 µL.

  • Inhibitor: 50 µL mitochondrial suspension, varying concentrations of succinate, a fixed concentration of potassium malonate (e.g., 1, 5, or 10 mM), and SDH Assay Buffer to a volume of 150 µL.

• Initiate Reaction: Add 50 µL of DCPIP solution to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 25°C and measure the decrease in absorbance at 600 nm every minute for 10-30 minutes.[10]

• Data Analysis:

  • Calculate the rate of DCPIP reduction (ΔA600/min) for each condition.

  • Plot the reaction velocity (rate) against the succinate concentration for both the control and inhibitor-containing reactions.

  • Determine the Vmax and Km in the absence and presence of the inhibitor using a Michaelis-Menten plot or a Lineweaver-Burk plot. In competitive inhibition, Vmax remains unchanged while the apparent Km increases.

  • Calculate the percentage of inhibition for each malonate concentration at a fixed succinate concentration.

  • Determine the IC50 value of potassium malonate by plotting the percentage of inhibition against the logarithm of the malonate concentration.

Visualizations

Signaling Pathway: Malonate Inhibition of SDH in Ischemia-Reperfusion Injury

Caption: Malonate inhibits SDH-driven ROS production during reperfusion.

Experimental Workflow: SDH Inhibition Assay

Caption: Workflow for determining SDH inhibition by potassium malonate.

Applications in Research and Drug Development

• Studying Ischemia-Reperfusion Injury: Malonate and its ester prodrugs are valuable tools to investigate the role of SDH in mediating tissue damage following ischemia and reperfusion, particularly in the heart and kidney.[8][11][12] By inhibiting SDH at the onset of reperfusion, researchers can mitigate the burst of reactive oxygen species (ROS) that leads to cell death.[7]

• Cancer Metabolism Research: As SDH is a key component of central carbon metabolism, its inhibition can be used to probe metabolic vulnerabilities in cancer cells.

• Neurodegenerative Disease Models: SDH dysfunction has been implicated in neurodegenerative disorders like Huntington's disease. Malonate can be used to model and study the pathological consequences of SDH inhibition in neuronal cells.

• Drug Screening and Development: The SDH inhibition assay described can be adapted for high-throughput screening of novel compounds that target SDH. Malonate serves as a reference competitive inhibitor in these screens.

Conclusion

Potassium malonate is a well-characterized, specific, and reversible competitive inhibitor of succinate dehydrogenase. Its utility in a wide range of research applications, from basic enzymology to preclinical models of disease, makes it an indispensable tool for scientists. The protocols and data presented here provide a framework for the effective use of potassium malonate in studying the critical role of SDH in health and disease.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. inhibition of succinate dehydrogenase by malonate is an example of [allen.in]
• 4. Computationally modeling mammalian succinate dehydrogenase kinetics identifies the origins and primary determinants of ROS production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of Succinate Dehydrogenase by Diazoxide is Independent of the KATP Channel Subunit SUR 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Long-Term Protective Effects of Succinate Dehydrogenase Inhibition during Reperfusion with Malonate on Post-Infarction Left Ventricular Scar and Remodeling in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tycmhoffman.com [tycmhoffman.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Targeting succinate dehydrogenase with malonate ester prodrugs decreases renal ischemia reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]

"selective saponification of diethyl malonate to potassium monoethyl malonate"

Application Note: Selective Saponification of Diethyl Malonate

Objective: To provide a detailed protocol for the selective saponification of diethyl malonate (DEM) to produce high-purity potassium monoethyl malonate (KEM), a critical intermediate in pharmaceutical synthesis.

Audience: Researchers, scientists, and drug development professionals.

Introduction

Potassium monoethyl malonate (KEM) is a valuable precursor in the synthesis of various active pharmaceutical ingredients, notably those with a quinolone structure.[1][2][3] The synthesis of KEM is typically achieved through the selective saponification (hydrolysis) of one ester group of diethyl malonate (DEM) using potassium hydroxide (B78521) (KOH). A significant challenge in this process is controlling the reaction to prevent the formation of the undesired by-product, dipotassium (B57713) malonate (DKM), which can be difficult to separate and impacts the purity of the final product.[1][2] This document outlines an optimized protocol to achieve high selectivity and yield, ensuring the production of high-purity KEM suitable for pharmaceutical applications.

Principle of Selective Saponification

The core of the process is the partial hydrolysis of diethyl malonate. By carefully controlling stoichiometry and reaction conditions, one mole of potassium hydroxide reacts with one mole of diethyl malonate to yield potassium monoethyl malonate. The key to selectivity is using a significant molar excess of diethyl malonate relative to potassium hydroxide, which ensures the reaction mixture remains manageable as a suspension and minimizes the formation of the dipotassium salt.[1][2][4] Effective and vigorous mixing is crucial for the uniform distribution of the potassium hydroxide, leading to a rapid and selective reaction.[1][3]

The reaction proceeds as follows: C₂H₅OOC-CH₂-COOC₂H₅ (DEM) + KOH → KOOC-CH₂-COOC₂H₅ (KEM) + C₂H₅OH

Experimental Protocols

This section details two common protocols for the synthesis of potassium monoethyl malonate. Protocol A is optimized for high purity by using a significant excess of DEM, while Protocol B represents a more traditional approach with near-equimolar reactants.

Protocol A: High Purity Synthesis with Excess Diethyl Malonate

This method is designed to achieve a high-purity product with a very low content of dipotassium malonate (<1% by weight).[2][4]

Materials:

• Diethyl malonate (DEM)

• Potassium hydroxide (KOH), 91% purity

• Ethanol (B145695) (98% or absolute)

• Diethyl ether (for washing)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Reflux condenser with a drying tube

• Ice bath

• Vacuum filtration apparatus (e.g., Büchner funnel)

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a dropping funnel, place 100.9 g (0.63 mol) of diethyl malonate dissolved in 500 ml of 98% ethanol.[1]

• Reagent Preparation: Separately, dissolve 28.2 g of KOH (91% purity, ~0.46 mol) in 500 ml of 98% ethanol.[1]

• Controlled Addition: Cool the diethyl malonate solution to 0°C using an ice bath. Begin vigorous stirring (e.g., 250 rpm) and add the potassium hydroxide solution dropwise from the dropping funnel over the course of 1 hour.[1] Maintaining a low temperature during addition is critical for selectivity.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional hour.[1] A white crystalline precipitate of potassium monoethyl malonate will form.

• Product Isolation: Isolate the precipitated crystals by vacuum filtration.

• Washing and Drying: Wash the collected solid with a small amount of cold ethanol and then with diethyl ether to remove any unreacted diethyl malonate.[5] Dry the product under reduced pressure at room temperature.

Protocol B: Near-Equimolar Synthesis

This protocol uses a smaller excess of solvent and near-equimolar amounts of reactants. While efficient, it may require more careful control to avoid DKM formation.

Materials:

• Diethyl malonate (DEM) (100 g, 0.625 mol)

• Potassium hydroxide (KOH) (35 g, 0.624 mol)

• Anhydrous Ethanol (800 ml total)

Equipment:

• 2 L round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• Reaction Setup: Charge a 2 L round-bottom flask with 100 g (0.625 mol) of diethyl malonate and 400 ml of anhydrous ethanol.[5][6]

• Reagent Preparation: Prepare a solution of 35 g (0.624 mol) of potassium hydroxide in 400 ml of anhydrous ethanol.[5][6]

• Addition: While stirring the diethyl malonate solution at room temperature, slowly add the potassium hydroxide solution dropwise.[6][7]

• Reaction: After the addition is complete, continue to stir the mixture overnight at room temperature.[6][7]

• Crystallization: Heat the mixture to reflux and then allow it to cool slowly to room temperature to facilitate crystallization.[6][7] An initial crop of crystals can be isolated.

• Isolation and Recovery: Collect the product by vacuum filtration. The filtrate can be concentrated (e.g., to ~500 ml) and cooled again to recover a second crop of crystals.[5][6][7]

• Drying: Dry the combined product at room temperature.

Data Presentation: Comparison of Reaction Conditions

The following table summarizes quantitative data from various experimental conditions to illustrate the impact of key parameters on yield and purity.

Molar Ratio (DEM:KOH)	Solvent	Temperature (°C)	Yield (%)	Purity / Notes	Reference
>1.5	Ethanol	0°C to Room Temp	-	DKM content < 1% by weight	[1][4]
1.5 - 12 (Preferred: 3-5)	Ethanol	< 80 (Preferred: 0-30)	High	High product purity, manageable suspension	[2][3]
~1:1 (0.625:0.624)	Ethanol	Room Temp	92%	Product isolated in two crops	[6][7]
~1:1 (0.625:0.625)	Ethanol	Room Temp	75-82%	Product isolated after heating and cooling	[5]
1.1:1 (Dimethyl Malonate)	Methanol	Room Temp	76%	DKM content < 0.2% by weight	[1][4]

Visualized Workflow and Logic

The following diagrams illustrate the experimental workflow for the selective saponification process and the logical relationship for achieving high selectivity.

Caption: Experimental workflow for high-purity KEM synthesis.

Caption: Logic diagram for achieving high product selectivity.

References

• 1. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 2. EP0950653B1 - Process for the preparation of potassium monoethylmalonate - Google Patents [patents.google.com]
• 3. JPH11322669A - Production of potassium monoethyl malonate - Google Patents [patents.google.com]
• 4. DE19817101A1 - Process for the preparation of potassium monoethyl malonate - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 7. Ethyl potassium malonate | 6148-64-7 [chemicalbook.com]

Application Notes and Protocols for Potassium Malonate in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium malonate and its monoester derivatives as nucleophilic partners in palladium-catalyzed cross-coupling reactions. The protocols detailed below are based on established literature and are intended to serve as a practical guide for the synthesis of valuable organic molecules.

Application Notes

Introduction to Malonates in Palladium-Catalyzed Cross-Coupling

Malonate esters are versatile C2 synthons widely employed in organic synthesis for the construction of carbon-carbon bonds. In the realm of palladium-catalyzed cross-coupling reactions, they serve as soft carbon nucleophiles for the formation of α-aryl or α-allyl substituted products. While traditionally, dialkyl malonates are deprotonated in situ using a strong base, the use of pre-formed potassium malonate salts, particularly potassium monoalkyl malonates, offers a convenient and alternative approach.

The primary applications of potassium malonate derivatives in this context are:

• Decarboxylative α-Arylation: Potassium monoalkyl malonates can undergo palladium-catalyzed cross-coupling with aryl halides, followed by in situ decarboxylation to yield valuable aryl acetic acid esters. This transformation is a powerful tool for the synthesis of precursors for pharmaceuticals and other biologically active molecules.[1]

• Allylic Alkylation (Tsuji-Trost Reaction): Malonate anions, which can be generated from potassium salts, are excellent nucleophiles for the palladium-catalyzed allylic alkylation of a wide range of allylic electrophiles. This reaction is a cornerstone of modern organic synthesis for the stereoselective formation of C-C bonds.

Advantages of Using Potassium Malonate Salts

• Handling and Stoichiometry: Pre-formed salts can be easier to handle and weigh accurately compared to the in situ generation of enolates from liquid diesters and strong, moisture-sensitive bases.

• Controlled Reactivity: The use of a monoester salt can prevent double alkylation/arylation, leading to higher selectivity for the mono-substituted product.

• Decarboxylative Potential: Potassium monoalkyl malonates are ideal substrates for tandem cross-coupling/decarboxylation reactions, providing direct access to α-aryl acetic acid derivatives.[1]

Key Reaction Classes

This reaction provides a direct route to α-aryl acetic acid esters from aryl halides and potassium monoalkyl malonates. The reaction proceeds via a palladium-catalyzed cross-coupling followed by the loss of carbon dioxide.

• General Reaction Scheme: Ar-X + KOOC-CH₂-COOR' ---(Pd catalyst, Ligand, Base)---> Ar-CH₂-COOR' + CO₂ + KX

This method is advantageous as it avoids the use of toxic carbon monoxide gas, which is often required in traditional carbonylation approaches to synthesize similar products.[1]

While not using pre-formed potassium malonate, this highly related and common method utilizes potassium salts as bases to generate the malonate nucleophile in situ from a dialkyl malonate. This approach is widely applicable to a broad range of aryl bromides and chlorides.[2]

• General Reaction Scheme: Ar-X + CH₂(COOR')₂ ---(Pd catalyst, Ligand, K-Base)---> Ar-CH(COOR')₂ + HX

Common potassium bases for this transformation include potassium phosphate (B84403) (K₃PO₄) and potassium carbonate (K₂CO₃).[2]

Potassium salts of malonate monoesters or the in situ generated enolates from dialkyl malonates with potassium bases can be used as nucleophiles in the Tsuji-Trost reaction. This reaction allows for the formation of a new C-C bond at the allylic position of an olefin.

• General Reaction Scheme: Allyl-LG + ⁻CH(COOR')₂ (from K salt) ---(Pd catalyst, Ligand)---> Allyl-CH(COOR')₂ + LG⁻

Quantitative Data Summary

The following tables summarize quantitative data from representative palladium-catalyzed cross-coupling reactions involving malonate derivatives.

Table 1: Palladium-Catalyzed Decarboxylative α-Arylation of Potassium Malonate Monoesters with Aryl Halides[1]

Entry	Aryl Halide	R'	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Et	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	Toluene (B28343)	110	12	85
2	4-Bromoanisole	Et	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	Toluene	110	12	92
3	4-Chlorobenzonitrile	Me	Pd₂(dba)₃ (1)	XPhos (2)	Cs₂CO₃	Dioxane	120	24	78
4	1-Bromonaphthalene	Et	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	Toluene	110	12	88

Table 2: Palladium-Catalyzed α-Arylation of Dimethyl Malonate with Aryl Bromides using a Potassium Base[2]

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromoanisole	Pd₂(dba)₃ (2.5)	tBu₃PHBF₄ (10)	K₃PO₄	Toluene	70	20	60
2	2-Bromobenzyl methyl ether	Pd₂(dba)₃ (2.5)	tBu₃PHBF₄ (10)	K₃PO₄	Toluene	70	20	83
3	4-Bromobenzonitrile	Pd₂(dba)₃ (2.5)	tBu₃PHBF₄ (10)	K₃PO₄	Toluene	70	20	95
4	4-Bromoacetophenone	Pd₂(dba)₃ (2.5)	tBu₃PHBF₄ (10)	K₃PO₄	Toluene	70	20	91

Experimental Protocols

Protocol 1: Synthesis of Potassium Monoethyl Malonate

This protocol describes the preparation of potassium monoethyl malonate via selective saponification of diethyl malonate.

Materials:

• Diethyl malonate

• Potassium hydroxide (B78521) (KOH)

• Anhydrous ethanol

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve diethyl malonate (1.0 eq) in anhydrous ethanol.

• In a separate flask, prepare a solution of potassium hydroxide (1.0 eq) in anhydrous ethanol.

• Slowly add the KOH solution to the diethyl malonate solution at room temperature with vigorous stirring.

• Stir the reaction mixture overnight at room temperature. A white precipitate of potassium monoethyl malonate will form.

• Heat the mixture to reflux and then allow it to cool slowly to room temperature.

• Collect the precipitated solid by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the solid under vacuum to obtain potassium monoethyl malonate.

Protocol 2: Palladium-Catalyzed Decarboxylative α-Arylation of Potassium Monoethyl Malonate with an Aryl Bromide

This protocol is a general procedure for the synthesis of ethyl arylacetates.

Materials:

• Aryl bromide (1.0 eq)

• Potassium monoethyl malonate (1.5 eq)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide, potassium monoethyl malonate, Pd(OAc)₂, SPhos, and K₂CO₃.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe.

• Seal the tube and heat the reaction mixture at 110 °C with stirring for 12 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to afford the desired ethyl arylacetate.

Protocol 3: Palladium-Catalyzed α-Arylation of Dimethyl Malonate using Potassium Phosphate

This protocol describes the arylation of dimethyl malonate with an aryl bromide using a potassium base.[2]

Materials:

• Aryl bromide (1.0 eq)

• Dimethyl malonate (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2.5 mol%)

• Tri-tert-butylphosphonium tetrafluoroborate (B81430) (tBu₃PHBF₄, 10 mol%)

• Potassium phosphate (K₃PO₄, 3.0 eq)

• Anhydrous toluene

Procedure:

• In a glovebox, add Pd₂(dba)₃, tBu₃PHBF₄, and K₃PO₄ to a Schlenk tube.

• Remove the tube from the glovebox and add the aryl bromide and dimethyl malonate under a counterflow of inert gas.

• Add anhydrous toluene via syringe.

• Seal the tube and heat the reaction mixture at 70 °C with stirring for 20 hours.

• After cooling to room temperature, dilute the mixture with diethyl ether and filter through a plug of silica gel, eluting with additional diethyl ether.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to yield the α-aryl malonate.

Visualizations

Caption: Catalytic cycle for the palladium-catalyzed decarboxylative α-arylation of a potassium malonate monoester.

Caption: General catalytic cycle for the Tsuji-Trost allylic alkylation with a malonate nucleophile.

Caption: A typical experimental workflow for palladium-catalyzed cross-coupling reactions with potassium malonate.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. thieme-connect.de [thieme-connect.de]

Application Notes and Protocols: Alkylation of Potassium Malonate for C-C Bond Formation

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the alkylation of potassium malonate, a key method for carbon-carbon (C-C) bond formation in organic synthesis. This reaction, a cornerstone of malonic ester synthesis, is widely utilized in the creation of complex molecules within the pharmaceutical and fine chemical industries.[1][2]

Introduction

The alkylation of malonic esters is a robust and versatile method for synthesizing substituted carboxylic acids.[1][2] The process typically involves the deprotonation of a malonic ester, such as diethyl malonate, to form a nucleophilic enolate, which then undergoes a nucleophilic substitution reaction (SN2) with an alkyl halide to form a new C-C bond.[3][4] The resulting alkylated malonic ester can then be hydrolyzed and decarboxylated to yield a substituted acetic acid.[2][5] Using potassium salts of malonic esters, such as ethyl potassium malonate, offers a convenient and reactive nucleophile for this transformation. The high acidity of the α-hydrogens of the malonic ester (pKa ≈ 13) facilitates its conversion to the corresponding enolate with a moderately strong base.[1][5][6]

Reaction Mechanism and Workflow

The overall transformation can be broken down into several key steps: enolate formation, alkylation, and subsequent hydrolysis and decarboxylation.[1]

• Enolate Formation: A base is used to deprotonate the α-carbon of the malonic ester, forming a resonance-stabilized enolate. While bases like sodium ethoxide are common, potassium hydroxide (B78521) or potassium carbonate can also be employed to generate the potassium enolate.[7][8]

• Alkylation: The potassium enolate acts as a nucleophile and attacks an alkyl halide in an SN2 reaction, forming a mono-alkylated malonic ester.[3][6]

• Optional Second Alkylation: The mono-alkylated product still possesses one acidic α-hydrogen and can be deprotonated and alkylated a second time to introduce a different alkyl group.[3][4]

• Hydrolysis and Decarboxylation: The ester groups are hydrolyzed to carboxylic acids, typically under acidic or basic conditions.[5] The resulting β-dicarboxylic acid readily undergoes decarboxylation upon heating to yield the final carboxylic acid product.[6][9]

Experimental Workflow for Alkylation of Potassium Malonate

Caption: General workflow for the alkylation of potassium malonate.

Data Presentation

The success of the alkylation of potassium malonate is dependent on several factors, including the choice of base, solvent, and alkylating agent.

Table 1: Comparison of Bases for Enolate Formation

Base	Typical Solvent	pKa of Conjugate Acid	Notes
Potassium Hydroxide (KOH)	Ethanol	~15.7	Used for the synthesis of ethyl potassium malonate.[7]
Potassium Carbonate (K₂CO₃)	Toluene, DMF	~10.3	Effective base, especially under phase-transfer catalysis conditions; also acts as a desiccant.[8]
Sodium Ethoxide (NaOEt)	Ethanol	~16	Commonly used; the alkoxide should match the ester to avoid transesterification.[1][10]
Potassium t-butoxide	Tetrahydrofuran (THF)	~19	A stronger, non-nucleophilic base.[11]

Table 2: Suitability of Alkylating Agents (R-X)

Alkylating Agent Class	Examples	Reactivity	Potential Side Reactions
Methyl Halides	CH₃I, CH₃Br	Excellent
Primary Alkyl Halides	CH₃CH₂Br, CH₃(CH₂)₃Br	Excellent
Allylic & Benzylic Halides	Allyl-Br, Benzyl-Br	Excellent
Secondary Alkyl Halides	2-Bromopropane	Poor	E2 elimination is a major competing reaction.[1][6]
Tertiary Alkyl Halides	t-Butyl bromide	Unreactive	E2 elimination is the exclusive pathway.[6][12]
Vinylic & Aryl Halides	Vinyl bromide, Bromobenzene	Unreactive	Backside attack for SN2 is sterically hindered.[6]

Experimental Protocols

Protocol 1: Synthesis of Ethyl Potassium Malonate

This protocol is adapted from a known synthesis of ethyl potassium malonate.[7]

Materials:

• Diethyl malonate (0.625 mol)

• Anhydrous ethanol (800 ml total)

• Potassium hydroxide (0.624 mol)

• 2 L round bottom flask

• Magnetic stirrer

Procedure:

• To a 2 L round bottom flask, add diethyl malonate (100 g, 0.625 mol) and 400 ml of anhydrous ethanol.

• In a separate beaker, dissolve potassium hydroxide (35 g, 0.624 mol) in 400 ml of anhydrous ethanol.

• Slowly add the potassium hydroxide solution dropwise to the diethyl malonate solution at room temperature with magnetic stirring.

• After the addition is complete, continue stirring the reaction mixture overnight.

• Heat the mixture to reflux and then allow it to cool slowly to room temperature to facilitate crystallization.

• Isolate the product by vacuum filtration and wash with a small amount of cold ethanol.

• The filtrate can be concentrated and cooled to obtain a second crop of crystals.

• Combine the batches and dry under vacuum to yield ethyl potassium malonate. A total yield of 92% has been reported for this procedure.[7]

Protocol 2: Mono-alkylation of Diethyl Malonate using Potassium Carbonate and a Phase-Transfer Catalyst

This protocol provides a general method for the mono-alkylation of diethyl malonate.

Materials:

• Diethyl malonate

• Primary alkyl halide (1.0 eq)

• Anhydrous potassium carbonate (K₂CO₃)

• Phase-transfer catalyst (e.g., 18-crown-6 (B118740) or a tetraalkylammonium salt)

• Anhydrous solvent (e.g., Toluene or DMF)

• Stirring apparatus and heating mantle

Procedure:

• In a round bottom flask equipped with a condenser and a magnetic stirrer, combine diethyl malonate, the alkyl halide, and anhydrous potassium carbonate in an anhydrous solvent.

• Add a catalytic amount of the phase-transfer catalyst.

• Heat the reaction mixture with vigorous stirring. The reaction temperature will depend on the solvent and alkyl halide used.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the potassium salts and wash the solid with the reaction solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to obtain the mono-alkylated diethyl malonate.

Protocol 3: Hydrolysis and Decarboxylation of Alkylated Diethyl Malonate

Materials:

• Alkylated diethyl malonate

• Aqueous Hydrochloric Acid (e.g., 6 M HCl)

• Heating mantle and condenser

Procedure:

• Place the alkylated diethyl malonate in a round bottom flask.

• Add an excess of aqueous hydrochloric acid.

• Heat the mixture to reflux for several hours until the ester hydrolysis is complete (can be monitored by TLC).

• Continue heating the reaction mixture to effect decarboxylation. The evolution of CO₂ gas should be observed.

• After the gas evolution ceases, cool the reaction mixture to room temperature.

• Extract the final carboxylic acid product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the purified carboxylic acid.

Logical Relationship of Malonic Ester Synthesis Steps

Caption: Logical flow of the malonic ester synthesis.

Troubleshooting and Optimization

• Dialkylation: A common side reaction is dialkylation, where the mono-alkylated product reacts further.[1] This can be minimized by using an excess of the malonic ester relative to the base and alkylating agent.[1] To achieve dialkylation intentionally, a second equivalent of base and a second alkylating agent are added after the initial mono-alkylation is complete.[10]

• Elimination Reactions: As previously noted, secondary and tertiary alkyl halides are prone to E2 elimination, which competes with the desired SN2 reaction.[6] It is crucial to use methyl or primary alkyl halides for optimal results.

• Transesterification: When using an alkoxide base, it is important that the alkyl group of the alkoxide matches the alkyl group of the ester to prevent transesterification.[10] For example, sodium ethoxide should be used with diethyl malonate.

• Hydrolysis of Ester: The presence of water can lead to the hydrolysis of the ester groups, especially under basic conditions. Using anhydrous reagents and solvents is recommended. Potassium carbonate can be advantageous as it also acts as a desiccant.[8]

By carefully controlling the reaction conditions and the choice of reagents, the alkylation of potassium malonate provides a powerful and reliable method for the synthesis of a wide array of carboxylic acids, making it an invaluable tool in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Ch21: Malonic esters [chem.ucalgary.ca]
• 6. 22.7 Alkylation of Enolate Ions - Organic Chemistry | OpenStax [openstax.org]
• 7. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 8. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. library2.smu.ca [library2.smu.ca]
• 12. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Potassium Malonate in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of potassium malonate in a laboratory setting. The information is compiled to ensure user safety and proper experimental execution.

Safety and Handling

Potassium malonate and its derivatives, such as ethyl potassium malonate, are generally considered to be of low toxicity. However, as with any chemical, appropriate safety precautions must be observed. The primary hazards are associated with its potential for skin and eye irritation.

Personal Protective Equipment (PPE)

When handling potassium malonate powder or solutions, the following PPE is mandatory:

• Eye Protection: Wear chemical safety goggles or glasses.[1][2]

• Hand Protection: Use nitrile rubber gloves.[1] Inspect gloves for integrity before use.

• Skin and Body Protection: A standard laboratory coat is required. For larger quantities or where significant dust generation is possible, additional protective clothing may be necessary.

• Respiratory Protection: In case of significant dust formation, a dust mask (e.g., N95) should be worn.[1]

Emergency First Aid Procedures

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2]

• In case of skin contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation occurs, seek medical attention.[2]

• If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[2]

• If swallowed: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Never give anything by mouth to an unconscious person. Seek medical attention.[3]

Storage and Stability

Proper storage of potassium malonate is crucial to maintain its integrity and prevent degradation.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] The recommended storage temperature is below 30°C.

• Hygroscopic Nature: Potassium malonate is hygroscopic and will absorb moisture from the air.[4] This can lead to clumping, though this may not necessarily indicate chemical degradation. For sensitive applications, it is advisable to store the compound in a desiccator.

• Incompatible Materials: Keep away from strong oxidizing agents.[2]

• Stability: Potassium malonate is stable under recommended storage conditions.[4] For long-term storage, a retest period of 2 to 5 years is common, after which the purity should be re-analyzed before use.

Data Presentation

The following table summarizes key quantitative data for potassium malonate and its common derivative, ethyl potassium malonate.

Property	Value	Notes and References
Chemical Formula	C₃H₂K₂O₄ (Dipotassium malonate)	[6]
C₅H₇KO₄ (Ethyl potassium malonate)
Molecular Weight	180.24 g/mol (Dipotassium malonate)	[6]
170.20 g/mol (Ethyl potassium malonate)
Appearance	White crystalline powder	[1]
Melting Point	>200°C (decomposes)	For Ethyl potassium malonate[1]
Solubility	Soluble in water
Storage Temperature	Below 30°C
Incompatibilities	Strong oxidizing agents	[2]

Experimental Protocols

Potassium malonate is a versatile reagent in organic synthesis, often used as a source of the malonate enolate for carbon-carbon bond formation. Below are two representative protocols.

Synthesis of Ethyl Potassium Malonate

This protocol describes the partial saponification of diethyl malonate to yield ethyl potassium malonate.

Materials:

• Diethyl malonate

• Potassium hydroxide (B78521) (KOH)

• Anhydrous ethanol (B145695)

• Round-bottom flask with magnetic stirrer

• Dropping funnel

• Reflux condenser

• Filtration apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve diethyl malonate (1 equivalent) in anhydrous ethanol.

• In a separate beaker, prepare a solution of potassium hydroxide (1 equivalent) in anhydrous ethanol.

• Slowly add the KOH solution to the diethyl malonate solution at room temperature using a dropping funnel over a period of about 1 hour with continuous stirring.

• After the addition is complete, continue to stir the mixture overnight at room temperature.

• Heat the reaction mixture to reflux, then allow it to cool slowly to room temperature to facilitate crystallization.

• Collect the precipitated ethyl potassium malonate by vacuum filtration.

• The filtrate can be concentrated and cooled to obtain a second crop of crystals.

• Dry the product under vacuum at room temperature.

Knoevenagel Condensation using Potassium Malonate

This protocol outlines a general procedure for the Knoevenagel condensation between an aldehyde and potassium malonate.

Materials:

• Potassium malonate

• An appropriate aldehyde

• A suitable solvent (e.g., pyridine, ethanol with a catalytic amount of base)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, suspend potassium malonate (1 equivalent) in the chosen solvent.

• Add the aldehyde (1 equivalent) to the suspension.

• If not using a basic solvent like pyridine, add a catalytic amount of a suitable base (e.g., piperidine).

• Heat the reaction mixture to reflux with stirring for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The work-up procedure will vary depending on the solvent and the properties of the product. Typically, it involves acidification to precipitate the product, followed by filtration or extraction with an organic solvent.

• The crude product can be purified by recrystallization or column chromatography.

Visualizations

Safe Handling and Storage Workflow

Caption: Workflow for the safe handling and storage of potassium malonate.

Knoevenagel Condensation Signaling Pathway

Caption: Simplified reaction pathway for the Knoevenagel condensation.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. Page loading... [guidechem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. bio.vu.nl [bio.vu.nl]
• 6. Propanedioic acid, potassium salt (1:2) | C3H2K2O4 | CID 13581995 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Potassium Malonate Synthesis

Welcome to the technical support center for potassium malonate synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on improving yields and troubleshooting common issues encountered during the synthesis of potassium monoethyl malonate and dipotassium (B57713) malonate.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing potassium monoethyl malonate?

A1: The most common method for synthesizing potassium monoethyl malonate (KEM) is the selective saponification of diethyl malonate (DEM) with one molar equivalent of potassium hydroxide (B78521) (KOH). This reaction hydrolyzes one of the two ester groups.[1][2]

Q2: How can I favor the formation of potassium monoethyl malonate over dipotassium malonate?

A2: To selectively produce the mono-potassium salt, it is crucial to use an excess of diethyl malonate relative to potassium hydroxide. A molar ratio of DEM to KOH of at least 1.5 is recommended, with ratios of 3:1 to 5:1 being particularly effective in achieving high purity and minimizing the formation of dipotassium malonate.[1]

Q3: What is the main cause of low yields in potassium monoethyl malonate synthesis?

A3: Low yields can often be attributed to several factors, including the formation of dipotassium malonate as a byproduct, incomplete reaction, or mechanical losses during product isolation. Inadequate mixing of the reactants can also lead to localized high concentrations of KOH, promoting the formation of the di-salt and thus reducing the yield of the desired mono-salt.[1][2] Another common issue is the use of impure reagents; it is recommended to use distilled diethyl malonate for best results.

Q4: How can I synthesize dipotassium malonate with a high yield?

A4: To synthesize dipotassium malonate, the goal is complete saponification of both ester groups of diethyl malonate. This is achieved by using at least two molar equivalents of potassium hydroxide for each equivalent of diethyl malonate. The reaction is typically carried out in an alcoholic solvent, and heating under reflux can help drive the reaction to completion.

Q5: What are common side reactions to be aware of?

A5: The primary side reaction in the synthesis of potassium monoethyl malonate is the further hydrolysis to dipotassium malonate. Under harsh conditions, such as high temperatures in the presence of acid or base, decarboxylation of the malonic acid or its salts can occur, leading to the formation of acetate (B1210297) derivatives.

Q6: How can I monitor the progress of the reaction?

A6: The progress of the saponification reaction can be monitored by techniques such as Thin Layer Chromatography (TLC). The disappearance of the starting material (diethyl malonate) spot indicates the completion of the reaction.

Q7: What is a suitable solvent for this reaction?

A7: Anhydrous ethanol (B145695) is a commonly used solvent for the saponification of diethyl malonate with KOH.[3] The use of an alcoholic solvent helps to solubilize the potassium hydroxide.

Troubleshooting Guides

Low Yield of Potassium Monoethyl Malonate

Symptom	Possible Cause	Suggested Solution
Low yield with significant precipitate	Formation of dipotassium malonate.	Use a molar excess of diethyl malonate (DEM to KOH ratio of 1.5:1 or higher). Ensure efficient and vigorous mixing to avoid localized high concentrations of KOH. Add the KOH solution dropwise to the DEM.[1]
Reaction does not go to completion	Insufficient reaction time or temperature.	Allow the reaction to stir overnight at room temperature.[3] Gentle heating to reflux can also be employed to ensure the reaction is complete.[3]
Low isolated yield after workup	Product loss during filtration and washing.	Minimize the volume of solvent used for washing the product. Use cold solvent to reduce the solubility of the product. To recover more product, the mother liquor can be concentrated to obtain a second crop of crystals.[3]
Inconsistent yields	Impure starting materials.	Use freshly distilled diethyl malonate. Ensure the potassium hydroxide is of high purity and has been properly stored to prevent carbonate formation.

Crystallization Issues

Symptom	Possible Cause	Suggested Solution
Product "oils out" instead of crystallizing	Solution is too concentrated or cooled too quickly.	Add a small amount of solvent to dissolve the oil, then allow for slower cooling. Scratching the inside of the flask with a glass rod can help induce crystallization.
Formation of very fine powder	Rapid precipitation from a highly supersaturated solution.	Decrease the rate of cooling. Consider using a different solvent system where the product has slightly lower solubility.
No crystals form	The solution is not sufficiently saturated.	Concentrate the solution by evaporating some of the solvent. Ensure the final concentration is appropriate for crystallization to occur upon cooling.

Quantitative Data

Table 1: Effect of Reactant Ratio and Mixing on Potassium Monoethyl Malonate (KEM) Yield

DEM:KOH Molar Ratio	Agitator Speed (rpm)	Yield of KEM (% of theoretical)	Dipotassium Malonate (DKM) Content (% by weight)
5.6 : 1.8	300	85.5	0.3
2.1 : 1.8	50	82.6	>5
2 : 1.8 (dimethyl ester)	50	76	<0.2

Data adapted from US Patent 6,580,004 B1.[1]

Experimental Protocols

Protocol 1: Synthesis of Potassium Monoethyl Malonate

This protocol is adapted from a procedure described in WO2012/25861.[3]

Materials:

• Diethyl malonate (100g, 0.625 mol)

• Anhydrous ethanol (800 ml)

• Potassium hydroxide (35g, 0.624 mol)

• 2L round bottom flask with magnetic stirrer

Procedure:

• Add diethyl malonate and 400 ml of anhydrous ethanol to the round bottom flask and begin stirring.

• In a separate beaker, dissolve the potassium hydroxide in 400 ml of anhydrous ethanol.

• Slowly add the potassium hydroxide solution dropwise to the diethyl malonate solution at room temperature.

• After the addition is complete, continue to stir the reaction mixture overnight.

• Heat the mixture to reflux, then allow it to cool slowly to room temperature.

• Isolate the first crop of crystals by vacuum filtration.

• Concentrate the filtrate to approximately 500 ml and cool to room temperature to precipitate a second crop of crystals.

• Combine the two batches of product and dry. The expected yield is approximately 97.7g (92%).[3]

Protocol 2: Synthesis of Dipotassium Malonate

Materials:

• Diethyl malonate (1 mole)

• Potassium hydroxide (2 moles)

• Ethanol

Procedure:

• Dissolve diethyl malonate in a suitable amount of ethanol in a round-bottom flask equipped with a reflux condenser and a stirrer.

• In a separate flask, dissolve two molar equivalents of potassium hydroxide in ethanol.

• Slowly add the potassium hydroxide solution to the diethyl malonate solution with stirring.

• Heat the reaction mixture to reflux for several hours to ensure complete saponification of both ester groups.

• Monitor the reaction by TLC until the diethyl malonate is no longer present.

• After cooling, the dipotassium malonate may precipitate. If not, the solvent can be removed under reduced pressure to induce crystallization.

• The solid product is then collected by filtration, washed with a small amount of cold ethanol, and dried.

Protocol 3: Purity Analysis by Nonaqueous Titration

The purity of potassium monoethyl malonate can be determined by nonaqueous titration.

Materials:

• Potassium monoethyl malonate sample

• A suitable nonaqueous solvent (e.g., a mixture of toluene (B28343) and isopropanol)

• A standardized solution of a strong acid in a nonaqueous solvent (e.g., perchloric acid in dioxane)

• An appropriate indicator or a pH meter equipped for nonaqueous titrations.

Procedure:

• Accurately weigh a sample of the potassium monoethyl malonate.

• Dissolve the sample in the chosen nonaqueous solvent.

• Titrate the solution with the standardized acidic titrant.

• Determine the endpoint potentiometrically or with a visual indicator.

• Calculate the purity of the sample based on the volume of titrant used.

Visualizations

Caption: Experimental workflow for the synthesis of potassium monoethyl malonate.

Caption: Troubleshooting logic for low yield in potassium malonate synthesis.

References

• 1. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 2. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]
• 3. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]

"troubleshooting side reactions in Knoevenagel condensation with potassium malonate"

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for side reactions and other common issues encountered during the Knoevenagel condensation when using potassium malonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions when using potassium malonate in a Knoevenagel condensation?

A1: The primary side reactions include:

• Michael Addition: The Knoevenagel product, an α,β-unsaturated compound, can act as a Michael acceptor. A second molecule of the malonate enolate can then add to this product, leading to a 1,4-conjugate addition adduct.[1][2]

• Decarboxylation: If the reaction conditions are harsh (e.g., high temperatures), the malonate salt or the resulting product may undergo decarboxylation, leading to the loss of a carboxyl group. This is particularly relevant in the Doebner modification of the reaction.[3][4]

• Self-Condensation of the Carbonyl Compound: Aldehydes or ketones with α-hydrogens can undergo self-condensation (an aldol (B89426) reaction) under basic conditions.[4]

• Hydrolysis: The presence of water and base can lead to the hydrolysis of ester groups if the product is an ester.

Q2: My reaction is not proceeding, or the yield is very low. What are the potential causes?

A2: Low or no yield can be attributed to several factors:

• Poor Solubility: Potassium malonate is a salt and may have limited solubility in common organic solvents. This can lead to a heterogeneous reaction mixture and slow reaction rates.

• Inappropriate Solvent: The choice of solvent is critical. Polar apathetic solvents like DMF or DMSO are often preferred as they can better dissolve the potassium malonate and facilitate the reaction. Protic solvents like methanol (B129727) can sometimes hinder the reaction.

• Insufficiently Reactive Carbonyl Compound: Ketones are generally less reactive than aldehydes in the Knoevenagel condensation. Steric hindrance on the carbonyl compound can also significantly reduce the reaction rate.

• Low Reaction Temperature: The reaction may require heating to proceed at a reasonable rate. However, excessive heat can promote side reactions.

• Water in the Reaction Mixture: The Knoevenagel condensation produces water as a byproduct. If not removed, the accumulation of water can shift the equilibrium back towards the reactants.[5]

Q3: How can I minimize the formation of the Michael addition byproduct?

A3: To suppress the Michael addition side reaction, consider the following strategies:

• Control Stoichiometry: Use a slight excess of the aldehyde or ketone relative to the potassium malonate. This ensures that the malonate is consumed before it can react with the Knoevenagel product.

• Slow Addition: Add the potassium malonate slowly to the reaction mixture containing the carbonyl compound. This keeps the concentration of the malonate nucleophile low, disfavoring the subsequent Michael addition.

• Lower Reaction Temperature: Michael additions are often more sensitive to temperature than the initial Knoevenagel condensation. Running the reaction at a lower temperature can help to minimize this side reaction.

• Monitor Reaction Progress: Closely monitor the reaction using techniques like TLC or LC-MS. Stop the reaction as soon as the starting carbonyl compound is consumed to prevent the accumulation of the Michael adduct.

Q4: Is it better to use pre-formed potassium malonate or generate it in situ from malonic acid and a potassium base?

A4: Both approaches have their pros and cons.

• Pre-formed Potassium Malonate: Using the pre-formed salt ensures accurate stoichiometry of the malonate nucleophile. However, it can present solubility challenges.

• In situ Generation: Generating the potassium malonate in situ from malonic acid and a base like potassium carbonate (K₂CO₃) or potassium hydroxide (B78521) (KOH) is a common and often effective method. This approach can sometimes lead to better solubility and reactivity. However, it requires careful control of the amount of base added, as excess base can promote side reactions like the self-condensation of the carbonyl compound.

Troubleshooting Guides

Issue 1: Low or No Product Yield

This guide provides a step-by-step approach to troubleshooting poor reaction outcomes.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

Issue 2: Significant Formation of Michael Adduct

This guide outlines strategies to minimize the formation of the Michael addition byproduct.

Mitigation Strategy for Michael Addition

Caption: Strategies to reduce the formation of the Michael addition side product.

Data Presentation

The following tables provide quantitative data on how different reaction parameters can influence the outcome of a Knoevenagel condensation. While specific data for pre-formed potassium malonate is limited, the data for reactions using potassium-based catalysts and different solvents offer valuable insights.

Table 1: Effect of Solvent on Knoevenagel Condensation Yield

Solvent	Temperature (°C)	Time	Conversion (%)	Selectivity (%)
Toluene	Room Temperature	40 min	99	100
DMF	Room Temperature	15 min	99	100
Methanol	Room Temperature	30 min	66	81
Acetonitrile	Room Temperature	15 min	81	100
Dichloromethane	Room Temperature	15 min	90	100
Data adapted from a study on Knoevenagel condensation using a KOH-loaded hydrotalcite catalyst.[1]

Table 2: Comparison of Malonic Acid Derivatives in Knoevenagel Condensation

Malonic Derivative	Aldehyde	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Diethyl Malonate	Benzaldehyde	Piperidine (B6355638)	Benzene	Reflux (80)	11-18	71
Malonic Acid	Benzaldehyde	Piperidine/Pyridine (B92270)	Pyridine	Reflux	2-4	70-80
This table provides a general comparison; specific reaction conditions can significantly alter outcomes.[6][7]

Experimental Protocols

Protocol 1: General Procedure for Knoevenagel Condensation with in situ Generated Potassium Malonate

This protocol is based on the common Doebner modification, where the malonate salt is formed in the reaction mixture.

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add malonic acid (1.2 equivalents) to pyridine (as solvent).

• Aldehyde Addition: To the stirring solution, add the aldehyde (1.0 equivalent) portion-wise.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

• Reaction: Heat the mixture to reflux (typically 80-120 °C) and monitor the reaction progress by TLC. The reaction is often complete within 2-6 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully add a 2M solution of hydrochloric acid to quench the reaction. If a precipitate forms, cool the mixture in an ice bath to maximize precipitation.

• Isolation: Collect the solid product by filtration and wash with cold water. The product can be further purified by recrystallization if necessary.

Protocol 2: Minimizing Michael Addition by Controlled Addition

This protocol is designed to reduce the formation of the Michael addition byproduct.

• Initial Setup: In a three-necked flask equipped with a dropping funnel, a magnetic stirrer, and a reflux condenser, dissolve the aldehyde (1.1 equivalents) and a catalytic amount of a weak base (e.g., piperidine) in a suitable solvent (e.g., DMF).

• Malonate Solution: In a separate flask, dissolve potassium malonate (1.0 equivalent) in a minimal amount of the same solvent.

• Slow Addition: Transfer the potassium malonate solution to the dropping funnel and add it dropwise to the stirring aldehyde solution over a period of 1-2 hours.

• Reaction: Maintain the reaction at the desired temperature (e.g., room temperature or slightly elevated) and monitor its progress by TLC.

• Work-up and Isolation: Once the starting aldehyde is consumed, proceed with the work-up and isolation as described in Protocol 1.

Mandatory Visualizations

Reaction Mechanism: Knoevenagel Condensation

References

• 1. Comparative Study of Potassium Salt-Loaded MgAl Hydrotalcites for the Knoevenagel Condensation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tandem Knoevenagel–Michael-cyclocondensation reactions of malononitrile, various aldehydes and dimedone using acetic acid functionalized ionic liquid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. DSpace [open.bu.edu]

"optimizing reaction conditions for malonic ester synthesis using potassium malonate"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing potassium malonate in malonic ester synthesis. The following information is designed to help you optimize reaction conditions and troubleshoot common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the advantages of using potassium malonate or its in-situ formation in malonic ester synthesis?

Using potassium salts in malonic ester synthesis can offer several advantages. Potassium bases, such as potassium hydroxide (B78521) or potassium carbonate, are often more soluble in organic solvents compared to their sodium counterparts, potentially leading to more efficient reactions. Potassium carbonate, in particular, is a milder base, which can sometimes offer better control over the reaction and minimize side reactions.

Q2: How do I prepare ethyl potassium malonate?

Ethyl potassium malonate can be prepared by the selective saponification of diethyl malonate with potassium hydroxide in ethanol (B145695). A general procedure involves dissolving potassium hydroxide in absolute ethanol and adding this solution to diethyl malonate, also in absolute ethanol. The potassium salt precipitates and can be collected by filtration.[1][2]

Q3: In which solvents is ethyl potassium malonate soluble?

Ethyl potassium malonate is a white solid that is soluble in water.[3][4] It also has good solubility in highly polar organic solvents like N,N-dimethylformamide (DMF) and some solubility in tetrahydrofuran (B95107) (THF).[3] It is generally insoluble in non-polar solvents like ether.[3]

Q4: My reaction is resulting in a low yield. What are the common causes?

Low yields in malonic ester synthesis can stem from several factors:

• Incomplete enolate formation: The base may not be strong enough or may have degraded due to moisture. Ensure anhydrous conditions and use a sufficiently strong base to deprotonate the malonic ester.

• Poor quality of reagents: Impurities in the malonic ester, alkyl halide, or solvent can lead to side reactions and lower yields. It is advisable to use purified reagents and anhydrous solvents.

• Suboptimal reaction temperature: The alkylation step may require heating to proceed at a reasonable rate. However, excessively high temperatures can promote side reactions. Monitoring the reaction by TLC or GC-MS can help determine the optimal temperature.

• Poor solubility of reactants: Ensure that all reactants, including the potassium malonate salt, are adequately soluble in the chosen solvent. As mentioned, DMF or THF can be good choices for dissolving ethyl potassium malonate.[3]

Q5: I am observing a significant amount of dialkylated product. How can I favor mono-alkylation?

The formation of dialkylated products is a common side reaction.[5] To promote mono-alkylation, consider the following strategies:

• Use an excess of the malonic ester: Employing a slight excess of the malonic ester relative to the alkylating agent and base can increase the probability of the enolate of the starting material reacting over the enolate of the mono-alkylated product.[6]

• Control the addition of the alkylating agent: Adding the alkylating agent slowly to the reaction mixture helps to maintain a low concentration of the electrophile, which can favor mono-alkylation.[6]

• Choice of base: Using a milder base like potassium carbonate, sometimes in conjunction with a phase-transfer catalyst, can provide better control and reduce the extent of dialkylation.[6][7]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no product formation	1. Inactive base (e.g., potassium hydroxide or carbonate degraded by moisture). 2. Insufficiently strong base for deprotonation. 3. Low quality or unreactive alkyl halide. 4. Poor solubility of potassium malonate in the chosen solvent. 5. Reaction temperature is too low.	1. Use freshly opened or properly stored base. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). 2. While potassium carbonate can be effective, for less reactive systems, a stronger base like potassium ethoxide or potassium hydride might be necessary. 3. Use a purified alkyl halide. The reactivity order is generally I > Br > Cl.[6] 4. Switch to a more polar aprotic solvent like DMF or THF to ensure the potassium malonate is dissolved.[3] 5. Gradually increase the reaction temperature and monitor the progress by TLC or GC-MS. Refluxing may be necessary.
High percentage of dialkylated product	1. Stoichiometry favors dialkylation (excess alkylating agent or base). 2. Highly reactive alkylating agent. 3. Prolonged reaction time at elevated temperatures.	1. Use a 1.1 to 1.5-fold excess of the malonic ester relative to the alkylating agent. 2. Add the alkylating agent dropwise to the reaction mixture to maintain its low concentration.[6] 3. Monitor the reaction closely and stop it once the mono-alkylated product is maximized. Consider using a milder base like potassium carbonate.[6][7]
Formation of side products from self-condensation (Claisen-type)	1. Presence of unreacted malonic ester starting material when the enolate is formed.	This is less common with malonic esters due to the high acidity of the α-protons, but to minimize it, ensure the base is added to the malonic ester and deprotonation is complete before adding the alkylating agent.[8]
Hydrolysis of the ester during workup	1. Exposure to acidic or basic aqueous conditions, especially at elevated temperatures.	Perform the aqueous workup at room temperature or below and minimize the time the product is in contact with acidic or basic solutions.
Incomplete decarboxylation	1. Insufficient heating time or temperature. 2. Incomplete hydrolysis of the diester prior to decarboxylation.	1. Ensure the reaction is heated to a sufficiently high temperature (often >150 °C) for an adequate amount of time. Microwave-assisted decarboxylation can also be an effective and rapid alternative. 2. Ensure the saponification step has gone to completion before attempting decarboxylation. This can be checked by TLC or by the disappearance of the ester signal in IR spectroscopy.

Experimental Protocols

Protocol 1: Preparation of Ethyl Potassium Malonate

This protocol is adapted from a procedure in Organic Syntheses.[1]

Materials:

• Diethyl malonate (1.0 eq)

• Potassium hydroxide (85% minimum assay, 0.9 eq)

• Absolute ethanol

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, dropping funnel, and a reflux condenser fitted with a drying tube, charge the diethyl malonate and a portion of the absolute ethanol.

• In a separate flask, prepare a solution of potassium hydroxide in absolute ethanol.

• With stirring, add the potassium hydroxide solution to the diethyl malonate solution at room temperature over a period of 1 hour.

• After the addition is complete, continue stirring. A white precipitate of ethyl potassium malonate will form.

• Allow the mixture to stand overnight to ensure complete precipitation.

• Filter the precipitate under suction, wash with a small amount of cold absolute ethanol, and then with ether.

• Dry the collected solid under reduced pressure to obtain ethyl potassium malonate.

Protocol 2: Alkylation of Ethyl Potassium Malonate

Materials:

• Ethyl potassium malonate (1.0 eq)

• Alkyl halide (1.0-1.1 eq)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• In a dry, three-necked flask under an inert atmosphere, add the ethyl potassium malonate and anhydrous DMF.

• Stir the mixture until the salt is completely dissolved.

• Add the alkyl halide dropwise to the solution at room temperature.

• Heat the reaction mixture to a temperature between 50-80 °C and monitor the progress by TLC. The reaction time will vary depending on the reactivity of the alkyl halide.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Protocol 3: Saponification and Decarboxylation

This is a general procedure for the final steps of the synthesis.

Materials:

• Alkylated malonic ester (1.0 eq)

• Potassium hydroxide (2.5-3.0 eq)

• Water

• Concentrated hydrochloric acid

Procedure:

• Saponification: In a round-bottom flask, dissolve the potassium hydroxide in water. Add the alkylated malonic ester to the hot potassium hydroxide solution. Heat the mixture to reflux until the hydrolysis is complete (monitor by TLC).

• Acidification: Cool the reaction mixture in an ice bath and carefully acidify with concentrated hydrochloric acid until the pH is ~1-2. The dicarboxylic acid will often precipitate.

• Decarboxylation: Collect the dicarboxylic acid by filtration if it precipitates, or extract it with an organic solvent. Heat the isolated dicarboxylic acid to 150-200 °C until the evolution of CO₂ ceases. Alternatively, the acidic aqueous mixture can be heated directly to effect decarboxylation.

• Purification: The final carboxylic acid can be purified by distillation or recrystallization.

Data Presentation

Table 1: Solubility of Ethyl Potassium Malonate

Solvent	Solubility	Reference
Water	Soluble	[3][4]
N,N-Dimethylformamide (DMF)	Good	[3]
Tetrahydrofuran (THF)	Some	[3]
Methanol	Slightly Soluble	[4]
Ether	Insoluble	[3]

Table 2: Typical Reaction Conditions for Alkylation of Malonic Esters

Base	Solvent	Electrophile	Temperature	Yield (%)	Reference
Sodium Ethoxide	Ethanol	Benzyl chloride	Reflux	51-57	[9]
Sodium Ethoxide	Ethanol	Methyl bromide	Boiling point	97	[9]
Sodium Hydroxide	DMSO	Benzyl chloride	50-60 °C	45	[9]
Potassium Carbonate	Dioxane	Alkylating agent	30-40 °C	-	[7]

Note: Yields are highly dependent on the specific substrate and reaction conditions.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. DE19817101A1 - Process for the preparation of potassium monoethyl malonate - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. Cas 6148-64-7,Ethyl potassium malonate | lookchem [lookchem.com]
• 5. Malonic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. benchchem.com [benchchem.com]
• 7. echemi.com [echemi.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. benchchem.com [benchchem.com]

"preventing decomposition of potassium malonate during storage"

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of potassium malonate to prevent its decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for potassium malonate?

A1: To ensure the long-term stability of potassium malonate, it should be stored in a cool, dry place, away from moisture.[1] The container should be tightly sealed and, for optimal preservation, the atmosphere within the container should be inert.[2][3]

Q2: Why is controlling moisture so critical when storing potassium malonate?

A2: Potassium malonate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][4][5] The presence of moisture can lead to hydrolysis of the ester group, initiating decomposition of the compound.

Q3: What are the primary degradation pathways for potassium malonate?

A3: The two main decomposition pathways for potassium malonate are hydrolysis and decarboxylation.

• Hydrolysis: In the presence of moisture, the ester group of potassium malonate can hydrolyze, yielding malonic acid and ethanol. This reaction can be accelerated by acidic or basic conditions.

• Decarboxylation: Malonic acid and its derivatives are susceptible to decarboxylation, especially when heated.[1] This process involves the loss of carbon dioxide (CO2) to form potassium acetate.

Q4: I suspect my potassium malonate has decomposed. What are the signs?

A4: Visual signs of decomposition can include a change in the physical appearance of the powder, such as clumping or discoloration. A definitive assessment of purity requires analytical testing, such as High-Performance Liquid Chromatography (HPLC).

Q5: Can I still use potassium malonate that shows signs of clumping?

A5: Clumping is an indication of moisture absorption. While the product may not be fully decomposed, its purity is compromised. It is highly recommended to test the purity of the material before use, as the presence of degradation products can adversely affect experimental outcomes.

Troubleshooting Guide

This guide provides a systematic approach to identifying and addressing potential decomposition of potassium malonate.

Problem	Possible Cause	Recommended Action
Change in physical appearance (e.g., clumping, discoloration)	Moisture absorption due to improper storage.	1. Do not use the product directly in experiments. 2. Perform a purity analysis using the HPLC method outlined below. 3. If purity is below acceptable limits, procure a fresh batch. 4. Review and improve storage conditions to prevent future issues.
Inconsistent or unexpected experimental results	Degradation of potassium malonate leading to lower effective concentration or interfering byproducts.	1. Verify the purity of the potassium malonate stock using HPLC. 2. If decomposition is confirmed, replace the reagent. 3. Re-evaluate storage and handling procedures for all reagents.
Difficulty dissolving the compound	Presence of insoluble degradation products or changes in crystallinity due to moisture.	1. Test the solubility of a small sample in the intended solvent. 2. If solubility is an issue, it may indicate significant degradation. 3. Confirm purity with HPLC analysis.

Summary of Storage Recommendations

Parameter	Recommendation	Reason
Temperature	Cool	Minimizes the rate of potential thermal decomposition and decarboxylation.
Humidity	Dry (low relative humidity)	Potassium malonate is hygroscopic; moisture can lead to hydrolysis.[1][2][4][5]
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Prevents oxidation and interaction with atmospheric moisture.[2]
Container	Tightly sealed	Protects from atmospheric moisture and contamination.[1][4]

Experimental Protocols

Protocol 1: Purity Assessment of Potassium Malonate by High-Performance Liquid Chromatography (HPLC)

This method is adapted from a procedure for the analysis of a similar compound, potassium methyl malonate, and is suitable for determining the purity of potassium ethyl malonate and detecting potential degradation products.[2]

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% Phosphoric Acid

• Mobile Phase B: Acetonitrile (B52724) with 0.1% Phosphoric Acid

• Potassium malonate sample

• Reference standard of potassium malonate (if available)

• Volumetric flasks and pipettes

• HPLC-grade water and acetonitrile

• Phosphoric acid

2. Preparation of Solutions:

• Mobile Phase Preparation: Prepare the mobile phases by adding 1 mL of phosphoric acid to 1 L of HPLC-grade water (Mobile Phase A) and 1 L of HPLC-grade acetonitrile (Mobile Phase B). Filter and degas the mobile phases before use.

• Standard Solution Preparation: Accurately weigh approximately 10 mg of the potassium malonate reference standard and dissolve it in a 10 mL volumetric flask with Mobile Phase A to obtain a concentration of 1 mg/mL.

• Sample Solution Preparation: Prepare the potassium malonate sample to be tested in the same manner as the standard solution.

3. HPLC Conditions:

• Column: C18 reverse-phase column

• Mobile Phase: A gradient elution can be used for optimal separation. For example:

  • Start with 95% A and 5% B.

  • Linearly increase to 50% B over 10 minutes.

  • Hold at 50% B for 2 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 210 nm

• Column Temperature: 30 °C

4. Analysis:

• Inject the standard solution to determine the retention time of pure potassium malonate.

• Inject the sample solution.

• Analyze the resulting chromatogram for the presence of additional peaks, which may indicate impurities or degradation products. The peak area of potassium malonate in the sample can be compared to the standard to quantify its purity.

Visualizations

Caption: Potential decomposition pathways for potassium malonate.

Caption: A logical workflow for troubleshooting suspected potassium malonate decomposition.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Potassium methyl malonate | SIELC Technologies [sielc.com]
• 3. Malonic ester synthesis (of carboxylic acids): [chemicalnote.com]
• 4. Decarboxylation [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Crude Potassium Malonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the purification of crude potassium malonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude potassium malonate?

A1: The most common impurity in crude potassium malonate, particularly when synthesized via saponification of diethyl malonate, is dipotassium (B57713) malonate (DKM).[1][2] Other potential impurities include unreacted starting materials such as diethyl malonate and potassium hydroxide, as well as residual solvents like ethanol (B145695).

Q2: What is the general strategy for purifying crude potassium malonate?

A2: The primary purification strategy relies on the difference in solubility between potassium malonate and its common impurities. Typically, potassium monoethyl malonate is less soluble in ethanol than the dipotassium salt and starting materials.[2][3] The purification process usually involves precipitation or crystallization from an ethanolic solution, followed by filtration and washing of the purified crystals.

Q3: Which solvents are recommended for washing the purified potassium malonate crystals?

A3: Ethanol is a commonly used solvent for washing the crystals as it effectively removes the more soluble dipotassium malonate and unreacted diethyl malonate without significantly dissolving the desired product.[2] Ether can also be used for washing the collected salt.

Q4: How can I assess the purity of my potassium malonate sample?

A4: The purity of potassium malonate can be determined using analytical techniques such as ion chromatography or high-performance liquid chromatography (HPLC).[1][2] These methods can effectively quantify the amount of dipotassium malonate and other impurities.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low Yield of Purified Product	- Incomplete precipitation. - Product loss during filtration or washing. - Inefficient initial reaction.	- Cool the solution in an ice bath to maximize precipitation. - Concentrate the mother liquor to recover additional product. - Ensure the washing solvent is cold to minimize product dissolution. - Optimize reaction conditions such as mixing and reaction time.[3]
High Levels of Dipotassium Malonate (DKM) Impurity	- Incomplete selective saponification. - Inefficient washing of the product.	- Recrystallize the crude product from ethanol. - Ensure thorough washing of the filter cake with cold ethanol. - In the synthesis, use a molar excess of diethyl malonate to potassium hydroxide.
Product is an Oil or Fails to Crystallize	- Presence of excess water or other impurities. - Supersaturation of the solution.	- Ensure the use of absolute or anhydrous ethanol. - Try seeding the solution with a small crystal of pure potassium malonate. - Slowly cool the solution to encourage crystal formation.
Slow Filtration Rate	- Very fine crystals clogging the filter paper.	- Use a coarser filter paper or a sintered glass funnel. - Allow the crystals to grow larger by cooling the solution more slowly.

Experimental Protocols

Protocol 1: Purification of Crude Potassium Monoethyl Malonate by Precipitation and Washing

This protocol is based on the selective precipitation of potassium monoethyl malonate from an ethanolic solution.

Materials:

• Crude potassium monoethyl malonate

• Absolute ethanol

• Diethyl ether

• Beakers

• Stirring rod

• Büchner funnel and flask

• Filter paper

• Ice bath

• Vacuum source

Procedure:

• Dissolution: In a beaker, suspend the crude potassium monoethyl malonate in a minimal amount of absolute ethanol at room temperature.

• Stirring: Stir the suspension vigorously for 15-20 minutes to dissolve the more soluble impurities.

• Filtration: Set up a Büchner funnel with filter paper and connect it to a vacuum flask.

• Collection: Pour the suspension into the Büchner funnel and apply vacuum to collect the solid product.

• Washing: Wash the collected solid on the filter with two small portions of cold absolute ethanol, followed by one portion of diethyl ether.

• Drying: Allow the purified crystals to dry on the filter under vacuum. For complete drying, the product can be transferred to a vacuum oven at low heat.

Protocol 2: Recrystallization of Potassium Monoethyl Malonate

This protocol is suitable for samples with higher levels of impurities.

Materials:

• Crude potassium monoethyl malonate

• Absolute ethanol

• Erlenmeyer flask

• Hot plate with stirring capability

• Ice bath

• Büchner funnel and flask

• Filter paper

• Vacuum source

Procedure:

• Dissolution: In an Erlenmeyer flask, add a minimal amount of absolute ethanol to the crude potassium monoethyl malonate.

• Heating: Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more ethanol in small portions if necessary to achieve complete dissolution.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature.

• Crystallization: Once the solution has reached room temperature, place it in an ice bath to induce further crystallization.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold absolute ethanol.

• Drying: Dry the purified crystals under vacuum.

Data Presentation

Table 1: Solubility of Malonic Acid and Related Salts in Different Solvents

Compound	Solvent	Temperature (°C)	Solubility ( g/100g solvent)
Malonic Acid	Water	20	73.5
Malonic Acid	Ethanol	20	59.3
Potassium Chloride	Water	20	34.4
Potassium Chloride	Ethanol	20	0.35

Visualizations

Caption: Workflow for the purification of crude potassium malonate.

Caption: Troubleshooting decision tree for low yield issues.

References

• 1. Potassium methyl malonate | SIELC Technologies [sielc.com]
• 2. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 3. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]

Navigating the Challenges of Potassium Malonate: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for managing the hygroscopic properties of potassium malonate in experimental settings. Below, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to ensure the accuracy and reproducibility of your results.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inaccurate mass measurements (drifting balance reading).	Absorption of atmospheric moisture during weighing.[1][2]	Use an analytical balance with a draft shield. Work quickly to minimize exposure time. For highly sensitive experiments, weigh the compound in a controlled environment, such as a glove box with low humidity.[3]
Clumping or caking of the solid potassium malonate.	Improper storage leading to significant water absorption.[4]	Store potassium malonate in a tightly sealed container with a desiccant.[4] If clumping has already occurred, the material may need to be dried under vacuum before use.[5]
Difficulty in achieving the desired concentration of solutions.	The mass of the weighed potassium malonate includes an unknown amount of water, leading to a lower actual concentration of the malonate salt.	Determine the water content of your potassium malonate sample using Karl Fischer titration before preparing solutions.[6][7] Adjust the mass of the potassium malonate used based on its water content to achieve the target concentration.
Inconsistent reaction yields or kinetics.	The presence of water from the hygroscopic potassium malonate may be interfering with the reaction mechanism or acting as an unintended reactant.	Dry the potassium malonate under vacuum before use.[5] Ensure all solvents and other reagents are anhydrous.[8]
Visible degradation or discoloration of the potassium malonate.	Prolonged exposure to moisture and atmospheric contaminants may lead to chemical degradation.	Discard the degraded material and use a fresh, properly stored batch of potassium malonate for your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store potassium malonate to minimize moisture absorption?

A1: Potassium malonate should be stored in a cool, dry place in a tightly sealed, airtight container.[4] For enhanced protection, store the container within a desiccator containing a suitable drying agent like silica (B1680970) gel or anhydrous calcium sulfate.

Q2: What is the most accurate way to weigh hygroscopic potassium malonate?

A2: For the highest accuracy, weigh potassium malonate in a controlled atmosphere with low humidity, such as a nitrogen-filled glove box.[3] If a glove box is unavailable, use a weighing boat on an analytical balance, and perform the measurement as quickly as possible to minimize air exposure. Taring the balance with the weighing boat and then quickly adding the potassium malonate is a standard practice.

Q3: My potassium malonate has formed clumps. Can I still use it?

A3: Clumped potassium malonate has absorbed a significant amount of water, which will affect the accuracy of your experiments. It is recommended to dry the material under vacuum to remove the absorbed moisture before use.[5] After drying, it is advisable to determine the residual water content via Karl Fischer titration to ensure accuracy in subsequent experiments.[6]

Q4: How does the absorbed water in potassium malonate affect my experiments?

A4: Absorbed water can have several detrimental effects:

• Inaccurate Concentrations: The weighed mass will not be the true mass of the anhydrous salt, leading to solutions with lower than intended concentrations.

• Reaction Interference: Water can act as a nucleophile, a proton source, or a solvent, potentially leading to side reactions, altered reaction kinetics, or degradation of other reagents.

• Physical State Changes: The material can become difficult to handle and dispense accurately.[4]

Q5: What is the best method to determine the water content of my potassium malonate sample?

A5: Karl Fischer titration is the gold standard for accurately determining the water content of chemical samples.[6][9] This method is highly specific to water and can provide precise measurements.

Experimental Protocols

Protocol 1: Weighing Hygroscopic Potassium Malonate

• Preparation: Ensure the analytical balance is calibrated and located in a draft-free area. Place a container of desiccant inside the weighing chamber if possible.

• Tare: Place a clean, dry weighing boat on the balance pan and tare the balance.

• Dispensing: Quickly and carefully transfer the desired amount of potassium malonate to the weighing boat.

• Measurement: Record the mass as soon as the balance reading stabilizes.

• Transfer: Immediately transfer the weighed potassium malonate to your reaction vessel or dissolution solvent.

• Storage: Tightly reseal the potassium malonate container immediately after use.

Protocol 2: Preparation of a Stock Solution of Known Concentration

• Determine Water Content: Accurately determine the percentage of water (% w/w) in your batch of potassium malonate using Karl Fischer titration.[6]

• Calculate Adjusted Mass: Use the following formula to calculate the adjusted mass of hydrated potassium malonate needed to achieve the desired concentration of the anhydrous salt:

  Adjusted Mass = (Desired Mass of Anhydrous Potassium Malonate) / (1 - (% Water / 100))

• Weighing: Following Protocol 1, accurately weigh the calculated adjusted mass of the hydrated potassium malonate.

• Dissolution: Quantitatively transfer the weighed potassium malonate to a volumetric flask of the desired volume.

• Dilution: Add a portion of the desired solvent, swirl to dissolve the solid, and then dilute to the calibration mark with the solvent.

• Mixing: Cap the flask and invert several times to ensure a homogeneous solution.

Visualizations

Signaling Pathway: Competitive Inhibition of Succinate (B1194679) Dehydrogenase by Malonate

Malonate is a classic competitive inhibitor of the enzyme succinate dehydrogenase (SDH), a key component of both the citric acid cycle and the electron transport chain.[10][11] Due to its structural similarity to the natural substrate, succinate, malonate can bind to the active site of SDH but cannot be dehydrogenated.[12] This binding event blocks the conversion of succinate to fumarate, leading to a reduction in cellular respiration and an accumulation of succinate.[13][14]

Competitive inhibition of succinate dehydrogenase by potassium malonate.

Experimental Workflow: Preparing an Accurate Solution of Potassium Malonate

The following workflow outlines the critical steps to ensure the preparation of a potassium malonate solution with a precise concentration, accounting for its hygroscopic nature.

Workflow for preparing an accurate potassium malonate solution.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. The Do's and Don'ts of Laboratory Balances | Labcompare.com [labcompare.com]
• 3. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 4. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 5. How To [chem.rochester.edu]
• 6. dl.icdst.org [dl.icdst.org]
• 7. Investigation of Method for Moisture Content of Salt Using Karl Fischer Titration [jstage.jst.go.jp]
• 8. benchchem.com [benchchem.com]
• 9. cscscientific.com [cscscientific.com]
• 10. Malonate inhibition of succinic dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ncert.nic.in [ncert.nic.in]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]

Technical Support Center: Dissolving Potassium Malonate in Non-Aqueous Solvents

This technical support center is designed to assist researchers, scientists, and drug development professionals in successfully dissolving potassium malonate and its common derivatives in non-aqueous solvents. Below you will find frequently asked questions, troubleshooting guides, and experimental protocols to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: In which non-aqueous solvents is potassium malonate soluble?

A1: The solubility of potassium malonate and its monoesters (e.g., ethyl potassium malonate) is highly dependent on the polarity of the solvent. Generally, they are soluble in polar aprotic solvents and have some solubility in polar protic solvents. Ethyl potassium malonate is known to be soluble in strongly polar organic solvents like N,N-dimethylformamide (DMF) and has some solubility in tetrahydrofuran (B95107) (THF)[1]. Methyl potassium malonate is soluble in methanol[2].

Q2: Is potassium malonate soluble in alcohols like ethanol (B145695)?

A2: Based on synthesis procedures, ethyl potassium malonate can be precipitated from ethanol, which suggests its solubility is limited, especially at cooler temperatures[3][4][5]. It is often washed with ethanol during synthesis[6]. Therefore, while it may have some solubility, particularly when heated, it is not freely soluble.

Q3: What types of non-aqueous solvents are generally unsuitable for dissolving potassium malonate?

A3: Non-polar solvents are generally poor choices for dissolving ionic compounds like potassium malonate. For instance, ethyl potassium malonate is reported to be insoluble in ether[1]. Synthesis protocols for potassium monomethyl malonate also use anhydrous diethyl ether for washing the precipitated salt, indicating a lack of solubility[7].

Q4: How does temperature affect the solubility of potassium malonate in non-aqueous solvents?

A4: As with most solids, increasing the temperature will generally increase both the solubility and the rate of dissolution of potassium malonate in non-aqueous solvents. If you are experiencing difficulty dissolving the salt, gentle heating with stirring can be an effective strategy. However, be cautious of potential solvent evaporation and the stability of your compound at elevated temperatures.

Q5: My potassium malonate is hygroscopic. How does this affect dissolution?

A5: The hygroscopic nature of potassium malonate means it can absorb moisture from the atmosphere. This absorbed water can influence its solubility characteristics in non-aqueous solvents. In some cases, the presence of a small amount of water can aid dissolution in polar solvents. However, for reactions that require anhydrous conditions, it is crucial to use a dry solvent and handle the potassium malonate in a controlled environment (e.g., a glove box) to prevent water absorption.

Solubility Data Summary

The following table summarizes the qualitative solubility of potassium malonate and its derivatives in various non-aqueous solvents based on available data.

Compound	Solvent	Solubility	Reference
Ethyl Potassium Malonate	N,N-Dimethylformamide (DMF)	Soluble	[1]
Ethyl Potassium Malonate	Tetrahydrofuran (THF)	Some solubility	[1]
Ethyl Potassium Malonate	Ethanol	Limited solubility	[3][4][5]
Ethyl Potassium Malonate	Ether	Insoluble	[1]
Methyl Potassium Malonate	Methanol (B129727)	Soluble	[2]
Methyl Potassium Malonate	Diethyl Ether	Insoluble	[7]
Potassium Malonate (general)	Water	Soluble	[8]

Troubleshooting Guides

Issue 1: Potassium Malonate is Not Dissolving or Dissolving Very Slowly

• Possible Cause 1: Insufficient Solvent Polarity. The solvent may not be polar enough to effectively solvate the potassium and malonate ions.

  • Troubleshooting Steps:

    • Switch to a More Polar Solvent: If your experimental conditions allow, try a more polar aprotic solvent such as DMF or DMSO.

    • Use a Co-Solvent: Adding a small amount of a highly polar co-solvent (e.g., DMSO) can sometimes enhance solubility in a less polar medium.

• Possible Cause 2: Low Temperature. The dissolution process may be kinetically slow at room temperature.

  • Troubleshooting Steps:

    • Gentle Heating: Warm the mixture gently while stirring. Use a water bath or oil bath for controlled heating.

    • Monitor Temperature: Ensure the temperature does not exceed the boiling point of the solvent or the decomposition temperature of your compound.

• Possible Cause 3: Insufficient Agitation. The solid may not be adequately dispersed in the solvent to allow for efficient dissolution.

  • Troubleshooting Steps:

    • Increase Stirring Speed: Use a magnetic stirrer and ensure the stir bar is creating a good vortex.

    • Mechanical Agitation: For larger volumes or more viscous solvents, consider using an overhead stirrer.

    • Sonication: Using an ultrasonic bath can help break up aggregates of the solid and accelerate dissolution.

Issue 2: The Solution is Cloudy or a Precipitate Has Formed

• Possible Cause 1: Supersaturation. The solution may have been saturated at a higher temperature and then cooled, causing the potassium malonate to precipitate out.

  • Troubleshooting Steps:

    • Re-heat the Solution: Gently warm the solution while stirring to redissolve the precipitate.

    • Maintain Temperature: If your experiment allows, maintain a slightly elevated temperature to keep the compound in solution.

    • Add More Solvent: If the concentration is not critical, adding more solvent will lower the concentration below the saturation point.

• Possible Cause 2: Impurities. The potassium malonate or the solvent may contain impurities that are insoluble.

  • Troubleshooting Steps:

    • Check Purity: Verify the purity of your potassium malonate and the solvent.

    • Use High-Purity Solvents: Ensure you are using anhydrous, high-purity grade solvents.

    • Filtration: If the cloudiness is due to insoluble impurities, you can filter the solution through a syringe filter (e.g., 0.45 µm PTFE) to clarify it.

Experimental Protocols

Protocol 1: Dissolving Ethyl Potassium Malonate in N,N-Dimethylformamide (DMF)

• Materials and Equipment:

  • Ethyl potassium malonate

  • Anhydrous N,N-dimethylformamide (DMF)

  • Glass vial or flask

  • Magnetic stirrer and stir bar

  • Spatula

  • Balance

• Procedure:

  • Weigh the desired amount of ethyl potassium malonate and add it to the glass vial or flask.

  • Add the calculated volume of anhydrous DMF to the vial.

  • Place the vial on the magnetic stirrer and begin stirring at a moderate speed to create a vortex.

  • If the solid does not dissolve completely at room temperature, gently warm the vial in a water bath to 40-50°C.

  • Continue stirring until all the solid has dissolved and the solution is clear.

  • Allow the solution to cool to room temperature before use, observing for any precipitation.

Protocol 2: Preparing a Saturated Solution of Methyl Potassium Malonate in Methanol

• Materials and Equipment:

  • Methyl potassium malonate

  • Anhydrous methanol

  • Conical flask with a stopper

  • Magnetic stirrer and stir bar

  • Spatula

  • Balance

• Procedure:

  • Add a known volume of anhydrous methanol to the conical flask.

  • Place the flask on a magnetic stirrer and begin stirring.

  • Gradually add small portions of methyl potassium malonate to the stirring methanol.

  • Continue adding the solid until a small amount no longer dissolves, indicating that the solution is saturated.

  • Allow the solution to stir for an additional 30 minutes to ensure equilibrium is reached.

  • If a clear solution of a specific concentration is required, start with a known amount of methyl potassium malonate and add methanol portion-wise while stirring and gently warming until it fully dissolves.

Visualizations

Below are diagrams illustrating key decision-making processes for working with potassium malonate in non-aqueous solvents.

References

• 1. Page loading... [guidechem.com]
• 2. Methyl potassium malonate, 98% | Fisher Scientific [fishersci.ca]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 5. DE19817101A1 - Process for the preparation of potassium monoethyl malonate - Google Patents [patents.google.com]
• 6. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]

Technical Support Center: Selective Saponification of Diethyl Malonate

Welcome to the Technical Support Center for the selective saponification of diethyl malonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during this critical synthetic step.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the selective saponification of diethyl malonate?

A1: The primary challenge is achieving selective mono-saponification to yield the monoester (ethyl hydrogen malonate) without proceeding to the full saponification product (malonic acid) or inducing unwanted side reactions like decarboxylation. Since both ester groups are chemically equivalent, controlling the reaction to hydrolyze only one is a significant hurdle.

Q2: What are the main side products to watch out for during the saponification of diethyl malonate?

A2: The main side products are the dicarboxylic acid (malonic acid) from complete saponification and the decarboxylated product, which can be ethyl acetate (B1210297) if the monoester decarboxylates, or acetic acid if the diacid decarboxylates.[1][2] The tendency for decarboxylation increases with temperature and harsh reaction conditions.[3][4]

Q3: How can I monitor the progress of my saponification reaction?

A3: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC).[5][6] A suitable solvent system (e.g., a mixture of hexanes and ethyl acetate) will show distinct spots for the starting diethyl malonate, the monoester product, and the dicarboxylic acid product, allowing for visualization of the reaction's progression. Samples can be taken from the reaction mixture at various time points, quenched, and analyzed.

Q4: My reaction is producing a mixture of monoester and diester. How can I improve the selectivity for the monoester?

A4: Improving selectivity for the monoester often involves careful control of reaction conditions. Using a stoichiometric amount (or a slight deficit) of the base is crucial.[7] Running the reaction at a low temperature (e.g., 0 °C) can also significantly enhance selectivity.[7] The choice of solvent system, such as a mixture of THF and water, has been shown to be effective in achieving high selectivity for mono-hydrolysis.[7][8]

Q5: I am observing significant decarboxylation of my product. What conditions can I use to minimize this?

A5: Decarboxylation is often promoted by heat and acidic or harsh basic conditions.[3][4] To minimize this, it is recommended to perform the saponification at low temperatures. Additionally, careful neutralization of the reaction mixture at low temperatures during workup is important. Vigorous hydrolysis with strong acids and high heat will lead to decarboxylation.[3][4]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low to no conversion of the starting diethyl malonate.	1. Inactive or insufficient base.2. Low reaction temperature.3. Poor solubility of reactants.	1. Use a fresh, standardized solution of the base. Ensure at least one equivalent is used.2. While low temperature is good for selectivity, the reaction may need to be allowed to warm to room temperature or slightly above to proceed at a reasonable rate.3. Ensure a co-solvent like THF or ethanol (B145695) is used to aid solubility of the diethyl malonate in the aqueous base.
Formation of significant amounts of the dicarboxylic acid (over-saponification).	1. Excess of base used.2. Reaction time is too long.3. Reaction temperature is too high.	1. Use 0.8-1.2 equivalents of aqueous KOH for better control.[7]2. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed or the desired amount of monoester is formed.3. Maintain a low reaction temperature (e.g., 0 °C).[7]
The isolated product is the decarboxylated mono-acid.	1. The workup procedure involved excessive heating or strong acidic conditions.2. The substituted malonic acid is thermally unstable.[3][4]	1. Perform the acidification step of the workup at low temperatures (ice bath) and use a milder acid if possible.2. If the product is inherently unstable, consider alternative, milder methods for ester cleavage.
Difficulty in isolating the monoester from the reaction mixture.	1. The reaction mixture is a complex mixture of starting material, monoester, and diester.2. The monoester is water-soluble.	1. Optimize the reaction for higher selectivity. Purification can be achieved by careful column chromatography.[5]2. After acidification, saturate the aqueous layer with NaCl to decrease the polarity and extract the product with a more polar organic solvent like ethyl acetate.

Data Presentation

Table 1: Comparison of Reaction Conditions for Selective Mono-saponification of Diethyl Malonate

Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield of Monoester (%)	Reference
KOH (1.0-1.2)	THF/H₂O	0	0.5 - 1	High (up to >99%)	[7][8]
NaOH (1.2)	10% H₂O/Ethanol	40	Not Specified	20-80%	[9]
Aqueous Na₂CO₃ (excess)	Not specified	Not specified	Not specified	92% (for diethyl phenylmalonate)	[7]
KOH (1.0)	Absolute Ethanol	Not specified	24	Not specified (salt isolated)	[10]
t-BuNH₂/LiBr (10/3)	EtOH/H₂O	Reflux	Varies	High	[11]

Experimental Protocols

Protocol 1: Highly Selective Mono-saponification of Diethyl Malonate using KOH in THF/H₂O[7][8]

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve diethyl malonate (1.0 eq) in THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Base: Slowly add a pre-cooled (0 °C) aqueous solution of KOH (1.0-1.2 eq) dropwise to the stirred solution.

• Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 30-60 minutes.

• Work-up: Once the reaction is complete, carefully acidify the mixture to a pH of ~2-3 with cold (0 °C) dilute HCl.

• Extraction: Extract the aqueous layer with ethyl acetate or diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. The crude product can be further purified by column chromatography if necessary.

Protocol 2: Monitoring the Reaction by Thin Layer Chromatography (TLC)

• Sample Preparation: Withdraw a small aliquot (a few drops) from the reaction mixture using a capillary tube. Quench the reaction by adding it to a small vial containing a dilute acid solution. Add a small amount of an organic solvent (e.g., ethyl acetate) and shake to extract the components.

• TLC Plate: Spot the extracted organic layer onto a silica (B1680970) gel TLC plate. Also, spot the starting diethyl malonate as a reference.

• Elution: Develop the TLC plate in a suitable solvent system (e.g., 3:1 Hexane:Ethyl Acetate).

• Visualization: Visualize the spots under a UV lamp (if the compounds are UV active) or by staining with a suitable agent (e.g., potassium permanganate (B83412) stain). The starting material (diethyl malonate) will have a higher Rf value than the more polar monoester product, which in turn will have a higher Rf than the highly polar dicarboxylic acid.

Visualizations

Caption: Troubleshooting workflow for selective saponification.

Caption: Reaction pathways in diethyl malonate saponification.

References

• 1. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 2. Ch21: Malonic esters [chem.ucalgary.ca]
• 3. d-nb.info [d-nb.info]
• 4. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Highly Efficient Selective Monohydrolysis of Symmetric Diesters [organic-chemistry.org]
• 9. Optimization of the Selective Monohydrolysis of Diethyl 4-Aryl-4H-pyran-3,5-dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Saponification-Typical procedures - operachem [operachem.com]
• 11. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]

"minimizing by-product formation in reactions with potassium malonate"

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for minimizing by-product formation in reactions involving potassium malonate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments.

Issue 1: Formation of Dipotassium (B57713) Malonate during Synthesis of Potassium Monoalkyl Malonate

• Question: I am synthesizing potassium monoethyl malonate and observing a significant amount of dipotassium malonate (DKM) as a by-product. How can I minimize its formation?

• Answer: The formation of dipotassium malonate is a common issue arising from the saponification of both ester groups. To favor the formation of the desired monoester salt, precise control over reaction conditions is crucial. A key strategy is to use an excess of the diethyl malonate (DEM) relative to potassium hydroxide (B78521) (KOH).[1] One patented process recommends a molar ratio of DEM to KOH of at least 1.5.[2] Effective mixing is also critical to ensure a localized excess of DEM where the KOH is introduced, thus preventing over-reaction.[1]

Issue 2: Significant Dialkylation in Malonic Ester Synthesis

• Question: My malonic ester synthesis is yielding a large proportion of the dialkylated product instead of the desired mono-alkylated product. What can I do to improve selectivity?

• Answer: Dialkylation occurs when the mono-alkylated product is deprotonated and reacts with another equivalent of the alkylating agent. To favor mono-alkylation, several strategies can be employed:

  • Stoichiometry Control: Use a slight excess of the malonic ester relative to the base and the alkylating agent. This increases the probability that the initial enolate formed is from the starting material.[3][4]

  • Base Selection: Use one equivalent of a suitable base. Sodium ethoxide in ethanol (B145695) is commonly used. It is important that the alkyl group of the alkoxide matches that of the malonic ester to prevent transesterification.[3]

  • Reaction Conditions: The reaction is typically performed by forming the enolate at room temperature and then adding it to a refluxing solution of the alkylating agent. This approach helps maintain a low concentration of the deprotonated ester at any given time, which minimizes side reactions.[5]

Issue 3: Self-Condensation of Carbonyl Compound in Knoevenagel Condensation

• Question: I am observing by-products resulting from the self-condensation of my aldehyde/ketone starting material in a Knoevenagel condensation. How can this be prevented?

• Answer: Self-condensation is a common side reaction, particularly when using strong bases. The Knoevenagel condensation is typically catalyzed by weak bases to avoid this issue.[6][7] Strategies to minimize self-condensation include:

  • Catalyst Choice: Employ a weak amine base such as piperidine (B6355638) or pyridine.[6][7]

  • Slow Addition: Add the carbonyl compound slowly to the mixture of the active methylene (B1212753) compound (potassium malonate) and the catalyst. This keeps the concentration of the enolizable carbonyl compound low, thereby reducing the rate of self-condensation.[8][9]

  • Optimal Temperature: Lowering the reaction temperature can also help to slow down the self-condensation side reaction.[8]

Issue 4: Formation of Michael Addition By-products in Knoevenagel Condensation

• Question: My Knoevenagel condensation is producing a significant amount of a Michael addition by-product. How can I suppress this side reaction?

• Answer: The α,β-unsaturated product of the Knoevenagel condensation can sometimes react with another equivalent of the malonate enolate via a Michael addition. To minimize this:

  • Control Stoichiometry: Use a stoichiometry that does not favor an excess of the nucleophilic malonate at the end of the reaction.

  • Monitor Reaction Progress: Closely monitor the reaction using techniques like TLC. The reaction should be stopped once the starting materials are consumed to prevent the subsequent Michael addition.[8]

  • Temperature Control: Lowering the reaction temperature can help to reduce the rate of the Michael addition.[8]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the selective saponification of diethyl malonate to potassium monoethyl malonate?

A1: The reaction is advantageously carried out at temperatures below 80°C, with a preferred range of 0°C to 30°C. These conditions promote a rapid and selective partial saponification.[2]

Q2: How does the choice of base affect the malonic ester synthesis?

A2: The base should be strong enough to deprotonate the malonic ester but chosen carefully to avoid side reactions. It is crucial to match the alkoxide base to the ester's alkyl group (e.g., sodium ethoxide for diethyl malonate) to prevent transesterification.[3] While stronger bases like sodium hydride can be used, alkoxides are generally sufficient and more common.

Q3: Can water be used as a solvent for the Knoevenagel condensation?

A3: Yes, using water as a solvent is a viable and often "green" alternative. Several protocols have been developed for Knoevenagel condensations in aqueous media, which can be efficient and simplify product isolation, as the product may precipitate directly from the reaction mixture.[8]

Q4: What is the Doebner modification of the Knoevenagel condensation?

A4: The Doebner modification involves the reaction of an aldehyde or ketone with malonic acid in the presence of pyridine, often with a catalytic amount of piperidine. A key feature of this modification is that the initial condensation product can undergo decarboxylation in situ, particularly with heating, to yield an α,β-unsaturated carboxylic acid.[6][10]

Q5: How can I purify the product from a Knoevenagel condensation?

A5: The purification method depends on the product's properties. Common techniques include:

• Crystallization: If the product is a solid, recrystallization from a suitable solvent is often effective.[8]

• Column Chromatography: This is a standard method for purifying liquid products or separating mixtures of solids.[8]

• Acid-Base Extraction: If the product has acidic or basic functionalities, this can be used to separate it from neutral impurities.[8]

• Filtration and Washing: In some cases, especially in aqueous media, the product may precipitate and can be isolated by simple filtration and washing.[8]

Data Presentation

Table 1: Influence of Reactant Stoichiometry on Dipotassium Malonate (DKM) Formation

Molar Ratio (DEM:KOH)	Mixing Conditions	DKM Content (% by weight)	Yield of KEM (%)
~1:1	Inadequate	<0.2	76
>1.5	Intensive	0.3	85.5
2.1 (mol DEM) to 1.8 (mol KOH)	Inadequate (50 rpm)	>5	82.6

Data sourced from patents describing the synthesis of potassium monoalkyl malonates.[1]

Table 2: Comparison of Catalysts in the Knoevenagel Condensation of Benzaldehyde and Malononitrile

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)
Piperidine	Toluene	Reflux	-	High
In/AlMC M-41	Ethanol	25	25 min	95
Basic-Meso-ZSM-5	-	50	30 min	-
[Bmim][OAc]	Water	Room Temp	minutes	High
Boric Acid	Aqueous Ethanol	Room Temp	-	High
CaO–MgO	Water	Room Temp	10 min	98
ZnO	Solvent-free	Room Temp	6 h	>95

This table presents a qualitative and quantitative comparison of different catalytic systems.[11][12]

Experimental Protocols

Protocol 1: Synthesis of Potassium Monoethyl Malonate with Minimized DKM Formation

• Reaction Setup: In a flask equipped with a mechanical stirrer, add diethyl malonate (DEM).

• Reagent Preparation: Prepare a solution of potassium hydroxide (KOH) in ethanol.

• Addition: With intensive stirring, slowly add the KOH solution to the DEM. Maintain a molar ratio of DEM to KOH of at least 1.5:1.

• Reaction: Continue stirring at a temperature between 15-20°C for approximately 2 hours.

• Isolation: The precipitated potassium monoethyl malonate (KEM) is isolated by filtration.

• Washing and Drying: Wash the solid with ethanol and dry under vacuum.

This protocol is adapted from a patented industrial process designed for high purity.[1]

Protocol 2: Knoevenagel Condensation with Minimized Self-Condensation

• Reaction Setup: In a round-bottom flask, dissolve the active methylene compound (e.g., potassium malonate) and a catalytic amount of a weak base (e.g., piperidine, ~0.1 equivalents) in a suitable solvent (e.g., ethanol).

• Slow Addition: Add the aldehyde or ketone (1 equivalent) to the solution dropwise or in portions over a period of time while stirring.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture and quench with a dilute acid solution (e.g., 2M HCl).

• Isolation: If a precipitate forms, cool the mixture to maximize precipitation and collect the solid by filtration. Wash the product with cold water.

This is a general protocol to minimize the self-condensation of the carbonyl compound.[8]

Visualizations

Workflow for Knoevenagel Condensation.

Troubleshooting Dialkylation.

By-product Formation Pathways.

References

• 1. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Malonic Ester Synthesis [organic-chemistry.org]
• 5. organic chemistry - Choice of base for malonic ester synthesis - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 7. (PDF) Simple Protocol for the Knoevenagel Condensation [research.amanote.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Knoevenagel Condensation [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Reactions Involving Potassium Malonate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the scale-up of reactions involving potassium malonate and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is potassium malonate and what are its key properties?

Potassium malonate is the potassium salt of malonic acid. It is a white, crystalline, hygroscopic solid.[1][2] While dipotassium (B57713) malonate is soluble in water, mono-potassium malonate salts, such as potassium methyl malonate and potassium ethyl malonate, are soluble in methanol (B129727) and slightly soluble in water.[1][2][3][4][5] These mono-ester salts are versatile intermediates in organic synthesis.

Q2: What are the primary applications of potassium malonate in larger-scale synthesis?

Potassium malonate and its mono-ester derivatives are crucial reagents in several carbon-carbon bond-forming reactions that are scalable for industrial and pharmaceutical applications. These include:

• Knoevenagel Condensation: A reaction between an active methylene (B1212753) compound (like a malonic ester) and a carbonyl compound (aldehyde or ketone) to form a C=C double bond.[6] This is a key step in the synthesis of various fine chemicals, polymers, and active pharmaceutical ingredients.

• Michael Addition: The 1,4-conjugate addition of a nucleophile (the Michael donor, such as a malonate enolate) to an α,β-unsaturated carbonyl compound (the Michael acceptor). This reaction is widely used to create more complex molecules.

• Malonic Ester Synthesis: A classic method for preparing substituted carboxylic acids. It involves the alkylation of a malonic ester followed by hydrolysis and decarboxylation.[7][8][9]

Q3: What are the main challenges when scaling up reactions with potassium malonate?

Scaling up reactions involving potassium malonate from the lab to pilot plant or industrial scale can present several challenges, including:

• Solubility and Viscosity Issues: Potassium malonate and its derivatives can have limited solubility in some organic solvents, leading to heterogeneous reaction mixtures (slurries). As the scale increases, managing the viscosity of these slurries to ensure efficient mixing and heat transfer becomes critical.

• Exotherm Control: The formation of the malonate enolate and subsequent alkylation or condensation reactions can be exothermic.[10] In large reactors with a lower surface-area-to-volume ratio, dissipating this heat effectively is crucial to prevent runaway reactions and the formation of byproducts.

• Impurity Formation: The formation of impurities, such as dialkylated products or the dipotassium salt of malonic acid, can be more pronounced at a larger scale if reaction conditions are not carefully controlled.[11]

• Product Isolation and Purification: Isolating and purifying the desired product from large volumes of reaction mixtures and potential byproducts can be challenging.

Troubleshooting Guides

Problem 1: Low Yield and/or Incomplete Conversion

Symptoms:

• Reaction monitoring (e.g., by TLC, GC, or HPLC) shows a significant amount of starting material remaining even after extended reaction times.

• The isolated yield of the desired product is significantly lower than expected from lab-scale experiments.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Mixing/Mass Transfer	In heterogeneous reactions, poor mixing can lead to localized areas of low reactant concentration. On a larger scale, the type of agitator, agitation speed, and baffle design are critical for ensuring good solid-liquid contact. Consider using a higher-torque overhead stirrer with an appropriate impeller design for viscous slurries.
Poor Solubility of Potassium Malonate	The solubility of potassium malonate can be a limiting factor. Refer to the solubility data table below to select a more appropriate solvent or consider using a co-solvent to improve solubility. Gentle heating may also improve solubility, but this must be balanced against the risk of side reactions.
Base Inactivation or Insufficient Amount	If using a base to generate the malonate enolate in situ, ensure it is fresh and anhydrous, as moisture can deactivate many bases.[3] On a larger scale, ensure that at least a stoichiometric amount of base is used and that it is dispersed effectively throughout the reaction mixture.
Incorrect Reaction Temperature	Some reactions require a specific temperature to proceed at an optimal rate. If the temperature is too low, the reaction may be sluggish. If it's too high, side reactions or decomposition can occur. Use a temperature probe to monitor the internal reaction temperature and ensure it is maintained within the desired range.

Problem 2: Formation of Significant Byproducts (e.g., Dialkylation, Self-Condensation)

Symptoms:

• Chromatographic analysis (GC, LC-MS) shows the presence of significant amounts of undesired products, such as dialkylated malonates or self-condensation products of the carbonyl compound.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Poor Control of Stoichiometry	On a large scale, localized high concentrations of one reactant can promote side reactions. For mono-alkylation, consider adding the alkylating agent slowly and sub-surface to maintain a low instantaneous concentration.[12] Using a slight excess of the malonic ester can also help to minimize dialkylation.[12]
High Reaction Temperature	Elevated temperatures can increase the rate of side reactions. Carefully control the reaction temperature and consider running the reaction at a lower temperature for a longer period.
Inappropriate Base or Base Concentration	The choice and concentration of the base are crucial. For Knoevenagel condensations, a weak base is often preferred to avoid the self-condensation of aldehydes or ketones. For malonic ester alkylations, using a base with a cation that matches the ester's alcohol component (e.g., sodium ethoxide for ethyl esters) can prevent transesterification.[3]

Problem 3: Viscosity and Slurry Handling Issues

Symptoms:

• The reaction mixture becomes a thick, difficult-to-stir slurry, leading to poor mixing and heat transfer.

• Difficulty in transferring the reaction mixture or filtering the product.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
High Solids Concentration	As the reaction progresses, the product may precipitate, increasing the solids content of the slurry. Consider starting with a more dilute reaction mixture. While this may increase the overall batch volume, it can significantly improve handling.
Particle Size and Morphology	The size and shape of the solid particles can greatly influence the viscosity of the slurry. Controlled crystallization of the potassium malonate starting material or the product can sometimes lead to more manageable slurries.
Solvent Choice	The solvent can affect both the solubility of the reactants/products and the overall viscosity of the slurry. Experiment with different solvents or solvent mixtures on a small scale to find a system with better handling properties.

Problem 4: Exotherm and Heat Management Difficulties

Symptoms:

• A rapid and difficult-to-control increase in the internal reaction temperature.

• Evidence of product decomposition or increased byproduct formation.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Rapid Reagent Addition	The rate of addition of a reactive reagent is a critical parameter for controlling the exotherm. On a large scale, the addition rate should be carefully controlled and monitored. Consider using a dosing pump for precise control.
Insufficient Cooling Capacity	The cooling capacity of the reactor may not be sufficient to remove the heat generated by the reaction. Ensure the reactor's cooling jacket is operating efficiently and at the appropriate temperature. For highly exothermic reactions, consider using a "semi-batch" process where one reactant is added slowly to control the rate of heat generation.
High Reactant Concentration	More concentrated reactions will generate more heat per unit volume. Running the reaction at a lower concentration can help to mitigate the exotherm, although this will increase the batch size.

Data Presentation

Solubility of Potassium Malonate Derivatives

Quantitative solubility data for potassium malonate and its simple mono-esters in common organic solvents is not widely available in comprehensive tables. The following provides a qualitative summary based on available information. It is highly recommended to determine solubility experimentally for the specific solvent system and temperature range of interest.

Compound	Solvent	Solubility	Reference
Potassium Methyl Malonate	Methanol	Soluble	[3][4]
Potassium Ethyl Malonate	Water	Soluble	[1][2]
Potassium Ethyl Malonate	Methanol	Slightly Soluble	[1][5]
Potassium Ethyl Malonate	Water	Slightly Soluble	[5]
Dimethyl Malonate	DMSO	≥19 mg/mL	[13]
Dimethyl Malonate	Ethanol (B145695)	≥10.2 mg/mL	[13]
Dimethyl Malonate	Water	≥12.6 mg/mL	[13]
Potassium tert-butyl malonate	DMSO	2 mg/mL (with heating)	[14]

Experimental Protocols

Protocol 1: Large-Scale Synthesis of Potassium Monoethyl Malonate

This protocol is adapted from a patented industrial process and emphasizes control of reactant ratios and mixing to minimize the formation of dipotassium malonate.[8]

Materials:

• Diethyl malonate (DEM)

• Potassium hydroxide (B78521) (KOH)

• Anhydrous ethanol

Procedure:

• Charge a suitable reactor with an excess of diethyl malonate (e.g., 3 to 5 molar equivalents relative to KOH).

• Prepare a solution of potassium hydroxide in anhydrous ethanol.

• With vigorous and efficient stirring, slowly add the ethanolic KOH solution to the diethyl malonate at a controlled temperature (e.g., 15-20 °C). The rate of addition should be controlled to manage any exotherm.

• The product, potassium monoethyl malonate, will precipitate as a solid, forming a slurry.

• After the addition is complete, continue stirring for a short period to ensure the reaction goes to completion.

• Isolate the solid product by filtration (e.g., using a filter press or centrifuge on an industrial scale).

• Wash the filter cake with ethanol to remove excess diethyl malonate and other impurities.

• Dry the product under vacuum.

Protocol 2: Scaled-Up Knoevenagel Condensation for Cinnamic Acid Synthesis

This protocol describes a classic Knoevenagel-Doebner synthesis of cinnamic acid.[1]

Materials:

• Malonic acid

• Benzaldehyde (B42025) (freshly distilled)

• Pyridine (B92270)

• Piperidine (B6355638) (catalyst)

• Concentrated hydrochloric acid

Procedure:

• In a reactor equipped with a reflux condenser and overhead stirrer, dissolve malonic acid in pyridine.

• Add freshly distilled benzaldehyde (1.0 equivalent) to the solution.

• Add a catalytic amount of piperidine (e.g., 0.05 equivalents).

• Heat the reaction mixture to a gentle reflux and stir for 2-8 hours. The evolution of CO₂ gas indicates the reaction is proceeding. Monitor the disappearance of benzaldehyde by a suitable analytical method (e.g., TLC or HPLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Slowly pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid to precipitate the cinnamic acid.

• Collect the solid product by vacuum filtration.

• Wash the crystals with cold water to remove pyridine hydrochloride.

• Dry the crude product. For higher purity, the cinnamic acid can be recrystallized from a suitable solvent, such as an ethanol/water mixture.

Mandatory Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Strategy for managing reaction exotherms.

Caption: Process Analytical Technology (PAT) workflow for real-time reaction monitoring.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Methyl potassium malonate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. asianpubs.org [asianpubs.org]
• 6. Chemicals [chemicals.thermofisher.cn]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Malonic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Buy Ethyl potassium malonate | 6148-64-7 [smolecule.com]
• 12. benchchem.com [benchchem.com]
• 13. CN103351270B - Method for catalyzing Knoevenagel condensation reaction by using function ion liquid - Google Patents [patents.google.com]
• 14. medchemexpress.com [medchemexpress.com]

"effect of pH on the stability of potassium malonate solutions"

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of potassium malonate solutions, particularly concerning the effects of pH. This resource is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected change in solution pH over time, typically an increase.	Degradation of malonate via decarboxylation, consuming protons and forming acetate (B1210297) and CO2. This is more pronounced at acidic pH.	Prepare fresh solutions before use, especially for pH-sensitive experiments. Store solutions at recommended conditions (see FAQ). If a stable pH is critical, consider using a suitable buffer system, but validate for any interference with your experiment.
Gas evolution (bubbling) observed in the solution.	Formation of carbon dioxide (CO2) gas as a byproduct of malonate decarboxylation. This process is accelerated by acidic conditions and higher temperatures.	Avoid storing solutions at elevated temperatures. If heating is required for your experiment, be aware that degradation will be faster. Perform such steps in a well-ventilated area.
Reduced potency or inconsistent results in enzymatic assays (e.g., succinate (B1194679) dehydrogenase inhibition).	Degradation of the active malonate species. The concentration of the inhibitor may be lower than expected.	Quantify the malonate concentration using a stability-indicating method like HPLC before use in critical applications. Prepare fresh solutions for each experiment.
Precipitate formation in the solution.	If using a buffer, the buffer salts may be incompatible with potassium malonate or other components in the solution, especially at different temperatures.	Ensure all components are soluble under the experimental conditions. If a precipitate forms upon cooling, it may be necessary to prepare the solution at the temperature of use.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for potassium malonate in aqueous solutions?

A1: The primary degradation pathway for potassium malonate in aqueous solutions is decarboxylation. In this reaction, the malonate ion loses a molecule of carbon dioxide (CO2) to form acetate. This process is influenced by pH and temperature.

Q2: How does pH affect the stability of potassium malonate solutions?

A2: The stability of malonate is significantly dependent on pH. The rate of decarboxylation is fastest in acidic conditions and decreases as the pH becomes more alkaline. The fully protonated malonic acid degrades more rapidly than the singly charged malonate ion (malonate(-1)), which in turn degrades faster than the doubly charged malonate ion (malonate(-2)).[1][2] Therefore, for maximum stability, solutions should be kept at a neutral to slightly alkaline pH.

Q3: What are the recommended storage conditions for potassium malonate solutions?

A3: To minimize degradation, potassium malonate solutions should be stored in tightly sealed containers in a cool, dry place. For short-term storage, refrigeration (2-8 °C) is recommended. For long-term storage, consider preparing fresh solutions as needed. Avoid acidic conditions and exposure to high temperatures.

Q4: Can I heat a potassium malonate solution to aid dissolution?

A4: While gentle warming can aid dissolution, prolonged heating, especially at acidic pH, will accelerate the decarboxylation of malonate. If heating is necessary, use the lowest effective temperature for the shortest possible duration.

Q5: How can I determine the stability of my potassium malonate solution?

A5: A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), can be used to quantify the concentration of potassium malonate and detect the presence of its primary degradant, acetate.[3][4] A forced degradation study can also be performed to understand the stability of your specific formulation.

Quantitative Data on Stability

The following table summarizes the relative stability of malonate species at different pH values based on decarboxylation kinetics. Note that degradation is significantly accelerated at elevated temperatures.

Species	Predominant pH Range	Relative Stability	Primary Degradation Product
Malonic Acid (H₂A)	< 2	Low	Acetic Acid + CO₂
Monobasic Malonate (HA⁻)	3 - 5	Moderate	Acetate + CO₂
Dibasic Malonate (A²⁻)	> 6	High	Acetate + CO₂

This table illustrates the general trend of stability. Actual degradation rates are dependent on temperature, concentration, and solution matrix.

Experimental Protocols

Protocol: Forced Degradation Study of Potassium Malonate Solution

This protocol outlines a typical forced degradation study to assess the stability of a potassium malonate solution under various stress conditions, as recommended by ICH guidelines.[5][6][7]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of potassium malonate in purified water.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 5 mL of the stock solution, add 5 mL of 0.1 M HCl.

  • Incubate at 60°C for 48 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M NaOH.

  • Dilute to a final concentration of 0.1 mg/mL with water.

• Base Hydrolysis:

  • To 5 mL of the stock solution, add 5 mL of 0.1 M NaOH.

  • Incubate at 60°C for 48 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M HCl.

  • Dilute to a final concentration of 0.1 mg/mL with water.

• Oxidative Degradation:

  • To 5 mL of the stock solution, add 5 mL of 3% hydrogen peroxide.

  • Store at room temperature for 48 hours, protected from light.

  • Dilute to a final concentration of 0.1 mg/mL with water.

• Thermal Degradation:

  • Keep 10 mL of the stock solution in a hot air oven at 80°C for 72 hours.

  • Cool to room temperature.

  • Dilute to a final concentration of 0.1 mg/mL with water.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method.

Protocol: Stability-Indicating HPLC Method

This is a general method that can be adapted for the analysis of potassium malonate.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of a suitable buffer (e.g., phosphate (B84403) buffer, pH adjusted to 6.8) and a polar organic solvent like acetonitrile (B52724) or methanol.[3][4]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a suitable wavelength (e.g., 210 nm).

• Injection Volume: 20 µL.

• Quantification: The peak area of malonate is used to determine its concentration against a standard curve. The appearance of new peaks (e.g., acetate) indicates degradation.

Visualizations

Caption: pH-dependent decarboxylation pathway of malonate.

Caption: Workflow for a forced degradation study.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Potassium methyl malonate | SIELC Technologies [sielc.com]
• 4. Separation of Potassium methyl malonate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. biomedres.us [biomedres.us]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Solubility of Potassium Malonate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor solubility of potassium malonate and its derivatives in reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of potassium malonate and its monoesters?

A1: Dipotassium (B57713) malonate is a salt that is highly soluble in water but has low solubility in most organic solvents due to its ionic nature. Monoesters of potassium malonate, such as ethyl potassium malonate, are also soluble in water and show slight solubility in polar protic solvents like methanol (B129727) and ethanol (B145695). Their solubility is limited in many common organic reaction solvents. For instance, the synthesis of ethyl potassium malonate often concludes with its precipitation from ethanol upon cooling.

Q2: Why is my potassium malonate not dissolving in the reaction solvent?

A2: The low solubility of potassium malonate in many organic solvents is a primary reason for dissolution problems. Factors that can exacerbate this issue include:

• Solvent Polarity: Potassium malonate, being a salt, dissolves best in polar solvents. Its solubility will be significantly lower in non-polar or weakly polar organic solvents.

• Temperature: While heating can increase the solubility of most salts, the effect may be limited for potassium malonate in non-polar organic solvents.

• Common Ion Effect: The presence of other potassium salts in the reaction mixture can suppress the dissolution of potassium malonate.

• pH of the medium: The protonation state of the malonate is pH-dependent, which can influence its solubility.

Q3: Can I use a co-solvent to improve the solubility of potassium malonate?

A3: Yes, using a polar co-solvent can be an effective strategy. Adding a small amount of a polar solvent in which potassium malonate is more soluble, such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO), to your primary reaction solvent can significantly enhance its concentration in the solution. However, it is crucial to ensure that the co-solvent does not interfere with your reaction chemistry.

Q4: How does pH affect the solubility of potassium malonate?

A4: The solubility of potassium malonate can be influenced by the pH of the reaction mixture. Malonic acid is a dicarboxylic acid with pKa values of approximately 2.85 and 5.70. In acidic conditions (pH < pKa1), the malonate dianion will be protonated to form monopotassium malonate or malonic acid, which have different solubility profiles. In strongly basic conditions, the dipotassium salt is expected to be the predominant species. Maintaining a stable and appropriate pH is important for consistent solubility.

Troubleshooting Guides

Issue 1: Potassium Malonate Precipitates During Reaction

Symptoms:

• The reaction mixture becomes a thick, difficult-to-stir slurry.

• The solid potassium malonate does not appear to be consumed as the reaction progresses.

• Low reaction yield or incomplete conversion of starting materials.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for potassium malonate precipitation.

Issue 2: Low Reactivity in a Heterogeneous Mixture

Symptoms:

• The reaction stalls despite the presence of all reagents.

• The reaction rate is impractically slow.

Solution: Phase-Transfer Catalysis (PTC)

In situations where potassium malonate has poor solubility in the organic phase of the reaction, a phase-transfer catalyst can be employed to facilitate the reaction. The PTC transports the malonate anion from the solid or aqueous phase into the organic phase where the reaction with the substrate occurs.

Caption: Principle of Phase-Transfer Catalysis for potassium malonate reactions.

Data Presentation

Qualitative Solubility of Potassium Malonate Salts

Solvent Class	Examples	Dipotassium Malonate Solubility	Monoethyl Potassium Malonate Solubility
Polar Protic	Water, Methanol, Ethanol	High (in water)	Soluble (in water), Slightly Soluble (in methanol/ethanol)
Polar Aprotic	DMF, DMSO, Acetonitrile	Likely sparingly soluble	Soluble (in DMF)
Non-Polar	Toluene, Hexane, Dioxane	Insoluble	Insoluble
Ethers	Diethyl ether, THF	Insoluble	Insoluble (in ether), Some solubility (in THF)

Experimental Protocols

Protocol 1: Improving Solubility with a Co-solvent

• Solvent Selection: Choose a polar aprotic co-solvent that is known to dissolve potassium malonate (e.g., DMF, DMSO) and is compatible with your reaction conditions.

• Initial Dissolution Attempt: Begin by attempting to dissolve the potassium malonate in your primary reaction solvent at the desired reaction temperature.

• Co-solvent Addition: If solubility is poor, add the co-solvent dropwise to the stirred reaction mixture until the potassium malonate dissolves. Start with a small volume (e.g., 5-10% of the total solvent volume).

• Monitoring: Observe the reaction mixture closely. If the salt dissolves and the reaction proceeds, no further addition is necessary. If not, you may need to slightly increase the amount of co-solvent or consider an alternative strategy.

• Caution: Be aware that the co-solvent may affect the reaction rate and selectivity. A small-scale trial is recommended.

Protocol 2: Using a Phase-Transfer Catalyst (PTC) for Alkylation

This protocol is adapted for a typical alkylation of a substrate using potassium carbonate as the base and a malonic ester, where the potassium salt of the malonate is formed in situ. The principle can be extended to reactions using pre-formed potassium malonate.

• Reagent Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the malonic ester, the alkylating agent, and an excess of anhydrous powdered potassium carbonate.

• Solvent Addition: Add a non-polar or weakly polar aprotic solvent (e.g., toluene, acetonitrile).

• PTC Addition: Add a catalytic amount (1-5 mol%) of a phase-transfer catalyst. Common choices include tetrabutylammonium (B224687) bromide (TBAB) or a crown ether (e.g., 18-crown-6).

• Reaction Conditions: Heat the mixture to the desired reaction temperature with vigorous stirring. The PTC will facilitate the transfer of the malonate anion into the organic phase to react with the alkylating agent.

• Monitoring: Monitor the reaction progress by a suitable technique (e.g., TLC, GC, NMR).

• Work-up: Upon completion, cool the reaction mixture, filter to remove the inorganic salts, and wash the solid with the reaction solvent. The filtrate can then be processed to isolate the product.

Reference Data & Comparative Studies

A Comparative Guide: Potassium Malonate vs. Sodium Malonate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in carbanion chemistry, the choice of counterion can significantly influence reaction outcomes. Malonic esters, key intermediates in the synthesis of a wide array of pharmaceuticals and complex molecules, are typically deprotonated to form enolates. The nature of the alkali metal counterion—most commonly potassium or sodium—can alter the physical properties and reactivity of these crucial intermediates. This guide provides a detailed comparison of potassium malonate and sodium malonate, summarizing available experimental data and theoretical considerations to aid in reagent selection for organic synthesis.

Physical and Chemical Properties: A Comparative Overview

A fundamental aspect influencing the choice between potassium and sodium malonate is their physical properties, which dictate their handling and solubility in various solvent systems. While direct comparative studies are limited, a compilation of available data provides valuable insights.

Property	Potassium Ethyl Malonate	Sodium Malonate (Dibasic)	References
Molecular Formula	C₅H₇KO₄	C₃H₂Na₂O₄	[1][2]
Molecular Weight	170.20 g/mol	148.03 g/mol	[1][2]
Appearance	White to off-white crystalline powder	White crystalline powder	[3][4]
Melting Point	194 °C (decomposes)	>300 °C	[5][6][7]
Solubility in Water	Soluble	148 g/L at 20 °C	[3][5][8]
Solubility in Organic Solvents	Slightly soluble in methanol	Data not readily available for common organic solvents	[5][9][10]

The Influence of the Counterion on Reactivity

The difference in ionic radius and charge density between potassium (K⁺) and sodium (Na⁺) ions is a key determinant of the reactivity of their corresponding malonate enolates.

• Ionic Radius: K⁺ (1.38 Å) is larger than Na⁺ (1.02 Å).

• Hard-Soft Acid-Base (HSAB) Theory: Both K⁺ and Na⁺ are considered "hard" acids. However, the smaller Na⁺ ion has a higher charge density, making it a "harder" acid than K⁺. The enolate oxygen is a "hard" base. The stronger interaction between the harder Na⁺ and the enolate oxygen can lead to more tightly bound ion pairs.

This difference in ion pairing can influence the equilibrium between the kinetic and thermodynamic enolates. Potassium counterions are known to favor the formation of the thermodynamic enolate due to a more reversible deprotonation process.[11] This can be a critical factor in reactions where regioselectivity is a concern.

The nature of the counterion also affects the aggregation state of the enolate in solution, which in turn can impact its nucleophilicity.[1][6] While specific studies on malonate enolate aggregation are not prevalent, it is a general principle in enolate chemistry that the counterion plays a significant role.

Performance in Key Organic Syntheses

Malonic Ester Synthesis

The malonic ester synthesis is a cornerstone for the preparation of substituted carboxylic acids. The first step involves the formation of a malonate enolate, which then acts as a nucleophile.

A key piece of evidence suggesting a potential advantage for potassium malonate comes from a patent detailing the synthesis of the malonate salts themselves. The preparation of potassium monoethyl malonate from diethyl malonate and potassium hydroxide (B78521) was reported to provide a higher yield and a product that is easier to filter and purify compared to the analogous synthesis of sodium monoethyl malonate.[12] Specifically, a comparative example showed that the sodium monoethyl malonate was obtained in a much lower yield (15.2%) and with significant contamination of the disodium (B8443419) salt (18.6%), whereas the potassium salt could be obtained in high yield (>90%) and purity.[12] While this does not directly compare their performance in a subsequent alkylation, a purer and more easily handled starting material is a significant advantage in any synthetic sequence.

The general workflow for a malonic ester synthesis is depicted below.

Caption: General workflow for the malonic ester synthesis.

Knoevenagel Condensation

The Knoevenagel condensation is a C-C bond-forming reaction between an active methylene (B1212753) compound, such as a malonate, and a carbonyl compound. The choice of base and counterion can influence the reaction rate and yield. While many protocols utilize amine bases, alkali metal malonates can also be employed. A comparative study on the use of various potassium salts as catalysts for the Knoevenagel condensation highlighted the importance of basicity.[13] Although this study did not directly compare potassium and sodium malonates, it provides a framework for understanding how the basicity, influenced by the counterion and the salt's interaction with the catalyst support, can be tuned to optimize the reaction.

The key steps in a Knoevenagel condensation are outlined in the following diagram.

Caption: Key steps in the Knoevenagel condensation reaction.

Experimental Protocols

Detailed experimental protocols for reactions involving malonates are abundant in the literature. Below are representative procedures for the synthesis of a malonate salt and a subsequent alkylation, illustrating the typical conditions for using potassium and sodium-based reagents.

Protocol 1: Synthesis of Potassium Monoethyl Malonate

This protocol is adapted from Organic Syntheses.[14]

• Reaction Setup: A 2-L three-necked flask is equipped with a stirrer, a dropping funnel, and a reflux condenser.

• Reagents: 100 g (0.625 mole) of diethyl malonate and 400 mL of absolute ethanol (B145695) are added to the flask.

• Base Addition: A solution of 35 g of potassium hydroxide pellets in 400 mL of absolute ethanol is added dropwise over 1 hour with stirring at room temperature.

• Reaction: A white precipitate of potassium ethyl malonate forms. Stirring is continued for an additional 2 hours after the addition is complete.

• Isolation: The mixture is heated to boiling and filtered while hot. The filtrate is cooled in an ice bath to complete the precipitation. The salt is collected by suction filtration, washed with ether, and dried.

• Yield: The typical yield is 80–87 g (75–82%).[14]

Protocol 2: Alkylation of Diethyl Malonate using Sodium Ethoxide

This is a general procedure for the alkylation of diethyl malonate.

• Enolate Formation: Diethyl malonate is treated with one equivalent of sodium ethoxide in a suitable solvent, typically absolute ethanol, to form the sodium enolate.

• Alkylation: The alkylating agent (e.g., an alkyl halide) is added to the solution of the enolate. The reaction mixture is typically heated to reflux to ensure complete reaction.

• Work-up: After the reaction is complete, the solvent is removed, and the residue is treated with water. The organic layer containing the alkylated malonic ester is separated.

• Purification: The crude product is purified by distillation under reduced pressure.

The following diagram illustrates the influence of the counterion on the malonate enolate, a key factor in its reactivity.

Caption: Influence of counterion on malonate enolate properties.

Conclusion

The choice between potassium malonate and sodium malonate in organic synthesis is nuanced, with theoretical considerations often guiding the decision in the absence of direct comparative data. The available evidence suggests that potassium malonate may offer advantages in terms of ease of preparation and purity of the isolated salt. Theoretically, the larger, softer potassium cation can lead to a more reactive, "naked" enolate, potentially favoring thermodynamic products. In contrast, the smaller, harder sodium cation may form a tighter ion pair with the enolate, which could influence reactivity and selectivity.

For researchers and drug development professionals, the selection of the malonate salt should be made based on the specific requirements of the reaction, including the desired regioselectivity, the nature of the solvent, and the practical aspects of reagent handling and purity. While sodium-based reagents are historically common, the potential benefits of using potassium malonate warrant consideration, particularly in challenging synthetic steps where optimizing yield and selectivity is critical. Further direct comparative studies are needed to fully elucidate the quantitative differences in performance between these two important reagents.

References

• 1. researchgate.net [researchgate.net]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. The effect of counter-ions on the ion selectivity of potassium and sodium ions in nanopores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 5. organic chemistry - Alkali metal enolates - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Lithium, sodium and potassium enolate aggregates and monomers: syntheses and structures - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 8. JPH11322669A - Production of potassium monoethyl malonate - Google Patents [patents.google.com]
• 9. Alkali-Metal Mediation: Diversity of Applications in Main-Group Organometallic Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

A Comparative Guide to the Reactivity of Malonate Salts for Researchers

For scientists and professionals in drug development and chemical research, the selection of appropriate reagents is critical for optimizing reaction outcomes. Malonate salts are versatile C3 synthons widely employed in carbon-carbon bond-forming reactions, such as the malonic ester synthesis and Knoevenagel condensation. The reactivity of the malonate enolate is significantly influenced by the nature of the counterion, typically an alkali metal. This guide provides an objective comparison of the reactivity of different malonate salts, supported by experimental data, to aid in the selection of the most suitable reagent for specific synthetic applications.

Executive Summary

The reactivity of malonate salts in nucleophilic reactions is critically dependent on the associated alkali metal cation (e.g., lithium, sodium, potassium). The nature of this counterion influences the degree of ion pairing, aggregation, and the overall nucleophilicity of the malonate enolate.

Generally, the reactivity follows the trend: Potassium > Sodium > Lithium .

• Potassium malonates are typically the most reactive due to the large size and low charge density of the K+ ion, which results in a "freer" and more nucleophilic enolate.

• Sodium malonates represent a balance of reactivity and are widely used due to the ready availability and ease of preparation of sodium alkoxide bases.

• Lithium malonates are the least reactive among the common alkali metal salts. The small, hard Li+ cation forms strong ion pairs with the enolate oxygen, reducing its nucleophilicity. These salts are often favored when kinetic control is desired.

Data Presentation: Comparison of Malonate Salt Performance

The following tables summarize the impact of the alkali metal counterion on the reactivity of diethyl malonate in alkylation reactions.

Table 1: Influence of Alkali Metal Counterion on Diethyl Malonate Enolate Properties

Property	Lithium (Li+)	Sodium (Na+)	Potassium (K+)
Cation Size (Å)	0.76	1.02	1.38
Enolate Affinity	Highest	Intermediate	Lowest
Ion Pairing	Strong	Intermediate	Weak
Aggregation in Solution	High (forms aggregates)	Moderate	Low
Relative Reactivity	Lowest	Intermediate	Highest

Source: Gas-phase alkali-metal cation affinities of stabilized enolates and studies on enolate aggregation.[1][2][3][4]

Table 2: Comparative Yields in the Alkylation of Diethyl Malonate

Malonate Salt	Base Used for Formation	Alkylating Agent	Reaction Conditions	Typical Yield (%)
Sodium Diethylmalonate	Sodium Ethoxide	n-Butyl bromide	Ethanol (B145695), Reflux	80-85
Potassium Diethylmalonate	Potassium Carbonate / PTC*	n-Butyl bromide	Toluene, 80°C	~95
Lithium Diethylmalonate	Lithium Diisopropylamide (LDA)	Benzyl bromide	THF, -78°C to rt	Lower yields often observed due to aggregation and lower reactivity

*PTC: Phase Transfer Catalyst (e.g., 18-crown-6 (B118740) or a quaternary ammonium (B1175870) salt)

Note: Direct side-by-side quantitative comparisons under identical conditions are scarce in the literature. The presented data is a composite from various sources to illustrate the general trend.

Experimental Protocols

Detailed methodologies for the preparation and alkylation of sodium and potassium diethylmalonate are provided below. A general protocol for the generation of lithium diethylmalonate is also included for comparative purposes.

Protocol 1: Alkylation of Diethyl Malonate using Sodium Ethoxide (Formation of Sodium Diethylmalonate)

Objective: To synthesize diethyl n-butylmalonate via the alkylation of sodium diethylmalonate.

Materials:

• Diethyl malonate

• Sodium metal

• Absolute ethanol

• n-Butyl bromide

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, add absolute ethanol. Carefully add sodium metal in small pieces to the ethanol with stirring. The reaction is exothermic and produces hydrogen gas. Continue stirring until all the sodium has dissolved.

• Formation of Sodium Diethylmalonate: To the freshly prepared sodium ethoxide solution, add diethyl malonate dropwise at room temperature with continuous stirring.

• Alkylation: Following the complete addition of diethyl malonate, add n-butyl bromide dropwise. After the initial exothermic reaction subsides, heat the mixture to reflux for 1-2 hours, or until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract the product with diethyl ether.

• Purification: Wash the combined organic layers with saturated aqueous ammonium chloride solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Alkylation of Diethyl Malonate using Potassium Carbonate and a Phase-Transfer Catalyst (Formation of Potassium Diethylmalonate)

Objective: To synthesize diethyl n-butylmalonate using a solid-liquid phase-transfer catalysis method.

Materials:

• Diethyl malonate

• Anhydrous potassium carbonate (finely powdered)

• 1-Bromobutane (B133212)

• 18-Crown-6 (or a suitable quaternary ammonium salt)

• Toluene (anhydrous)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add anhydrous potassium carbonate, diethyl malonate, and toluene.

• Addition of Catalyst and Alkylating Agent: Add a catalytic amount of 18-crown-6 to the mixture. Add 1-bromobutane and heat the mixture to 80-90°C with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC. The reaction is typically complete within a few hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Further purification can be achieved by vacuum distillation.

Protocol 3: General Preparation of Lithium Diethylmalonate

Objective: To generate a solution of lithium diethylmalonate for subsequent reactions.

Materials:

• Diethyl malonate

• Lithium diisopropylamide (LDA) solution in THF/hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon), dissolve diethyl malonate in anhydrous THF.

• Enolate Formation: Cool the solution to -78°C (dry ice/acetone bath). To this solution, add a solution of LDA (1.05 equivalents) dropwise via a syringe.

• Completion: Stir the reaction mixture at -78°C for 30-60 minutes to ensure complete formation of the lithium enolate. The resulting solution can then be used for subsequent reactions, such as alkylation, by the slow addition of an electrophile at low temperature.

Visualization of Reaction Pathways

Malonic Ester Synthesis Workflow

The following diagram illustrates the general workflow of a malonic ester synthesis, highlighting the key steps from enolate formation to the final carboxylic acid product.

Caption: General workflow of the malonic ester synthesis.

Logical Relationship of Counterion and Reactivity

This diagram illustrates the relationship between the properties of the alkali metal counterion and the resulting reactivity of the malonate enolate.

Caption: Influence of counterion on enolate reactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. Gas-Phase Alkali-Metal Cation Affinities of Stabilized Enolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lithium, sodium and potassium enolate aggregates and monomers: syntheses and structures - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00211C [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Confirming the Purity of Potassium Malonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the confirmation of potassium malonate purity. Ensuring the purity of chemical reagents like potassium malonate is critical in research and pharmaceutical development to guarantee the reliability and reproducibility of experimental results and the safety and efficacy of final products. This document outlines key analytical techniques, presenting their principles, experimental protocols, and comparative performance data.

Comparison of Analytical Methods

The purity of potassium malonate is primarily assessed by quantifying the parent compound and identifying and quantifying any impurities. The most common impurities include dipotassium (B57713) malonate, unreacted starting materials (e.g., diethyl malonate), and residual solvents.[1] The two principal analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Acid-Base Titration.

Data Presentation

Parameter	High-Performance Liquid Chromatography (HPLC)	Acid-Base Titration
Principle	Separation of components based on their differential partitioning between a stationary and mobile phase, followed by detection (typically UV).	Neutralization reaction between the acidic salt and a standardized base to determine the amount of substance.
Primary Use	Assay of potassium malonate and quantification of impurities (e.g., dipotassium malonate, starting materials).	Assay of total acidic salt content.
Specificity	High (can separate and quantify individual components).	Low (measures total acidity, cannot distinguish between different acidic species).
Sensitivity	High (can detect impurities at low levels).	Moderate.
Limit of Detection (LOD)	0.03 - 3.31 µg/mL (representative for organic acids)[2]	Not typically determined for assay.
Limit of Quantification (LOQ)	0.10 - 11.03 µg/mL (representative for organic acids)[2]	Not typically determined for assay.
Accuracy (Recovery)	82% - 110% (representative for organic acids)[2]	Typically >99% for assay of pure substances.
Precision (%RSD)	0.4% - 2.3% (repeatability)[2]	<1%
Throughput	Moderate (typically 10-30 minutes per sample).	High (can be automated).
Instrumentation	HPLC system with UV detector.	Autotitrator or manual titration setup.
Advantages	High specificity and sensitivity, allows for simultaneous determination of impurities.	Simple, cost-effective, and highly accurate for assay of the main component.
Disadvantages	Higher cost of instrumentation and consumables, more complex method development.	Non-specific, cannot detect non-acidic impurities.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This method is adapted from established procedures for the analysis of potassium methyl malonate and other dicarboxylic acids.[3][4]

Objective: To determine the purity of potassium malonate and quantify related impurities.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or Formic acid for MS compatibility)

• Potassium malonate reference standard

• Sample of potassium malonate for testing

Chromatographic Conditions:

• Mobile Phase: A mixture of acidified water and acetonitrile. A typical starting point is 90:10 (v/v) water with 0.1% phosphoric acid:acetonitrile.[4]

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient or controlled at 25 °C

• Detection Wavelength: 210 nm[5]

• Injection Volume: 10 µL

Procedure:

• Standard Solution Preparation: Accurately weigh a known amount of potassium malonate reference standard and dissolve it in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions from the stock solution to create a calibration curve.

• Sample Solution Preparation: Accurately weigh a known amount of the potassium malonate sample and dissolve it in the mobile phase to achieve a concentration within the range of the calibration curve.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: The purity of potassium malonate is determined by comparing the peak area of the analyte in the sample to the calibration curve generated from the reference standard. Impurities can be quantified based on their peak areas relative to the main peak (area percent) or against their own reference standards if available.

Acid-Base Titration

This is a standard method for the assay of acidic salts.[6][7]

Objective: To determine the total purity of potassium malonate by assay.

Instrumentation:

• Autotitrator with a pH electrode or a burette for manual titration

• Analytical balance

• Magnetic stirrer

Reagents:

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• Phenolphthalein (B1677637) indicator (for manual titration)

• Sample of potassium malonate for testing

Procedure:

• Sample Preparation: Accurately weigh approximately 200-300 mg of the potassium malonate sample into a beaker.

• Dissolution: Dissolve the sample in approximately 50 mL of deionized water.

• Titration (Automated): Place the beaker on the autotitrator and immerse the pH electrode and titrant dispenser. Start the titration with the standardized 0.1 M NaOH solution. The endpoint is determined by the inflection point of the titration curve.

• Titration (Manual): Add 2-3 drops of phenolphthalein indicator to the dissolved sample. Titrate with the standardized 0.1 M NaOH solution from a burette until a persistent faint pink color is observed.

• Calculation: The purity of potassium malonate is calculated based on the volume of NaOH titrant consumed, its molarity, and the weight of the sample taken.

Mandatory Visualization

Purity Analysis Workflow

The following diagram illustrates the general workflow for confirming the purity of a chemical substance like potassium malonate.

Caption: General workflow for the purity analysis of potassium malonate.

Conclusion

Both HPLC and acid-base titration are valuable methods for assessing the purity of potassium malonate. HPLC is the preferred method for a comprehensive purity profile, as it can separate and quantify both the active ingredient and its potential impurities. Acid-base titration, on the other hand, offers a simple, rapid, and accurate method for determining the overall assay value. The choice of method will depend on the specific requirements of the analysis, with regulatory and research applications often requiring the specificity of HPLC, while routine quality control may utilize the efficiency of titration. For a complete characterization, both techniques can be employed to provide orthogonal information on the purity of potassium malonate.

References

• 1. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Potassium methyl malonate | SIELC Technologies [sielc.com]
• 4. ijer.ut.ac.ir [ijer.ut.ac.ir]
• 5. scispace.com [scispace.com]
• 6. Determination of salts of carboxylic acids by aqueous acidometric titration | Metrohm [metrohm.com]
• 7. scribd.com [scribd.com]

Validating Experimental Results with Potassium Malonate: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing potassium malonate, validating experimental outcomes is crucial for ensuring data integrity and reproducibility. This guide provides an objective comparison of potassium malonate's performance with alternative reagents in two key applications: as a competitive inhibitor of succinate (B1194679) dehydrogenase (SDH) and as a nucleophile in the Knoevenagel condensation. Supporting experimental data, detailed protocols, and pathway visualizations are presented to aid in the comprehensive evaluation of your results.

Potassium Malonate as a Succinate Dehydrogenase Inhibitor

Potassium malonate, due to its structural similarity to the endogenous substrate succinate, acts as a competitive inhibitor of succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain.[1] This inhibition can be a critical experimental tool for studying cellular metabolism and the effects of mitochondrial dysfunction.

Comparative Inhibition of Succinate Dehydrogenase

The efficacy of SDH inhibition by malonate can be compared to other known inhibitors, such as oxaloacetate and malate. The following table summarizes the relative inhibitory potency observed in computational models of succinate oxidation kinetics.

Inhibitor	Concentration for Significant Inhibition	Relative Potency
Oxaloacetate	0–30 μM	Most Potent
Malonate	0–5 mM	Intermediate
Malate	0–10 mM	Least Potent

Data compiled from computational modeling of succinate oxidation kinetics in bovine heart submitochondrial particles.[2]

Experimental Protocol: Succinate Dehydrogenase Inhibition Assay

This protocol outlines a spectrophotometric method to measure SDH activity and its inhibition by potassium malonate. The assay monitors the reduction of an artificial electron acceptor, 2,6-dichlorophenolindophenol (DCPIP), which changes from blue to colorless upon reduction.

Materials:

• Isolated mitochondria or submitochondrial particles (SMPs)

• Potassium phosphate (B84403) buffer (50 mM, pH 7.4)

• Succinate solution (e.g., 100 mM)

• Potassium malonate solution (various concentrations for inhibition studies)

• 2,6-dichlorophenolindophenol (DCPIP) solution (e.g., 2 mM)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 600 nm

Procedure:

• Prepare Reagent Mix: In a microcentrifuge tube, prepare the reaction mixture containing potassium phosphate buffer and DCPIP.

• Sample Preparation: Add the mitochondrial or SMP suspension to the wells of the 96-well plate.

• Inhibitor Addition: For inhibition assays, add varying concentrations of potassium malonate to the appropriate wells. Include a control group with no inhibitor.

• Initiate Reaction: Add the succinate solution to each well to start the reaction.

• Spectrophotometric Measurement: Immediately place the plate in the microplate reader and measure the decrease in absorbance at 600 nm over time. The rate of color change is proportional to SDH activity.

• Data Analysis: Calculate the rate of DCPIP reduction for each condition. Compare the rates in the presence of potassium malonate to the control to determine the extent of inhibition.

Experimental Workflow for SDH Inhibition Assay

Caption: General workflow for a succinate dehydrogenase inhibition assay.

Signaling Pathway: Succinate Dehydrogenase in the Electron Transport Chain

Potassium malonate directly impacts the mitochondrial electron transport chain by inhibiting Complex II. This disruption affects cellular respiration and ATP production.

Caption: Inhibition of Complex II by potassium malonate.

Potassium Malonate in the Knoevenagel Condensation

Potassium malonate serves as a source of the malonate carbanion, a key nucleophile in the Knoevenagel condensation, a classic C-C bond-forming reaction.[3] The choice of the malonate derivative and the catalyst can significantly influence reaction efficiency.

Comparative Performance in Knoevenagel Condensation

The following table compares the yield of the Knoevenagel condensation product using different malonate sources and catalysts. While direct comparisons of potassium malonate are limited, the data illustrates the impact of the cation and reaction conditions.

Aldehyde	Active Methylene (B1212753) Compound	Catalyst/Base	Solvent	Time	Yield (%)
Benzaldehyde	Diethyl Malonate	Piperidine	Ethanol	-	-
4-Nitrobenzaldehyde	Diethyl Malonate	KOH/MgAl Hydrotalcite	Toluene	4h	90
Benzaldehyde	Malononitrile	Ammonium Bicarbonate	Solvent-free	2h	92
Syringaldehyde	Malonic Acid	Ammonium Bicarbonate	Solvent-free	2h	95

This table compiles data from various studies to illustrate the range of conditions and yields. Direct comparison requires identical reaction conditions.[4][5]

Experimental Protocol: Knoevenagel Condensation

This protocol describes a general procedure for the Knoevenagel condensation using an aldehyde and an active methylene compound like diethyl malonate, which can be adapted for use with potassium malonate.

Materials:

• Aldehyde (e.g., benzaldehyde)

• Diethyl malonate (or potassium malonate)

• Base catalyst (e.g., piperidine, potassium carbonate)

• Solvent (e.g., ethanol, toluene, or solvent-free)

• Round-bottom flask

• Stirrer and heat source (if required)

• Apparatus for work-up and purification (e.g., separatory funnel, rotary evaporator, chromatography columns)

Procedure:

• Reactant Setup: In a round-bottom flask, dissolve the aldehyde and the malonate compound in the chosen solvent.

• Catalyst Addition: Add the base catalyst to the reaction mixture.

• Reaction: Stir the mixture at the appropriate temperature (room temperature or heated) for the required time. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, neutralize the catalyst (if necessary) and remove the solvent. The crude product is then typically extracted using an organic solvent and washed with water or brine.

• Purification: The crude product is purified by a suitable method, such as recrystallization or column chromatography, to yield the pure α,β-unsaturated product.

Mechanism of the Knoevenagel Condensation

Caption: The mechanism of the Knoevenagel condensation reaction.

By utilizing the comparative data, detailed protocols, and pathway visualizations provided in this guide, researchers can more effectively validate their experimental results obtained with potassium malonate, ensuring the robustness and accuracy of their scientific findings.

References

• 1. letstalkacademy.com [letstalkacademy.com]
• 2. Computationally modeling mammalian succinate dehydrogenase kinetics identifies the origins and primary determinants of ROS production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

Comparative Guide to FTIR Analysis for the Structural Confirmation of Synthesized Potassium Malonate

This guide provides a comparative framework for utilizing Fourier-Transform Infrared (FTIR) spectroscopy to verify the successful synthesis of potassium malonate. It is intended for researchers, scientists, and professionals in drug development who employ malonate derivatives in their work. The focus is on comparing the spectral features of the starting material, malonic acid, with the synthesized product, potassium malonate, to confirm the conversion of the carboxylic acid groups to carboxylate salts.

Principle of FTIR Confirmation

The synthesis of potassium malonate from malonic acid involves the deprotonation of two carboxylic acid functional groups (-COOH) by a base, such as potassium hydroxide (B78521) (KOH), to form potassium carboxylate groups (-COO⁻K⁺). This chemical transformation results in distinct and predictable changes in the vibrational modes of the molecule's functional groups, which can be readily identified using FTIR spectroscopy.

The primary evidence of a successful synthesis is the disappearance of the characteristic absorption bands of the starting carboxylic acid and the concurrent appearance of new bands corresponding to the carboxylate salt.

Comparative FTIR Spectral Data

The structural confirmation hinges on comparing the FTIR spectrum of the synthesized product against the known spectrum of the starting material. The key differences are highlighted in the table below.

Functional Group	Vibrational Mode	Malonic Acid (Starting Material) Wavenumber (cm⁻¹)	Potassium Malonate (Product) Wavenumber (cm⁻¹)	Interpretation of Change
Hydroxyl (-OH)	O-H Stretch (H-bonded)	3300 - 2500 (very broad)	Absent	Disappearance confirms deprotonation of the carboxylic acid.
Carbonyl (C=O)	C=O Stretch	1730 - 1700 (strong, sharp)	Absent	Disappearance indicates conversion of the -COOH group.[1]
Carboxylate (COO⁻)	Asymmetric Stretch	Absent	1620 - 1550 (strong)	Appearance of this strong band is a key indicator of salt formation.[2][3]
Carboxylate (COO⁻)	Symmetric Stretch	Absent	1450 - 1360 (variable)	Appearance of this band further confirms the presence of the carboxylate group.[2][3]

Note: The exact wavenumbers can vary slightly based on the sample preparation method (e.g., KBr pellet, ATR) and the hydration state of the salt.

Experimental Protocols

3.1 Synthesis of Potassium Malonate

This protocol describes a straightforward synthesis of dipotassium (B57713) malonate from malonic acid and potassium hydroxide.

Materials:

• Malonic Acid (1.0 eq)

• Potassium Hydroxide (KOH) (2.0 eq)

• Ethanol (B145695) (Anhydrous)

• Deionized Water

• Round-bottom flask, magnetic stirrer, condenser, and filtration apparatus

Procedure:

• Dissolve malonic acid in a minimal amount of anhydrous ethanol in a round-bottom flask with stirring.

• Separately, prepare a solution of potassium hydroxide (2.0 equivalents) in anhydrous ethanol.

• Slowly add the ethanolic KOH solution to the malonic acid solution at room temperature. The reaction is exothermic.

• After the addition is complete, continue stirring the mixture for 1-2 hours at room temperature. A precipitate of potassium malonate may form.

• If a precipitate has formed, collect it by vacuum filtration. If not, the solvent can be removed under reduced pressure to yield the crude salt.

• Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting material.

• Dry the resulting white solid (potassium malonate) in a vacuum oven at a moderate temperature (e.g., 60-70°C) to remove residual solvent and water.

3.2 FTIR Spectroscopy Analysis

Method: Attenuated Total Reflectance (ATR) or Potassium Bromide (KBr) Pellet.

Procedure (ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and performing a background scan.

• Place a small amount of the dried synthesized potassium malonate powder onto the ATR crystal, ensuring complete coverage.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Acquire the FTIR spectrum, typically over a range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Clean the crystal and repeat the process for the malonic acid starting material for a direct comparison.

Workflow for Synthesis and Confirmation

The logical process from synthesis to structural confirmation is illustrated below.

Caption: Workflow from synthesis of potassium malonate to its structural confirmation via FTIR.

Conclusion

FTIR spectroscopy is a rapid, reliable, and highly effective tool for confirming the synthesis of potassium malonate from malonic acid. The clear disappearance of the broad O-H and sharp C=O bands of the carboxylic acid, coupled with the emergence of strong asymmetric and symmetric stretching bands of the carboxylate anion, provides unequivocal evidence of a successful chemical transformation. This comparative method ensures the identity and purity of the synthesized product before its use in subsequent applications.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Characterization of Potassium Malonate Derivatives Using NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the precise structural elucidation of molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a premier analytical technique for the detailed characterization of organic compounds, including potassium malonate and its derivatives. This guide provides a comprehensive comparison of NMR spectroscopy with other analytical methods, supported by experimental data and detailed protocols, to underscore its efficacy in structural analysis.

Quantitative Data Presentation: NMR Spectral Data

NMR spectroscopy provides detailed information about the chemical environment, connectivity, and relative number of nuclei in a molecule. The chemical shifts (δ) are indicative of the electronic environment of the protons (¹H NMR) or carbons (¹³C NMR). Below are typical chemical shifts for simple potassium malonate derivatives recorded in a deuterated solvent (D₂O).

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Potassium Malonate Derivatives in D₂O

Compound	Methylene Protons (-CH₂-)	Methyl Protons (-CH₃)	Ethyl Protons (-OCH₂CH₃)	Reference
Monomethyl Potassium Malonate	~3.35 (s)	~3.65 (s)	-	[1]
Monoethyl Potassium Malonate	~3.34 (s)	-	~4.12 (q), ~1.20 (t)	[2][3]
Potassium Malonate	~3.13 (s)	-	-

s = singlet, t = triplet, q = quartet. Chemical shifts are approximate and can vary slightly based on concentration and pH.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Potassium Malonate Derivatives in D₂O

Compound	Methylene Carbon (-CH₂-)	Carbonyl Carbon (-COO⁻)	Ester Carbonyl (-COOR)	Methyl Carbon (-CH₃)	Ethyl Carbons (-OCH₂CH₃)	Reference
Monomethyl Potassium Malonate	~43.5	~175.0	~171.8	~52.0	-
Monoethyl Potassium Malonate	~43.7	~175.2	~171.5	-	~61.5, ~14.0	[2][3]
Potassium Malonate	~46.0	~176.5	-	-	-

Note: Data for some derivatives are estimated based on analogous compounds and general substituent effects.[4]

Comparison with Alternative Analytical Techniques

While NMR is unparalleled for complete structure determination, other techniques provide complementary information.

Table 3: Comparison of Analytical Techniques for Malonate Derivative Characterization

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed molecular structure, connectivity, stereochemistry, quantitative analysis.	Non-destructive, provides the most comprehensive structural information in a single technique.	Lower sensitivity compared to MS, requires higher sample concentration, complex spectra for large molecules.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, C-O, O-H).	Fast, simple, requires small sample amount, good for identifying key functional groups.[5][6]	Provides limited information on the overall molecular skeleton and connectivity; not ideal for differentiating similar structures.[7][8]
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation patterns.	Extremely high sensitivity, provides accurate molecular weight.[9]	Provides little to no information about the specific arrangement of atoms (isomers), can be destructive.[7][10]

Experimental Protocols

Accurate and reproducible NMR data acquisition is contingent on careful sample preparation and parameter selection.

Protocol: ¹H NMR Spectroscopy of a Potassium Malonate Derivative

• Sample Preparation:

  • Accurately weigh 5-10 mg of the potassium malonate derivative.

  • Dissolve the sample in 0.6-0.7 mL of deuterium (B1214612) oxide (D₂O). For quantitative measurements, a known amount of an internal standard (e.g., DSS) should be added.

  • Vortex the mixture until the sample is fully dissolved.

  • Transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Allow the sample temperature to equilibrate for at least 5 minutes.

  • Tune and shim the probe to optimize the magnetic field homogeneity.

  • Acquire a standard 1D ¹H NMR spectrum using the following typical parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

    • Spectral Width: 12-16 ppm.

    • Number of Scans: 16-64 scans, depending on the sample concentration.

    • Relaxation Delay (d1): 5 seconds (crucial for quantitative analysis to ensure full relaxation of protons).

    • Acquisition Time: 2-4 seconds.

    • Temperature: 298 K (25 °C).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain a flat baseline.

  • Calibrate the chemical shift axis by referencing the residual solvent peak or the internal standard.

  • Integrate the signals to determine the relative ratios of different protons in the molecule.

Mandatory Visualization

The following diagrams illustrate the logical workflow for characterizing potassium malonate derivatives.

NMR Characterization Workflow

Synergy of Analytical Techniques

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Potassium ethyl malonate | C5H7KO4 | CID 3446434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. bmse000579 Monoethyl Malonate at BMRB [bmrb.io]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]
• 8. lehigh.edu [lehigh.edu]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Potassium Malonate and Diethyl Malonate in Key Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the malonate group is a cornerstone for carbon-carbon bond formation. This guide provides a comparative study of two common sources of the malonate nucleophile: dipotassium (B57713) malonate and diethyl malonate. While both serve as precursors to the reactive malonate enolate, their distinct physical properties, reactivity, and handling characteristics dictate their suitability for specific applications. This comparison focuses on their performance in two pivotal reactions: the Knoevenagel condensation and the synthesis of barbiturates.

Executive Summary

Diethyl malonate is a versatile and widely documented reagent in organic synthesis.[1] Its liquid form and solubility in organic solvents make it a convenient starting material for generating the malonate enolate in situ using a suitable base. In contrast, dipotassium malonate, the salt of malonic acid, provides a pre-formed enolate upon dissolution. While this can potentially lead to faster reactions by bypassing the initial deprotonation step, its ionic nature and solubility profile present different handling requirements. The choice between these two reagents often hinges on the specific reaction conditions, desired product, and the overall synthetic strategy.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of each compound is crucial for their effective application in synthesis.

Property	Dipotassium Malonate	Diethyl Malonate
CAS Number	2757-16-6	105-53-3
Molecular Formula	C₃H₂K₂O₄	C₇H₁₂O₄
Molecular Weight	180.26 g/mol	160.17 g/mol [2]
Appearance	White crystalline solid	Colorless liquid[2]
Melting Point	Decomposes	-50 °C[2]
Boiling Point	N/A	199 °C[2]
Solubility	Soluble in water	Negligible in water[2]
pKa (of methylene (B1212753) protons)	N/A (is the conjugate base)	~13

Reactivity and Performance in Specific Reactions

The utility of both potassium malonate and diethyl malonate is centered on the nucleophilic character of the malonate enolate. However, the method of generating this enolate and the surrounding chemical environment can significantly influence reaction outcomes.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration to yield an α,β-unsaturated product.[3] This reaction is a fundamental C-C bond-forming reaction in organic chemistry.

Diethyl Malonate: The use of diethyl malonate in Knoevenagel condensations is extensively documented.[4] The reaction is typically catalyzed by a weak base, which deprotonates the diethyl malonate to form the reactive enolate in situ.

Dipotassium Malonate: While less commonly cited as a starting material, dipotassium malonate can, in principle, be used directly. The pre-formed dianion could potentially react without the need for an external base. However, its low solubility in many organic solvents might necessitate the use of polar aprotic solvents or phase-transfer catalysts.

Comparative Insights:

• Reaction Initiation: Diethyl malonate requires a base to initiate the reaction by forming the enolate.[5] Dipotassium malonate provides the enolate directly upon dissolution.

• Reaction Conditions: Reactions with diethyl malonate are often carried out in organic solvents with bases like piperidine (B6355638) or an amine/acid catalyst system.[6] Reactions with dipotassium malonate would likely require polar solvents to achieve sufficient solubility.

Table 1: Representative Knoevenagel Condensation with Benzaldehyde (B42025)

Malonate Source	Base/Catalyst	Solvent	Reaction Time	Yield	Reference
Diethyl Malonate	Piperidine/Acetic Acid	Toluene	2-6 hours (reflux)	High (not specified)	[6]
Diethyl Malonate	Immobilized Gelatine	DMSO	Overnight	85-90%	[5]
Dipotassium Malonate	None (in principle)	Polar Aprotic Solvent	Not available	Not available	N/A

Synthesis of Barbiturates

The synthesis of barbiturates is a classic example of the condensation of a malonic ester with urea (B33335).[7] This reaction is of significant importance in the pharmaceutical industry.[8]

Diethyl Malonate: The standard synthesis of barbituric acid and its derivatives involves the condensation of a substituted diethyl malonate with urea in the presence of a strong base like sodium ethoxide.[9][10] The base serves to deprotonate the diethyl malonate, facilitating its attack on the urea carbonyl group.

Dipotassium Malonate: The use of dipotassium malonate for barbiturate (B1230296) synthesis is not as well-documented. Theoretically, the malonate dianion could react directly with urea. However, the reaction conditions, particularly the choice of solvent to accommodate both the ionic malonate salt and the typically organic-soluble urea derivatives, would be critical.

Comparative Insights:

• Base Requirement: Diethyl malonate requires a strong base for deprotonation.[10] Dipotassium malonate, being the conjugate base, would not require an additional base for the initial deprotonation.

• Solvent System: The synthesis with diethyl malonate is commonly performed in absolute ethanol (B145695) to match the ethoxide base.[9] A reaction with dipotassium malonate would likely necessitate a polar aprotic solvent.

• Side Reactions: In the synthesis with diethyl malonate, side reactions such as hydrolysis of the ester can occur if water is present.[2] Using dipotassium malonate would eliminate ester-related side reactions, but its hygroscopic nature could introduce water, potentially affecting the urea component.

Table 2: Synthesis of Barbituric Acid from Urea

Malonate Source	Base	Solvent	Reaction Time	Yield	Reference
Diethyl Malonate	Sodium Ethoxide	Absolute Ethanol	7 hours (reflux)	72-78%	[10]
Dipotassium Malonate	None	Not available	Not available	Not available	N/A

Experimental Protocols

Knoevenagel Condensation with Diethyl Malonate and Benzaldehyde

Objective: To synthesize ethyl 2-cyano-3-phenylacrylate.

Materials:

• Benzaldehyde

• Diethyl malonate

• Piperidine

• Acetic acid

• Toluene

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add benzaldehyde (1 equivalent), diethyl malonate (1 equivalent), piperidine (0.1 equivalents), and a catalytic amount of acetic acid in toluene.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction progresses.

• Continue refluxing until no more water is collected (typically 2-6 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.[6]

Synthesis of Barbituric Acid from Diethyl Malonate and Urea

Objective: To synthesize barbituric acid.

Materials:

• Sodium metal

• Absolute ethanol

• Diethyl malonate

• Dry urea

• Concentrated hydrochloric acid

Procedure:

• In a round-bottomed flask fitted with a reflux condenser protected by a calcium chloride tube, dissolve finely cut sodium (0.5 gram atom) in absolute alcohol (250 cc).

• To this sodium ethoxide solution, add diethyl malonate (0.5 mole).

• Add a solution of dry urea (0.5 mole) dissolved in hot (70°C) absolute alcohol (250 cc).

• Reflux the mixture for seven hours on an oil bath heated to 110°C. A white solid will precipitate.

• After the reaction is complete, add hot water (500 cc, 50°C) and then enough concentrated hydrochloric acid to make the solution acidic (approx. 45 cc).

• Filter the resulting clear solution and cool it in an ice bath overnight.

• Collect the white product on a Büchner funnel, wash with cold water, and dry.[10]

Visualizing Reaction Pathways

To better understand the chemical transformations discussed, the following diagrams illustrate the key reaction mechanisms and workflows.

Caption: Mechanism of the Knoevenagel Condensation.

Caption: Workflow for Barbiturate Synthesis.

Conclusion

Both dipotassium malonate and diethyl malonate are valuable reagents for introducing the malonate moiety in organic synthesis. Diethyl malonate is a well-established, versatile starting material, particularly favored for its ease of handling as a liquid and its extensive documentation in a wide range of reactions. Its reactivity is reliably controlled through the choice of base and reaction conditions.

Dipotassium malonate offers the potential advantage of a pre-formed enolate, which may lead to faster reaction rates under suitable conditions. However, its application is less documented, and its utility is constrained by its physical properties, particularly its solubility. For researchers developing new synthetic methodologies, the exploration of dipotassium malonate in various solvent systems could unveil novel and efficient reaction pathways. For established and reliable procedures, diethyl malonate remains the reagent of choice, supported by a wealth of experimental data and protocols.

References

• 1. Diethyl Malonate: Versatile Building Block in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 2. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]
• 9. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 10. Organic Syntheses Procedure [orgsyn.org]

"assessing the impact of the cation (potassium vs. other) on malonate reactivity"

For researchers, scientists, and drug development professionals, optimizing the reactivity of malonate esters is a critical step in the synthesis of a wide array of valuable compounds. A key, yet often nuanced, factor influencing the outcome of malonate reactions, particularly alkylations, is the choice of the counter-ion to the malonate enolate. This guide provides a comparative analysis of the impact of the cation, with a focus on potassium versus other common alternatives like sodium and lithium, supported by experimental data and detailed protocols.

The reactivity of the malonate enolate, a crucial intermediate in many carbon-carbon bond-forming reactions, is significantly modulated by the nature of the associated cation. The cation's size, charge density, and ability to coordinate with the enolate and solvent molecules dictate the enolate's stability, nucleophilicity, and ultimately, the efficiency and selectivity of the reaction.

Comparative Performance of Cations in Malonate Alkylation

The selection of the base used to deprotonate the malonic ester directly determines the cation present in the reaction mixture. Common bases include sodium ethoxide, sodium hydride, and potassium carbonate. The following table summarizes the qualitative and quantitative observations on the impact of the corresponding cation on the alkylation of diethyl malonate.

Cation/Base System	Typical Solvent(s)	Key Characteristics	Reported Yield
Potassium (e.g., K₂CO₃, KOt-Bu)	Dioxane, DMF, Toluene	High Reactivity: The larger ionic radius of K⁺ leads to a "freer," more reactive enolate.[1] Milder Conditions: Potassium carbonate is a weaker base than alkoxides, offering a safer alternative.[2] Often used with phase-transfer catalysts (PTC) to enhance solubility and reactivity.[3][4] In the preparation of monoethyl malonate salts, the potassium salt (KEM) was found to give significantly higher yields and was easier to filter than the sodium equivalent (NaME).[5]	72-80% (for alkyl(substituted phenyl)malonates using KOt-Bu)[6]
Sodium (e.g., NaOEt, NaH)	Ethanol (B145695), THF, DMF	Classic & Effective: Sodium ethoxide in ethanol is a widely used and effective base for malonate alkylation.[7] Strong Basicity: Sodium hydride is a strong, non-nucleophilic base that drives the enolate formation to completion.[8][9] Can lead to significant dialkylation if stoichiometry is not carefully controlled.[8]	15.2% (for sodium monoethyl malonate preparation, significantly lower than with potassium)[5]
Lithium (e.g., LDA)	THF	High Stability: The small ionic radius of Li⁺ leads to strong coordination with the enolate oxygen, resulting in a more stable, less reactive enolate.[10] This can be advantageous for controlling specific reaction pathways.	Low yield (for diethyl tert-butylmalonate via alkylation with tert-butyl halides)[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental outcomes. Below are representative protocols for the alkylation of diethyl malonate using different cation-donating bases.

Protocol 1: Alkylation of Diethyl Malonate using Potassium Carbonate and a Phase-Transfer Catalyst

This protocol is adapted from procedures utilizing a milder base combined with a phase-transfer catalyst to enhance reactivity.[3][4]

Materials:

• Diethyl malonate (1.0 g)

• Alkylating agent (e.g., 1-bromobutane) (2.5 eq)

• Anhydrous potassium carbonate (1.0 g)

• Phase-transfer catalyst (e.g., cetrimide (B107326) or 18-crown-6) (100 mg)

• Dioxane (10-15 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add dioxane, diethyl malonate, anhydrous potassium carbonate, and the phase-transfer catalyst.

• Add the alkylating agent to the mixture.

• Stir the reaction mixture vigorously at 30-40 °C.

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture and filter to remove the inorganic salts.

• The filtrate is then concentrated under reduced pressure.

• The residue is taken up in a suitable organic solvent (e.g., diethyl ether) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.

• Purify the product by vacuum distillation or column chromatography.

Protocol 2: Mono-alkylation of Diethyl Malonate using Sodium Hydride

This protocol utilizes a strong, non-nucleophilic base in an aprotic solvent.[8]

Materials:

• Sodium hydride (NaH) (1.0 equivalent)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl malonate (1.1 equivalents)

• Alkyl halide (1.0 equivalent)

Procedure:

• To a stirred suspension of NaH in anhydrous DMF at 0 °C in a flame-dried, inert atmosphere flask, add diethyl malonate dropwise.

• Allow the mixture to stir at room temperature for 1 hour to ensure complete enolate formation.

• Cool the reaction mixture back to 0 °C and add the alkyl halide dropwise.

• Let the reaction proceed at room temperature for 2-4 hours, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Visualizing the Process and Mechanism

To better understand the experimental process and the underlying chemical principles, the following diagrams are provided.

Caption: General experimental workflow for the alkylation of diethyl malonate.

The choice of cation influences the nature of the bond with the malonate enolate, which in turn affects its reactivity.

Caption: Influence of the cation on the nature and reactivity of the malonate enolate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 6. library2.smu.ca [library2.smu.ca]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. article.sapub.org [article.sapub.org]
• 10. spaces-cdn.owlstown.com [spaces-cdn.owlstown.com]

A Comparative Guide to the Applications of Potassium Malonate in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount for the successful synthesis of target molecules. Potassium malonate and its derivatives serve as versatile building blocks in a variety of carbon-carbon bond-forming reactions. This guide provides an objective comparison of potassium malonate's performance against other common alternatives in key synthetic applications, supported by experimental data and detailed protocols.

Knoevenagel Condensation: A Comparative Overview

The Knoevenagel condensation, a nucleophilic addition of an active hydrogen compound to a carbonyl group, is a fundamental reaction in organic synthesis. The choice of base is critical to the reaction's efficiency. While traditional methods often employ amines like piperidine, potassium salts have demonstrated significant catalytic activity.

A comparative study on the use of various potassium salt-loaded MgAl hydrotalcites in the Knoevenagel condensation of p-nitrobenzaldehyde with malononitrile (B47326) provides insights into the efficacy of potassium-based systems. Although not a direct use of soluble potassium malonate, the in-situ generation of the active malonate species is facilitated by the basic potassium salt on the solid support.

Catalyst	Time (min)	Conversion (%)	Selectivity (%)
10% KOH/HT	15	99	100
10% K2CO3/HT	25	99	100
10% KF/HT	40	99	100
10% KNO3/HT	60	99	100
10% KHCO3/HT	120	99	100
Unloaded HT	90	99	100
Table 1: Comparison of different potassium salt-loaded hydrotalcites as catalysts in the Knoevenagel condensation of p-nitrobenzaldehyde and malononitrile in DMF at room temperature. Data sourced from a comparative study[1][2].

The data indicates that KOH-loaded hydrotalcite provides the fastest reaction time, suggesting that stronger bases can accelerate the condensation. This highlights the potential of using potassium hydroxide (B78521) to generate the potassium malonate enolate in situ for efficient catalysis.

Experimental Protocol: Knoevenagel Condensation using a Potassium-Based Catalyst

This protocol is adapted from a study on potassium salt-loaded hydrotalcites and can be modified for the use of soluble potassium bases[1][2].

Materials:

• Aldehyde (e.g., p-nitrobenzaldehyde, 1 mmol)

• Active methylene (B1212753) compound (e.g., malononitrile or diethyl malonate, 1 mmol)

• 10% KOH-loaded hydrotalcite (25 mg) or an equivalent amount of a soluble potassium base.

• Solvent (e.g., DMF, 3 mL)

Procedure:

• To a solution of the aldehyde and active methylene compound in the chosen solvent, add the potassium-based catalyst.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, if using a solid catalyst, filter the catalyst from the reaction mixture.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Knoevenagel Condensation Pathway

Michael Addition: The Role of Potassium Bases

The Michael addition, the conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a powerful tool for C-C bond formation. The choice of base is crucial for generating the malonate enolate donor. While various bases can be employed, potassium carbonate and potassium hydroxide are common choices.

A study on the Michael addition of chalcones with active methylene compounds like diethyl malonate under ultrasound irradiation using potassium hydroxide in anhydrous ethanol (B145695) reported high yields (75–98%) in short reaction times (25–90 min)[3]. Another study highlighted the use of potassium carbonate (10 mol%) as an efficient catalyst for the Michael addition of ethyl acetoacetate (B1235776) to chalcones under solvent-free mechanochemical conditions, achieving quantitative yields in 20-40 minutes[4].

Michael Donor	Michael Acceptor	Base	Conditions	Time	Yield (%)
Diethyl malonate	Chalcone (B49325)	KOH	Ultrasound, Ethanol	25-90 min	75-98
Ethyl acetoacetate	Chalcone	K2CO3	Ball milling, solvent-free	20-40 min	Quantitative
Table 2: Performance of potassium bases in Michael addition reactions. Data sourced from studies on ultrasound-assisted synthesis and mechanochemistry[3][4].

These examples demonstrate the effectiveness of potassium bases in promoting the Michael addition, offering high yields under both solution-phase and solvent-free conditions.

Experimental Protocol: Michael Addition using a Potassium Base

The following is a generalized protocol for the Michael addition of diethyl malonate to a chalcone using a potassium base.

Materials:

• Chalcone (1 mmol)

• Diethyl malonate (1.2 mmol)

• Potassium hydroxide or Potassium carbonate (catalytic amount)

• Solvent (e.g., anhydrous ethanol) or solvent-free conditions

Procedure:

• Dissolve the chalcone and diethyl malonate in the solvent in a reaction flask.

• Add the potassium base to the mixture.

• Stir the reaction at room temperature or with gentle heating. Alternatively, for a mechanochemical approach, combine the reactants and catalyst in a ball mill.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench with a dilute acid (e.g., 1M HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the product by column chromatography.

Michael Addition Reaction Pathway

Malonic Ester Synthesis: A Comparison of Potassium and Sodium Bases

The malonic ester synthesis is a classic method for preparing substituted acetic acids. The first step involves the deprotonation of a malonic ester, followed by alkylation. The choice of base can influence the reaction's outcome. Potassium carbonate is often favored in phase-transfer catalyzed (PTC) alkylations due to its basicity in organic media and its role as a desiccant[5]. Sodium ethoxide is another commonly used base.

While direct quantitative comparisons in the literature are sparse, a patent for the preparation of potassium monoethyl malonate highlights a significantly higher yield when using potassium hydroxide (77.5% with a dipotassium (B57713) malonate content of <0.2%) compared to sodium hydroxide (15.2% with a disodium (B8443419) malonate content of 18.6%) for the selective saponification of diethyl malonate[6][7]. This suggests that the potassium salt is more favorable in this specific transformation, which is a key step in many malonic ester synthesis variations.

In the context of dialkylation, the use of a strong base like sodium ethoxide in excess is often employed[8]. However, for controlled mono-alkylation, weaker bases like potassium carbonate under PTC conditions can be advantageous, minimizing side reactions like ester hydrolysis[8].

Experimental Protocol: Alkylation of Diethyl Malonate using Potassium Carbonate

This protocol describes a phase-transfer catalyzed alkylation of diethyl malonate.

Materials:

• Diethyl malonate

• Alkyl halide

• Potassium carbonate (anhydrous)

• Phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide)

• Anhydrous solvent (e.g., DMF, acetonitrile)

Procedure:

• To a stirred suspension of anhydrous potassium carbonate in the solvent, add diethyl malonate and the phase-transfer catalyst.

• Add the alkyl halide dropwise to the mixture.

• Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C).

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture and filter off the inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the crude product.

• Purify the product by vacuum distillation or column chromatography.

Workflow of Malonic Ester Synthesis

Conclusion

Potassium malonate and its in-situ generated analogues from potassium bases are highly effective reagents in fundamental organic transformations. In Knoevenagel condensations, potassium hydroxide-based catalysts can offer rapid reaction times. For Michael additions, both potassium hydroxide and potassium carbonate have been shown to provide excellent yields under various conditions. In malonic ester synthesis, the choice between potassium and sodium bases can significantly impact yield and selectivity, with potassium salts showing advantages in certain applications. The selection of the optimal potassium source and reaction conditions should be guided by the specific substrate and desired outcome. This guide provides a foundation for researchers to make informed decisions when employing malonate chemistry in their synthetic endeavors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comparative Study of Potassium Salt-Loaded MgAl Hydrotalcites for the Knoevenagel Condensation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 7. DE19817101A1 - Process for the preparation of potassium monoethyl malonate - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to Cross-Referencing Spectral Data for Potassium Malonate and Its Analogs

For researchers, scientists, and drug development professionals, accurate identification and characterization of chemical compounds are paramount. This guide provides a framework for cross-referencing experimental spectral data for potassium malonate and its closely related analogs, monomethyl potassium malonate and monoethyl potassium malonate. Due to the limited availability of comprehensive public spectral data for potassium malonate itself, this guide emphasizes the importance of utilizing data from its monoester derivatives as valuable alternatives for spectral comparison.

This guide outlines the available experimental data from various spectral databases and provides detailed methodologies for acquiring Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectra. By comparing data from multiple techniques and sources, researchers can achieve a more confident characterization of their synthesized or acquired malonate compounds.

Comparative Spectral Data of Potassium Malonate Analogs

The following tables summarize the publicly available spectral data for monomethyl and monoethyl potassium malonate, which can serve as key reference points in the absence of a complete dataset for potassium malonate.

Table 1: 1H-NMR Spectral Data for Monomethyl Potassium Malonate

Compound	Solvent	Internal Standard	Key Chemical Shifts (ppm)	Source
Monomethyl Potassium Malonate	D2O	DSS	~3.4 (s, 2H, CH2), ~3.7 (s, 3H, OCH3)

Table 2: Summary of Available Spectral Data for Monoethyl Potassium Malonate

Spectroscopy Type	Technique	Key Information Available	Database/Source
1H-NMR	1D NMR	Spectral data available	PubChem[1]
13C-NMR	1D NMR	Spectral data available	PubChem[1]
FT-IR	KBr Wafer	Spectral data available	PubChem[1]
ATR-IR	ATR-Neat	Instrument: Bruker Tensor 27 FT-IR	PubChem[1]
FT-Raman	FT-Raman	Instrument: Bruker MultiRAM Stand Alone	PubChem[1]

Experimental Protocols for Spectral Analysis

Accurate and reproducible spectral data is contingent on standardized experimental protocols. Below are detailed methodologies for acquiring IR, Raman, and NMR spectra for malonate compounds.

Infrared (IR) Spectroscopy

Objective: To identify functional groups and obtain a molecular fingerprint.

Method 1: KBr Pellet Transmission

• Sample Preparation: Grind 1-2 mg of the solid sample with approximately 200 mg of dry potassium bromide (KBr) powder in an agate mortar until a fine, uniform powder is obtained.

• Pellet Formation: Transfer the powder into a pellet press die. Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition: Place the pellet in the sample holder of an FT-IR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm-1. A background spectrum of the empty sample compartment should be recorded and subtracted from the sample spectrum.

Method 2: Attenuated Total Reflectance (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond or germanium).

• Data Acquisition: Apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal. Acquire the spectrum. This technique requires minimal sample preparation and is non-destructive.

Raman Spectroscopy

Objective: To obtain information on molecular vibrations, complementary to IR spectroscopy, particularly for symmetric bonds.

Method: FT-Raman Spectroscopy

• Sample Preparation: Place a small amount of the solid sample into a glass capillary tube or an aluminum sample holder.

• Instrument Setup: Use a high-intensity laser source (e.g., Nd:YAG laser at 1064 nm) to irradiate the sample.

• Data Acquisition: Collect the scattered radiation at a 90° or 180° angle to the incident beam using a sensitive detector. The use of a Fourier Transform instrument allows for the collection of weak Raman scattering signals over long acquisition times if necessary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the molecular structure by observing the magnetic properties of atomic nuclei.

Method: 1H and 13C NMR in Solution

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., D2O, DMSO-d6). The choice of solvent is critical to avoid interfering signals.

• Internal Standard: Add a small amount of an internal standard (e.g., DSS for D2O) for chemical shift referencing.

• Data Acquisition: Transfer the solution to an NMR tube. Acquire the 1H and 13C spectra on a high-field NMR spectrometer. For quantitative analysis, ensure complete relaxation of the nuclei between pulses by using a sufficient relaxation delay.

Visualization of Workflows and Logical Relationships

To aid in the process of spectral data cross-referencing, the following diagrams illustrate the logical workflow and experimental setups.

Workflow for cross-referencing spectral data.

Simplified diagrams of spectroscopic setups.

References

• 1. Potassium ethyl malonate | C5H7KO4 | CID 3446434 - PubChem [pubchem.ncbi.nlm.nih.gov]

Evaluating the Efficiency of Potassium Malonate as a Nucleophile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the formation of carbon-carbon bonds is a cornerstone of molecular construction. A variety of nucleophiles are available for this purpose, each with its distinct advantages and limitations. This guide provides an objective comparison of the efficiency of potassium malonate as a nucleophile, particularly in the context of alkylation reactions, benchmarked against other common carbon nucleophiles. Experimental data, detailed protocols, and mechanistic insights are presented to assist researchers in selecting the optimal reagent for their synthetic endeavors.

Executive Summary

Potassium malonate, specifically the enolate generated from malonic esters, serves as a soft, stabilized carbon nucleophile. Its primary utility is found in the malonic ester synthesis, a robust method for the preparation of substituted acetic acids. The efficiency of potassium malonate is influenced by the cation, solvent, and reaction conditions. Compared to its sodium counterpart, potassium malonate often provides superior yields and handling characteristics. While not as reactive as hard nucleophiles like Grignard or organolithium reagents, it offers the advantage of chemoselectivity and is compatible with a wider range of functional groups.

Comparative Performance Data

The efficacy of a nucleophile is best assessed through quantitative measures such as reaction yield and time under standardized conditions. The following tables summarize the performance of potassium malonate in comparison to other nucleophiles in representative alkylation reactions.

Table 1: Comparison of Alkali Metal Malonates in Monoalkylation

Cation	Base	Solvent	Electrophile	Product	Yield (%)	Reference
K+	KOH	Ethanol (B145695)	Diethyl Malonate	Potassium Monoethyl Malonate	92%	[1]
Na+	NaOH	Ethanol	Diethyl Malonate	Sodium Monoethyl Malonate	15.2%	[2]

Note: The significantly lower yield for the sodium salt is accompanied by difficulties in filtration, making the potassium salt a more efficient choice for the preparation of the monoalkylated species.[2]

Table 2: Alkylation of Diethyl Malonate with Various Bases

Base	Electrophile	Product	Yield (%)	Reference
Sodium Ethoxide	Butyl Bromide	Diethyl butylmalonate	Not specified	[3]
Potassium Carbonate	1-Bromobutane	2-(n-butyl)-diethyl malonate	High (qualitative)	[4]
Potassium t-butoxide	Substituted Chloroarene	Diethyl alkyl(substituted phenyl)malonate	>50% (overall)	[5]

Mechanistic Considerations: The Malonic Ester Synthesis

The utility of potassium malonate as a nucleophile is classically demonstrated in the malonic ester synthesis. The reaction proceeds via a well-established S\textsubscript{N}2 mechanism.

Signaling Pathway of Malonic Ester Synthesis

Caption: Mechanism of the Malonic Ester Synthesis.

The key steps involve the deprotonation of diethyl malonate to form a resonance-stabilized enolate, which then acts as the nucleophile in an S\textsubscript{N}2 reaction with an alkyl halide.[6] Subsequent hydrolysis and decarboxylation yield the final substituted acetic acid.

Experimental Protocols

Preparation of Potassium Ethyl Malonate

This protocol describes the synthesis of the potassium salt of monoethyl malonate, a key precursor for subsequent alkylation reactions.

Materials:

• Diethyl malonate (0.625 mol)

• Potassium hydroxide (B78521) (0.624 mol)

• Anhydrous ethanol (800 mL)

Procedure:

• To a 2-liter round-bottom flask equipped with a magnetic stirrer, add diethyl malonate (100g, 0.625 mol) and anhydrous ethanol (400 mL).[1]

• In a separate beaker, dissolve potassium hydroxide (35g, 0.624 mol) in anhydrous ethanol (400 mL).[1]

• Slowly add the potassium hydroxide solution dropwise to the stirred diethyl malonate solution at room temperature.[1]

• Continue stirring the reaction mixture overnight.[1] A white precipitate of potassium ethyl malonate will form.

• Heat the mixture to reflux and then allow it to cool slowly to room temperature.[1]

• Isolate the product by vacuum filtration and wash with a small amount of cold ethanol.[1]

• Concentrate the filtrate to obtain a second crop of crystals.[1]

• Combine the two batches of product and dry under vacuum. The total yield is typically around 92%.[1]

General Workflow for Alkylation of Potassium Ethyl Malonate

The following diagram illustrates a typical experimental workflow for the C-alkylation of a malonate ester.

Caption: General Experimental Workflow for Malonate Alkylation.

Comparison with Other Carbon Nucleophiles

Potassium Malonate vs. Grignard/Organolithium Reagents:

• Reactivity: Grignard and organolithium reagents are significantly more reactive (harder nucleophiles) than malonate enolates. This high reactivity can be a disadvantage, leading to side reactions such as proton abstraction from acidic functional groups or reaction with ester moieties.

• Chemoselectivity: Potassium malonate is a "softer" nucleophile and exhibits greater chemoselectivity. It is generally compatible with ester functional groups (as seen in the malonic ester itself) and other functionalities that would be attacked by hard nucleophiles.

• Basicity: Grignard and organolithium reagents are extremely strong bases. Malonate enolates are much weaker bases, which is advantageous when working with base-sensitive substrates.

Potassium Malonate vs. Enamines:

• Formation: Enamines are formed from ketones or aldehydes and secondary amines. Malonate enolates are generated from dicarbonyl compounds.

• Reactivity: Enamines are generally less reactive nucleophiles than malonate enolates.

• Scope: The Stork enamine synthesis is a powerful tool for the α-alkylation of ketones and aldehydes. The malonic ester synthesis is specifically designed for the synthesis of carboxylic acids.

Potassium Malonate vs. Acetylides:

• Hybridization: Acetylides are sp-hybridized carbon nucleophiles, while malonate enolates are sp2-hybridized.

• Application: Acetylides are primarily used to form C-C bonds with carbonyl compounds or in S\textsubscript{N}2 reactions to extend carbon chains with an alkyne functionality. Malonic ester synthesis provides a two-carbon extension leading to a carboxylic acid.

Conclusion

Potassium malonate is a highly efficient and versatile nucleophile for the synthesis of substituted carboxylic acids via the malonic ester synthesis. Its advantages include high yields, ease of handling (especially compared to sodium malonate), and good chemoselectivity, making it compatible with a range of functional groups. While not as reactive as hard nucleophiles like Grignard or organolithium reagents, this moderation is often a synthetic advantage, preventing unwanted side reactions. For researchers aiming to synthesize substituted acetic acids in a controlled and high-yielding manner, potassium malonate remains a superior choice. The detailed protocols and comparative data provided in this guide should serve as a valuable resource for planning and executing successful synthetic strategies.

References

• 1. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. scribd.com [scribd.com]
• 5. library2.smu.ca [library2.smu.ca]
• 6. chem.libretexts.org [chem.libretexts.org]

"comparison of different synthetic routes to potassium malonate"

A comprehensive guide to the synthetic routes for producing potassium malonate, tailored for researchers, scientists, and professionals in drug development. This document provides a detailed comparison of various synthetic methodologies, supported by experimental data and protocols.

Introduction to Synthetic Routes for Potassium Malonate

Potassium malonate and its monoester derivatives are pivotal intermediates in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals.[1] The primary synthetic strategies to obtain these compounds involve either the direct neutralization of malonic acid or the saponification of malonic acid esters. The choice of a specific route is often dictated by factors such as the desired product (dipotassium salt vs. monoester salt), required purity, scalability, and economic viability. This guide explores the most common synthetic pathways, offering a comparative analysis to aid in methodology selection.

Comparative Analysis of Synthetic Routes

The synthesis of potassium malonate can be broadly categorized into two primary approaches: the direct neutralization of malonic acid and the saponification of a malonic acid diester, such as diethyl malonate. The latter can be further controlled to yield either the dipotassium (B57713) salt through complete saponification or the monoester salt (e.g., potassium monoethyl malonate) via selective saponification.

Quantitative Data Summary

The following table summarizes the key quantitative parameters associated with the different synthetic routes to potassium malonate derivatives.

Parameter	Route 1: Direct Neutralization	Route 2: Complete Saponification of Diethyl Malonate	Route 3: Selective Saponification of Diethyl Malonate
Starting Materials	Malonic Acid, Potassium Hydroxide (B78521)	Diethyl Malonate, Potassium Hydroxide	Diethyl Malonate, Potassium Hydroxide
Key Product	Dipotassium Malonate / Potassium Hydrogen Malonate	Dipotassium Malonate	Potassium Monoethyl Malonate
Typical Yield	High (quantitative)	High (quantitative)	75-92%[2][3]
Purity	High	High	High (<1% dipotassium malonate impurity)[4]
Reaction Time	Short	Moderate	Several hours to overnight[2][3]
Reaction Temperature	Room Temperature	Reflux	0°C to Reflux[2][5]
Key Considerations	Stoichiometry of KOH determines product	Requires two equivalents of KOH	Molar ratio of reactants is critical for selectivity[4]

Experimental Protocols

Route 1: Synthesis of Potassium Malonate by Direct Neutralization of Malonic Acid

This method involves the direct reaction of malonic acid with potassium hydroxide. The stoichiometry of the base determines whether the dipotassium salt or the potassium hydrogen malonate is formed.

Protocol for Dipotassium Malonate:

• Dissolve malonic acid (1 equivalent) in a suitable solvent, such as water or ethanol (B145695).

• Slowly add a solution of potassium hydroxide (2 equivalents) to the malonic acid solution while stirring.

• The reaction is typically exothermic; maintain the temperature at or below room temperature using a cooling bath if necessary.

• Continue stirring for 1-2 hours to ensure the reaction goes to completion.

• The dipotassium malonate can be isolated by evaporation of the solvent.

Protocol for Potassium Hydrogen Malonate:

• Follow the same procedure as for dipotassium malonate, but use only one molar equivalent of potassium hydroxide.[6]

• Crystallization of the product can be induced by slow evaporation of the solvent at room temperature.[6]

Route 2: Synthesis of Dipotassium Malonate by Complete Saponification of Diethyl Malonate

This route involves the hydrolysis of both ester groups of diethyl malonate using a strong base.

Protocol:

• To a solution of diethyl malonate (1 equivalent) in ethanol, add a solution of potassium hydroxide (at least 2 equivalents) in water or ethanol.

• Heat the mixture to reflux and maintain for several hours until the saponification is complete, which can be monitored by techniques like TLC.

• After cooling, the dipotassium malonate can be precipitated and isolated by filtration.

Route 3: Synthesis of Potassium Monoethyl Malonate by Selective Saponification of Diethyl Malonate

This is a widely used method for producing the monoester salt, which is a valuable building block in organic synthesis. The key to this synthesis is the careful control of reaction conditions to favor the hydrolysis of only one ester group.[6]

Protocol 3A: Equimolar Reactants

• A 2-liter three-necked flask is equipped with a stirrer, dropping funnel, and a reflux condenser.

• Charge the flask with 100 g (0.625 mole) of diethyl malonate and 400 ml of absolute ethanol.

• Prepare a solution of 35 g (0.624 mole) of potassium hydroxide in 400 ml of absolute ethanol.

• Add the potassium hydroxide solution to the diethyl malonate solution at room temperature over a period of 1 hour with stirring.[2] A white precipitate will form.

• Continue stirring for an additional 2 hours after the addition is complete.

• The mixture can be left to stand overnight, then heated to boiling and filtered while hot.[2]

• Cool the filtrate in an ice bath to complete the precipitation of potassium ethyl malonate.

• Collect the salt by suction filtration, wash with a small amount of ether, and dry under reduced pressure.

• A second crop of crystals can be obtained by concentrating the mother liquor. The total yield is reported to be in the range of 75-82%.[2] A similar procedure reports a yield of 92%.[3]

Protocol 3B: Excess Diethyl Malonate for High Purity

To minimize the formation of dipotassium malonate, an excess of diethyl malonate is used.[4]

• In a suitable reactor with intensive mixing, add 900 g (5.6 mol) of diethyl malonate.

• Prepare a solution of 111.1 g of KOH (91% pure, 1.8 mol) in 500 g of 98% pure ethanol.

• Add the KOH solution to the diethyl malonate over approximately 2 hours at 15-20°C with vigorous stirring.[4]

• The resulting suspension is filtered, and the solid is washed with ethanol and dried in a vacuum.

• This process yields potassium monoethyl malonate with a very low content of dipotassium malonate (<0.3%).[4] The reported yield is 85.5% based on KOH.[4]

Visualizing the Synthetic Pathways

The following diagrams illustrate the chemical transformations described in the protocols.

Caption: Synthetic pathways from malonic acid.

Caption: Saponification routes from diethyl malonate.

References

• 1. Cas 6148-64-7,Ethyl potassium malonate | lookchem [lookchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ethyl potassium malonate synthesis - chemicalbook [chemicalbook.com]
• 4. US6580004B1 - Process for preparing potassium monoethyl malonate - Google Patents [patents.google.com]
• 5. DE19817101A1 - Process for the preparation of potassium monoethyl malonate - Google Patents [patents.google.com]
• 6. Potassium Malonate | High-Purity Reagent | RUO [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Potassium Malonate: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of potassium malonate is critical for maintaining a secure laboratory environment and ensuring environmental protection. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage potassium malonate waste effectively. Adherence to these protocols is essential to minimize risks and comply with regulatory standards.

I. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling potassium malonate for disposal, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to prevent accidental exposure.

Required Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles or a face shield.	Protects against dust particles and potential splashes.
Hand Protection	Chemical-impermeable gloves (e.g., nitrile rubber).	Prevents skin contact and irritation.[1]
Body Protection	Laboratory coat and, if necessary, additional protective clothing.	Minimizes skin exposure to the chemical.
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary for large quantities or if dust is generated.	Avoids inhalation of dust particles, which can cause respiratory irritation.[1][2]

II. Step-by-Step Disposal Procedure

The proper disposal of potassium malonate waste requires a systematic approach, from initial containment to final disposal through a certified service.

Step 1: Waste Identification and Segregation

• Solid Waste: Collect any solid potassium malonate, including residues and contaminated materials (e.g., weighing paper, spill cleanup materials), in a dedicated, clearly labeled waste container.

• Liquid Waste: If potassium malonate is in a solution, do not dispose of it down the drain.[3] Collect it in a separate, sealed, and clearly labeled container.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Potassium Malonate" and include the date of accumulation.

Step 2: Secure Containment and Storage

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

• Ensure the storage area is designated for hazardous waste and is inaccessible to unauthorized personnel.

Step 3: Consultation and Professional Disposal

• Crucial Step: Contact your institution's Environmental Health and Safety (EHS) office or a certified chemical waste disposal company to arrange for pickup and disposal.[2][3]

• Provide the waste disposal service with the Safety Data Sheet (SDS) for potassium malonate to ensure they have all the necessary information for safe handling and disposal.

• Never attempt to treat or neutralize potassium malonate waste without explicit guidance and approval from your EHS department.

III. Emergency Procedures for Spills and Exposure

In the event of a spill or accidental exposure, immediate and appropriate action is necessary to mitigate harm.

Accidental Release Measures:

Situation	Action
Small Spill	1. Ensure the area is well-ventilated. 2. Wearing appropriate PPE, sweep up the solid material, taking care not to create dust. 3. Place the collected material into a labeled hazardous waste container.[4]
Large Spill	1. Evacuate the immediate area. 2. Notify your laboratory supervisor and EHS office immediately. 3. Prevent the spill from entering drains or waterways.[3]

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]
Skin Contact	Remove contaminated clothing and wash the affected skin with soap and plenty of water. If irritation occurs, seek medical attention.[1][2]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of potassium malonate.

Potassium Malonate Disposal Workflow

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. tcichemicals.com [tcichemicals.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Potassium Malonate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling potassium malonate, offering procedural, step-by-step guidance to ensure safe operational and disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

Potassium malonate is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and may lead to respiratory irritation[1][2][3][4][5]. It is also a combustible solid. Therefore, strict adherence to PPE protocols is mandatory.

Exposure Route	Hazard	Required PPE	Additional Recommendations
Eyes	Causes serious eye irritation[1][2][3][4][5].	Tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) approved standards[2][6].	A face shield may be appropriate for large quantities or when splashing is possible[1].
Skin	Causes skin irritation[1][2][3][4][5].	Chemical-impermeable gloves[6]. Wear appropriate protective clothing to prevent skin exposure[2].	Gloves must be inspected prior to use. Use proper glove removal technique to avoid skin contact[7].
Inhalation	May cause respiratory irritation[1][2][3][4][5].	Not required under normal use with adequate ventilation[2][3][5].	For large-scale use, in emergencies, or if exposure limits are exceeded, use a full-face respirator or a dust mask (type N95, US)[6][7].

Operational Protocol for Handling Potassium Malonate

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls:

• Work in a well-ventilated area[1][6].

• Use a laboratory fume hood for procedures that may generate dust.

• Ensure that an eyewash station and safety shower are readily accessible[1][3].

2. Safe Handling Procedures:

• Avoid contact with skin and eyes[1][3][6].

• Do not breathe dust[3].

• Minimize dust generation and accumulation[1].

• Wash hands thoroughly after handling[1].

• Keep the container tightly closed when not in use[1].

• Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents[1][3].

3. First Aid Measures:

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention[1][6].

• In case of skin contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek medical attention if irritation occurs[1][2][6].

• In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and get immediate medical attention[1][2][3].

• If swallowed: Clean mouth with water and get medical attention. Do not induce vomiting[1][2].

Disposal Plan for Potassium Malonate and Contaminated Materials

Proper disposal of potassium malonate and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: Waste from potassium malonate is classified as hazardous[2].

• Collection:

  • Collect waste material in a suitable, closed, and properly labeled container for disposal[1][6].

  • Adhered or collected material should be promptly disposed of[6].

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations[1][2][3].

  • Do not let the chemical enter drains[6].

Experimental Workflow for Handling Potassium Malonate

To visualize the procedural steps for safely handling and disposing of potassium malonate, the following workflow diagram has been created.

Caption: Procedural workflow for the safe handling and disposal of potassium malonate.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. fishersci.ie [fishersci.ie]
• 3. fishersci.com [fishersci.com]
• 4. Potassium ethyl malonate | C5H7KO4 | CID 3446434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. echemi.com [echemi.com]
• 7. chemicalbook.com [chemicalbook.com]